Bromine pentafluoride

• CAS: 7789-30-2

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of Liquid Bromine Pentafluoride

Introduction

Bromine pentafluoride (BrF₅) is an interhalogen compound that exists as a colorless to pale yellow, fuming liquid at standard temperature and pressure.[1][2] It is a powerful fluorinating agent and a strong oxidizer, with applications in rocket propellants and uranium processing.[1][3][4] Due to its extreme reactivity, corrosiveness, and toxicity, a thorough understanding of its physical properties is critical for safe handling and application in research and development.[1][3] This guide provides a comprehensive overview of the core physical properties of liquid bromine pentafluoride, including methodologies for their determination and the relationships between them.

Summary of Physical Properties

The quantitative physical properties of liquid bromine pentafluoride are summarized in the table below for easy reference and comparison.

Physical Property	Value	Conditions
Molecular Weight	174.9 g/mol	N/A
Boiling Point	40.25 °C to 41 °C (313.40 K to 314 K)	1 atm (760 mmHg)
Melting/Freezing Point	-60 °C to -61.30 °C (211.85 K to 213 K)	N/A
Density / Specific Gravity	2.466 g/cm³ to 2.48 g/cm³	at 20 °C to 25 °C
Vapor Pressure	328 mmHg to 413 mmHg	at 20 °C to 25 °C
Appearance	Colorless to pale yellow fuming liquid	N/A
Odor	Pungent, irritating	N/A
Refractive Index	1.3529	N/A
Viscosity	Data not available	N/A
Surface Tension	Data not available	N/A
Thermal Conductivity	Data not available	N/A

References:[1][2][5][6][7][8][9][10][11][12][13]

Detailed Physical Properties

Density and Specific Gravity

The density of liquid bromine pentafluoride is approximately 2.48 g/cm³ at 20°C.[5][7][8][13] Some sources report a slightly lower value of 2.466 g/mL at 25°C.[1][2] This high density indicates that it is significantly denser than water.[11] The specific gravity is cited as 2.48 at 20°C.[5]

Boiling and Melting Points

Bromine pentafluoride has a boiling point of approximately 40.3°C to 41°C at 1 atm.[1][5][7][8][9] Its freezing point, or melting point, is consistently reported in the range of -60°C to -61.3°C.[1][2][5][6][9] The relatively narrow liquid range between its melting and boiling points is a key characteristic.

Vapor Pressure

The vapor pressure of liquid BrF₅ is significant at room temperature, contributing to its fuming appearance in moist air.[1][2][11] Reported values include 328 mmHg at 20°C and 413 mmHg at 25°C.[7][10][11][12] This high volatility necessitates handling in well-ventilated areas or closed systems.

Appearance and Odor

BrF₅ is a colorless to pale yellow liquid that fumes in the air.[1][2] It possesses a pungent and irritating odor, characteristic of halogen compounds.[1][8][12]

Viscosity, Surface Tension, and Thermal Conductivity

Experimental Protocols

Due to the hazardous nature of bromine pentafluoride, which reacts explosively with water and is highly corrosive to many materials, all experimental work must be conducted in specialized facilities using appropriate personal protective equipment (PPE) and materials of construction (e.g., passivated nickel, Monel, or Teflon).[1][5][14]

Determination of Boiling Point

The boiling point of a corrosive liquid like BrF₅ can be determined using a modified distillation apparatus constructed from inert materials.

• Apparatus: A small-scale distillation setup made of fluoropolymer or passivated metal, equipped with a condenser and a calibrated thermometer or thermocouple resistant to chemical attack. The entire setup must be contained within a fume hood.

• Procedure:

  • A small, pure sample of liquid BrF₅ is placed in the distillation flask.

  • The liquid is gently heated using a controlled heating mantle.

  • The temperature is recorded when the liquid begins to boil and a stable temperature is observed for the condensing vapor. This temperature is the boiling point at the measured atmospheric pressure.

  • All vapors must be passed through a scrubber system containing a suitable neutralizing agent before venting.

Determination of Density

The density of liquid BrF₅ can be determined using a pycnometer made from a material compatible with the substance.

• Apparatus: A constant-volume pycnometer constructed from a fluorinated polymer (e.g., PFA) and an analytical balance.

• Procedure:

  • The empty, clean, and dry pycnometer is weighed.

  • The pycnometer is carefully filled with liquid BrF₅ to a calibrated mark in an inert atmosphere glovebox to prevent reaction with air moisture.

  • The filled pycnometer is weighed again at a controlled temperature (e.g., 20°C).

  • The mass of the BrF₅ is determined by subtraction.

  • The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Visualization of Property Relationships

The physical properties of a liquid are interconnected. The following diagram, generated using the DOT language, illustrates the logical relationships between key properties of liquid bromine pentafluoride.

Caption: Logical relationships between the physical properties of liquid BrF₅.

References

• 1. Bromine pentafluoride CAS#: 7789-30-2 [m.chemicalbook.com]
• 2. Bromine pentafluoride | 7789-30-2 [chemicalbook.com]
• 3. villanovachemistry.wordpress.com [villanovachemistry.wordpress.com]
• 4. Solved Bromine pentafluoride is a highly corrosive liquid at | Chegg.com [chegg.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 7. Page loading... [wap.guidechem.com]
• 8. BrF5 [astronautix.com]
• 9. WebElements Periodic Table » Bromine » bromine pentafluoride [winter.group.shef.ac.uk]
• 10. Bromine Pentafluoride | 7789-30-2 [chemnet.com]
• 11. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. CDC - NIOSH Pocket Guide to Chemical Hazards - Bromine pentafluoride [cdc.gov]
• 13. Bromine pentafluoride | CAS 7789-30-2 | Chemical-Suppliers [chemical-suppliers.eu]
• 14. ncert.nic.in [ncert.nic.in]

An In-depth Technical Guide to Bromine Pentafluoride: Discovery, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromine pentafluoride (BrF₅), a highly reactive interhalogen compound, has been a subject of significant interest since its discovery in the early 20th century. Its potent fluorinating capabilities have established its use in specialized applications, including the synthesis of fluorinated organic molecules and the processing of uranium. This technical guide provides a comprehensive overview of the history, synthesis, and physicochemical properties of Bromine Pentafluoride, with a focus on detailed experimental protocols and safety considerations essential for laboratory and industrial handling.

Discovery and History

The journey to the synthesis of Bromine Pentafluoride was driven by the exploration of higher fluorides of halogens following the discovery of chlorine trifluoride (ClF₃). The pioneering work in this field was conducted by the German chemist Otto Ruff, a prominent figure in fluorine chemistry.[1][2]

In 1931, Otto Ruff and his colleague Walter Menze successfully synthesized Bromine Pentafluoride for the first time.[3] Their work involved the direct reaction of elemental bromine with an excess of fluorine gas at elevated temperatures. This discovery opened a new chapter in the study of interhalogen compounds and provided a powerful new reagent for fluorination reactions.

The historical development of the understanding of bromine fluorides can be visualized as a progression from initial synthesis to detailed characterization and application.

A flowchart illustrating the key historical milestones in the discovery of Bromine Pentafluoride.

Experimental Protocols

The synthesis of Bromine Pentafluoride is a hazardous undertaking that requires meticulous attention to safety and specialized equipment due to the high reactivity and toxicity of the reactants and product. The following protocols are based on established methods and should only be performed by trained personnel in a well-equipped laboratory with appropriate safety measures in place.

Synthesis Method 1: Direct Fluorination of Bromine

This method is suitable for producing large quantities of Bromine Pentafluoride.[4]

Reaction:

Br₂ + 5F₂ → 2BrF₅

Materials and Equipment:

• Reactor: A corrosion-resistant reactor, such as one made of nickel, Monel, or copper, is essential. For laboratory-scale synthesis, a nickel flow reactor is suitable.

• Reagents: Liquid bromine (high purity), Fluorine gas (high purity).

• Inert gas: Nitrogen or Argon for purging the system.

• Cold trap: To condense the product.

• Scrubber: To neutralize unreacted fluorine and bromine.

• Temperature and pressure monitoring and control systems.

Procedure:

• System Preparation: The entire apparatus must be thoroughly cleaned, dried, and passivated. Passivation involves treating the system with a low concentration of fluorine gas to form a protective metal fluoride layer on the internal surfaces.

• Purging: The system is purged with a stream of dry inert gas (Nitrogen or Argon) to remove any traces of moisture and air.

• Reaction Initiation: The reactor is heated to a temperature above 150 °C. A controlled stream of liquid bromine is vaporized and introduced into the reactor along with an excess of fluorine gas. The molar ratio of F₂ to Br₂ should be greater than 5:1 to favor the formation of BrF₅ over lower brominated fluorides.

• Product Collection: The gaseous product stream exiting the reactor is passed through a cold trap (cooled with a suitable cryogen, e.g., liquid nitrogen) to condense the Bromine Pentafluoride.

• Purification: The crude BrF₅ collected in the cold trap may contain impurities such as BrF₃ and unreacted Br₂. Purification is achieved through fractional distillation.[3][5] The crude product is gently heated, and the fraction distilling at the boiling point of BrF₅ (40.25 °C) is collected.[4]

• Waste Neutralization: The unreacted fluorine and bromine in the effluent gas stream must be passed through a scrubber containing a suitable neutralizing agent, such as a solution of sodium hydroxide or soda lime.

A workflow diagram for the synthesis of Bromine Pentafluoride via direct fluorination.

Synthesis Method 2: Fluorination of Potassium Bromide

This route is suitable for the preparation of smaller quantities of Bromine Pentafluoride and yields a product that is almost completely free of trifluorides and other impurities.[4]

Reaction:

KBr + 3F₂ → KF + BrF₅

Procedure:

The experimental setup is similar to the direct fluorination method. Dried potassium bromide powder is placed in the reactor, which is then heated. A controlled stream of fluorine gas is passed over the heated KBr. The volatile BrF₅ product is carried out of the reactor by the gas stream and collected in a cold trap. Purification by fractional distillation may be performed if necessary.

Photochemical Synthesis

A more recent development involves the photochemical synthesis of Bromine Pentafluoride at room temperature.[3]

Reaction:

BrF₃ + F₂ --(UV light)--> BrF₅

Procedure:

This method involves the irradiation of a mixture of Bromine Trifluoride (BrF₃) and fluorine gas with UV light in the 300-400 nm range.[3] The reaction can be performed in a vessel made of a UV-transparent and fluorine-resistant material such as PFA (perfluoroalkoxy alkane). This method offers the advantage of proceeding at room temperature, potentially reducing the formation of byproducts and simplifying the experimental setup.

Physicochemical Properties

A summary of the key quantitative properties of Bromine Pentafluoride is presented in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	BrF₅	[4]
Molar Mass	174.894 g/mol	[4]
Appearance	Pale yellow liquid	[4]
Melting Point	-61.30 °C	[4]
Boiling Point	40.25 °C	[4]
Density	2.466 g/cm³	[4]
Vapor Pressure	328 mmHg at 21 °C	[6]
Molecular Geometry	Square pyramidal	[4][7]
Point Group	C₄ᵥ	[4]
Bond Length (Br-F axial)	~1.689 Å
Bond Length (Br-F equatorial)	~1.774 Å
Bond Angle (Fₐₓ-Br-Fₑq)	~84.8°	[2]
¹⁹F NMR Chemical Shift (Fₐₓ)	~277 ppm (relative to CFCl₃)	[3]
¹⁹F NMR Chemical Shift (Fₑq)	~138 ppm (relative to CFCl₃)	[3]
IR Active Modes (gas)	684, 644, 584, 415, 365, 245 cm⁻¹	[8]
Raman Active Modes (liquid)	627, 572, 536, 315, 275 cm⁻¹	[8]

Reactivity and Handling

Bromine Pentafluoride is a powerful fluorinating and oxidizing agent. Its high reactivity necessitates stringent safety protocols.

Key Reactivity:

• Reaction with Water: Reacts violently with water to produce bromic acid and hydrofluoric acid.[4] BrF₅ + 3H₂O → HBrO₃ + 5HF

• Fluorination of Metals: Converts most metals to their highest fluoride states, even at room temperature. For example, it is used to produce uranium hexafluoride from uranium.[4] 5U + 6BrF₅ → 5UF₆ + 3Br₂

• Reaction with Organic Compounds: Reacts explosively with many organic materials.

Safety and Handling:

Due to its extreme reactivity and toxicity, handling Bromine Pentafluoride requires a comprehensive safety plan.

• Personal Protective Equipment (PPE): A full-face shield, chemical-resistant gloves, and a full-body suit are mandatory. A self-contained breathing apparatus (SCBA) is essential when working with this compound.

• Materials Compatibility: Bromine Pentafluoride is corrosive to many materials. Compatible materials for handling and storage include nickel, Monel, stainless steel, copper, and certain fluoropolymers like PFA and FEP.[3][9] Glass is not a suitable material.

• Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers made of compatible materials. Keep away from water and organic compounds.

• Spill and Emergency Procedures: In case of a spill, the area should be evacuated immediately. Spills can be absorbed with dry sand or vermiculite. Water should never be used to clean up a spill due to the violent reaction.

A diagram illustrating the logical relationships between the properties of BrF₅ and the required safety measures.

Conclusion

Bromine Pentafluoride remains a significant compound in the field of fluorine chemistry. Its discovery by Ruff and Menze was a landmark achievement, and its unique properties continue to be exploited in various scientific and industrial applications. A thorough understanding of its synthesis, properties, and, most importantly, its hazardous nature is paramount for its safe and effective utilization. This guide provides the foundational knowledge for researchers and professionals working with this challenging yet valuable chemical.

References

• 1. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 2. youtube.com [youtube.com]
• 3. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 5. Purification [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. BrF5 Molecular Geometry And Bond Angles [unacademy.com]
• 8. researchgate.net [researchgate.net]
• 9. bargroup.net.au [bargroup.net.au]

Protocols & Analytical Methods

Application Notes and Protocols for Bromine Pentafluoride as a Strong Fluorinating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine pentafluoride (BrF₅) is a highly reactive interhalogen compound and a potent fluorinating agent.[1] Its utility in introducing fluorine atoms into both organic and inorganic molecules is significant, though its application is often reserved for instances where other fluorinating agents are ineffective, due to its extreme reactivity and hazardous nature.[1][2] The incorporation of fluorine into pharmaceuticals and agrochemicals can dramatically enhance their metabolic stability, bioavailability, and overall efficacy.[3][4] These application notes provide a comprehensive overview of the known applications, safety protocols, and available experimental data for the use of Bromine pentafluoride as a fluorinating agent.

Disclaimer: Bromine pentafluoride is an extremely hazardous substance. It reacts violently with water and organic compounds and is highly corrosive and toxic.[1][5] All handling and experimental procedures must be conducted by trained personnel in a specialized chemical laboratory with appropriate safety infrastructure, including fume hoods, personal protective equipment, and emergency response resources. Always consult the Safety Data Sheet (SDS) before handling.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of Bromine pentafluoride is provided below.

Property	Value	Reference
Molecular Formula	BrF₅	[1]
Molar Mass	174.90 g/mol	[6]
Appearance	Colorless to pale yellow fuming liquid	[1]
Boiling Point	40.76 °C	[6]
Melting Point	-60.5 °C	[6]
Density	2.4604 g/cm³ at 25 °C	[6]
¹⁹F NMR (neat, 298 K)	δ 276 (quintet, 1F, Fₐₚ), 139 (doublet, 4F, Fₑ₁)	[7]
Infrared (IR) (gas)	Major bands at ~684 cm⁻¹ and ~584 cm⁻¹	[8]
Raman (liquid)	Major bands at ~683 cm⁻¹, ~572 cm⁻¹, ~315 cm⁻¹	[8]

Safety and Handling Protocols

Due to its extreme reactivity and toxicity, stringent safety protocols are mandatory when working with Bromine pentafluoride.

Personal Protective Equipment (PPE)

A minimum set of PPE includes:

• Eye Protection: Chemical splash goggles and a full-face shield.

• Respiratory Protection: A self-contained breathing apparatus (SCBA) or a full-facepiece respirator with cartridges rated for acid gases and halogens.

• Hand Protection: Chemical-resistant gloves, such as those made of neoprene or nitrile rubber, should be worn. Check for compatibility before use.

• Body Protection: A chemical-resistant apron or full-body suit.

Engineering Controls

• All work with Bromine pentafluoride must be conducted in a well-ventilated laboratory within a certified chemical fume hood.

• An emergency eyewash station and safety shower must be immediately accessible.

Spill and Emergency Procedures

In case of a spill or leak:

• Evacuate the area immediately.

• Only trained personnel with appropriate PPE should address the spill.

• For small liquid spills, cover with a dry, inert absorbent material such as sand or vermiculite. Do not use combustible materials like sawdust.

• For larger spills, it may be necessary to neutralize with a suitable agent, followed by absorption.

• In case of fire, use a dry chemical or CO₂ extinguisher. Do not use water , as BrF₅ reacts violently with it.[5]

A logical workflow for the safe handling of Bromine pentafluoride is depicted in the following diagram:

Safe handling workflow for BrF₅.

Applications and Experimental Protocols

While Bromine pentafluoride is a powerful fluorinating agent, detailed experimental protocols for its use in organic synthesis are scarce in publicly available literature, likely due to its hazardous nature. The following sections summarize the known applications and available procedural information.

Synthesis of Bromine Pentafluoride

Bromine pentafluoride can be synthesized by the direct reaction of bromine with an excess of fluorine gas at elevated temperatures.[1] A laboratory-scale photochemical synthesis at room temperature has also been reported.[1][7]

General synthesis of BrF₅.

Protocol for Photochemical Synthesis of Bromine Pentafluoride (Laboratory Scale) [1][7]

• Materials: Bromine trifluoride (BrF₃), Fluorine gas (F₂), UV lamp (300-400 nm).

• Procedure:

  • Introduce a known quantity of BrF₃ into a suitable, passivated reactor (e.g., made of Monel or stainless steel).

  • Introduce an excess of F₂ gas into the reactor.

  • Irradiate the reaction mixture with a UV lamp at room temperature.

  • The progress of the reaction can be monitored by observing the disappearance of the color of BrF₃.

  • The resulting BrF₅ can be purified by fractional distillation.

Fluorination of Inorganic Compounds

Bromine pentafluoride is a highly effective agent for the fluorination of metals to their highest fluoride states, even at room temperature.[1] For example, it is used in the processing of uranium to produce uranium hexafluoride (UF₆).[1]

Reaction with Uranium: 5 U + 6 BrF₅ → 5 UF₆ + 3 Br₂[1]

Fluorination of Organic Compounds

Detailed protocols for the fluorination of organic compounds using BrF₅ are not widely published. However, its reactivity suggests potential applications in the fluorination of various functional groups.

4.3.1. Synthesis of Arylbromine(V) Tetrafluorides

Bromine pentafluoride reacts with aryltrimethylsilanes (ArSiMe₃) or aryltrifluorosilanes (ArSiF₃) in acetonitrile at 0 °C to yield arylbromine(V) tetrafluorides (ArBrF₄).

General Reaction: BrF₅ + ArSiR₃ → ArBrF₄ + R₃SiF (R = Me or F)

Aryl Group	Yield (%)
C₆F₅	40-65
4-FC₆H₄	40-65
3-CF₃C₆H₄	40-65

Note: A detailed experimental protocol for this reaction, including stoichiometry, reaction time, and work-up procedure, is not available in the cited literature.

4.3.2. Potential Applications in Drug Development

While direct application of BrF₅ in the synthesis of complex pharmaceutical molecules is not documented, the introduction of fluorine is a critical strategy in drug design to enhance metabolic stability and binding affinity.[9][10] The high reactivity of BrF₅ might be harnessed for the synthesis of fluorinated building blocks or in cases where highly robust substrates are resistant to milder fluorinating agents. However, the lack of selectivity and harsh reaction conditions are significant barriers to its use in late-stage fluorination of complex drug candidates.

Conclusion

Bromine pentafluoride is a formidable fluorinating agent with demonstrated utility in inorganic synthesis. Its application in organic and medicinal chemistry is theoretically significant but practically limited by its extreme reactivity, toxicity, and the lack of selective and well-documented protocols. The development of safer and more selective fluorinating agents has largely superseded the use of BrF₅ in routine organic synthesis. Researchers considering the use of Bromine pentafluoride must prioritize safety above all and should only proceed with a thorough understanding of its hazards and with access to specialized handling facilities. Further research into controlled reactions with BrF₅ could potentially unlock new synthetic pathways, but such endeavors require significant expertise in handling hazardous materials.

References

• 1. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. researchgate.net [researchgate.net]
• 4. Old Escaping Fluorine Dependency in Agrochemical Design | Shoots by Syngenta [shootsbysyngenta.com]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs [aaltodoc.aalto.fi]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application of Bromine Pentafluoride in High-Precision Oxygen Isotope Analysis of Silicates

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise measurement of oxygen isotope ratios (¹⁸O/¹⁶O and ¹⁷O/¹⁶O) in silicate minerals and other oxygen-bearing compounds is a cornerstone of geochemistry, cosmochemistry, and paleoclimatology. These isotopic signatures provide invaluable insights into the origin, formation conditions, and thermal history of geological and planetary materials. Bromine pentafluoride (BrF₅) has emerged as a critical reagent in this field, particularly for the quantitative extraction of oxygen from samples for subsequent analysis by isotope ratio mass spectrometry (IRMS). Its high reactivity and favorable physical properties make it an effective fluorinating agent, especially when coupled with laser heating techniques.[1][2][3] This document provides detailed application notes and protocols for the use of BrF₅ in oxygen isotope analysis.

Principle of the Method

The fundamental principle involves the complete and stoichiometric release of oxygen from a silicate or oxide sample through a fluorination reaction with bromine pentafluoride. The sample is heated in the presence of BrF₅, which acts as a powerful fluorinating agent, breaking the strong metal-oxygen and silicon-oxygen bonds.[1][4] The liberated oxygen gas (O₂) is then cryogenically purified and analyzed using a dual-inlet isotope ratio mass spectrometer to determine its isotopic composition.

The general reaction for a silicate mineral can be represented as:

Silicate (e.g., SiO₂) + 2BrF₅ → SiF₄ + 2BrF₃ + O₂

Modern analytical systems often employ a high-power CO₂ laser to heat the sample, allowing for rapid and precise analysis of very small sample sizes (on the order of milligrams).[3][5]

Key Applications

• Geothermometry: Determining the formation temperatures of rocks and minerals.

• Petrology and Geochemistry: Tracing the origin and evolution of magmas and metamorphic rocks.

• Cosmochemistry: Analyzing meteorites and other extraterrestrial materials to understand the early solar system.[5]

• Paleoclimatology: Reconstructing past climate conditions from the oxygen isotope records in sedimentary rocks and fossils.

• Hydrology: Studying water-rock interactions and tracing water sources.

Quantitative Data Summary

The precision and accuracy of the BrF₅ laser fluorination method are critical for meaningful interpretation of isotopic data. The following tables summarize representative data for international standards and the typical precision achieved by this technique.

Table 1: Oxygen Isotope Data for Standard Reference Materials

Standard Reference Material	Mineral/Material	Accepted δ¹⁸O VSMOW (%)	Measured δ¹⁸O VSMOW (%) (Laser Fluorination with BrF₅)	Reference
San Carlos Olivine	Olivine	5.30 ± 0.10	5.27 ± 0.04	[3]
UWG-2 Garnet	Garnet	5.80 ± 0.20	5.73 ± 0.05	[3]
NBS-28 Quartz	Quartz	9.60 ± 0.10	9.18 ± 0.08	[3]
Chert Flint Standard	Chert	Not specified	33.97 ± 0.16	[3]

Table 2: Typical Analytical Precision

Isotope Ratio	Typical Precision (2σ)	Reference
δ¹⁸O	± 0.16‰	[5]
δ¹⁷O	± 0.08‰	[5]
Δ¹⁷O	± 0.05‰	[5]

Experimental Protocols

Safety Precautions

Bromine pentafluoride is a highly toxic, corrosive, and reactive substance that reacts violently with water.[1][6][7] All handling must be conducted in a dedicated, well-ventilated laboratory, typically within a fume hood, by trained personnel.[8] Personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a lab coat, is mandatory. An emergency shower and eyewash station must be readily accessible.[8]

Protocol 1: Oxygen Extraction from Silicate Samples using Laser Fluorination

This protocol outlines the major steps for oxygen extraction from silicate minerals using a CO₂ laser and BrF₅.

1. Sample Preparation:

• Select fresh, unaltered mineral grains under a binocular microscope.
• Clean the grains ultrasonically in high-purity water, followed by ethanol and acetone to remove any surface contamination.
• Dry the samples thoroughly in a vacuum oven at a low temperature (e.g., 70°C) to remove adsorbed water.
• Weigh approximately 1-2 mg of the sample into a nickel sample holder.

2. System Evacuation and Pre-fluorination:

• Load the sample holder into the reaction chamber of the laser fluorination line.
• Evacuate the entire system to a high vacuum (e.g., < 10⁻⁵ mbar).
• Perform a pre-fluorination step by introducing a small amount of BrF₅ into the chamber and then pumping it away. This removes any adsorbed moisture from the chamber walls and the sample surface.

3. Sample Reaction:

• Introduce a controlled amount of BrF₅ into the reaction chamber.
• Heat the sample with a focused CO₂ laser beam until it melts and reacts completely with the BrF₅.[3] The reaction is typically rapid and can be monitored visually through a viewport.

4. Purification of Oxygen Gas:

• After the reaction is complete, the gaseous products (O₂, SiF₄, BrF₃, and excess BrF₅) are passed through a series of cryogenic traps.
• A liquid nitrogen trap (-196°C) is used to freeze out the BrF₅, BrF₃, and other fluoride byproducts, while allowing the O₂ to pass through.[4]
• The purified O₂ is then collected on a 5Å molecular sieve held at liquid nitrogen temperature.[9]

5. Oxygen Yield Measurement:

• The molecular sieve is warmed to room temperature, releasing the collected O₂.
• The pressure of the released O₂ is measured in a calibrated volume to calculate the oxygen yield. Yields should be close to 100% for a successful analysis.[3]

6. Isotopic Analysis:

• The purified O₂ is introduced into a dual-inlet isotope ratio mass spectrometer.
• The isotopic ratios (¹⁸O/¹⁶O and ¹⁷O/¹⁶O) are measured relative to a calibrated reference O₂ gas.
• Data is typically reported in delta (δ) notation in per mil (‰) relative to the Vienna Standard Mean Ocean Water (VSMOW) standard.

Visualizations

Caption: Workflow for oxygen isotope analysis using BrF₅.

Caption: Chemical reaction pathway for oxygen extraction.

References

• 1. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 2. alchetron.com [alchetron.com]
• 3. repository.kopri.re.kr [repository.kopri.re.kr]
• 4. Stable Isotope Laboratory at the University of Oregon » Laser Fluorination [sil.uoregon.edu]
• 5. TA2 Facility 22 – Open University Laser Fluorination Oxygen Isotope Facility – Europlanet [europlanet.org]
• 6. chemicalbook.com [chemicalbook.com]
• 7. nj.gov [nj.gov]
• 8. synquestlabs.com [synquestlabs.com]
• 9. researchgate.net [researchgate.net]

Application and Protocol for Laser Ablation of Silicates with Bromine Pentafluoride

Note to the Reader: As of late 2025, the scientific literature readily accessible through standard search methodologies does not contain specific, detailed applications or established protocols for the laser ablation of silicate minerals utilizing bromine pentafluoride as a reactive gas. The combination of these two techniques appears to be a novel or highly specialized area of research that is not yet widely published.

The information provided below is therefore a synthesized protocol based on established principles of laser ablation of silicates for inductively coupled plasma mass spectrometry (LA-ICP-MS) and the known reactivity and handling requirements of bromine pentafluoride. This document is intended to serve as a foundational guide for researchers venturing into this new domain and should be adapted and validated with rigorous safety and experimental controls.

Introduction

Laser ablation coupled with inductively coupled plasma mass spectrometry (LA-ICP-MS) is a powerful analytical technique for the direct, solid-sampling of a wide variety of materials, including silicate minerals. The introduction of a reactive gas during the ablation process can enhance the ablation efficiency, reduce elemental fractionation, and improve the transport of ablated material to the ICP-MS. Bromine pentafluoride (BrF₅), a potent fluorinating agent, has the theoretical potential to react with silicate matrices upon laser interaction, forming volatile fluoride compounds that could facilitate material removal and transport.

This application note outlines a hypothetical protocol for the laser ablation of silicates using bromine pentafluoride, with a primary focus on ensuring operational safety due to the extreme reactivity and toxicity of BrF₅.

Safety Precautions and Handling of Bromine Pentafluoride

WARNING: Bromine pentafluoride is a highly corrosive, toxic, and reactive substance. It reacts violently with water and organic compounds.[1] All work with BrF₅ must be conducted in a dedicated, well-ventilated fume hood with appropriate personal protective equipment (PPE).

2.1. Personal Protective Equipment (PPE):

• Respiratory Protection: A full-face respirator with a cartridge suitable for acid gases and halogens is mandatory. In case of potential leaks, a self-contained breathing apparatus (SCBA) should be readily available.[2]

• Eye Protection: Chemical splash goggles and a face shield are required.

• Hand Protection: Use compatible, chemical-resistant gloves (e.g., neoprene or Viton) and change them frequently.

• Body Protection: A chemical-resistant apron or full-body suit should be worn over a lab coat.

2.2. Engineering Controls:

• Fume Hood: All experiments must be performed in a certified fume hood with a high face velocity.

• Gas Cabinet: Bromine pentafluoride cylinders should be stored in a dedicated, ventilated gas cabinet.

• Gas Delivery System: The gas delivery system must be constructed from BrF₅-compatible materials (e.g., Monel, nickel, or passivated stainless steel). The system should be leak-tested with an inert gas before introducing BrF₅.

• Emergency Scrubber: An emergency gas scrubber containing a suitable neutralizing agent (e.g., soda lime) should be integrated into the exhaust system.

2.3. Emergency Procedures:

• Spills: In case of a BrF₅ leak, evacuate the area immediately.[1] Neutralize small spills with a dry absorbent material like sand or vermiculite.[2] Do not use water.[1]

• Exposure: In case of skin or eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[2] For inhalation, move the affected person to fresh air and seek immediate medical attention.

Experimental Protocol

This protocol is designed for a standard LA-ICP-MS system modified for the introduction of a reactive gas.

3.1. Materials and Reagents:

• Silicate mineral standards (e.g., NIST SRM 610/612) and samples.

• Bromine pentafluoride (BrF₅), high purity.

• Argon (Ar), high purity, for carrier gas.

• Helium (He), high purity, as an alternative or mixed carrier gas.

3.2. Instrumentation:

• Excimer or solid-state laser ablation system (e.g., 193 nm ArF or 213 nm Nd:YAG).

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS).

• Custom-built gas handling and mixing system for introducing BrF₅ into the ablation cell.

• Ablation cell designed for use with corrosive gases.

3.3. Experimental Workflow:

Figure 1. Experimental workflow for laser ablation of silicates with bromine pentafluoride.

3.4. Detailed Steps:

• Sample Preparation: Mount the silicate samples in epoxy and polish the surface to a fine finish (e.g., 1 µm diamond paste) to ensure a flat and clean ablation surface.

• System Preparation and Purging:

  • Thoroughly purge the entire gas delivery system, including the ablation cell, with a high-purity inert gas (e.g., Ar or He) to remove any residual air and moisture. This is a critical step to prevent hazardous reactions with BrF₅.

• Introduction of Bromine Pentafluoride:

  • Introduce a very low and controlled concentration of BrF₅ into the carrier gas stream using mass flow controllers. A starting concentration in the low ppm range is recommended.

  • Continuously monitor the pressure and flow rates.

• ICP-MS Tuning:

  • Tune the ICP-MS for optimal sensitivity and stability using a standard tuning solution before introducing the ablated material.

• Laser Ablation Parameters:

  • Set the laser parameters. Typical starting parameters for silicate ablation can be found in the literature.[3] These will need to be optimized for the specific mineral and the presence of BrF₅.

  • Laser Type: 193 nm ArF excimer laser is often preferred for silicates due to its strong absorption by the matrix.

  • Fluence: Start with a low fluence (e.g., 2-5 J/cm²) and gradually increase to find the optimal ablation conditions.

  • Repetition Rate: A typical range is 5-10 Hz.

  • Spot Size: 30-50 µm is a common starting point.

• Ablation and Data Acquisition:

  • Allow the BrF₅/carrier gas mixture to stabilize within the ablation cell.

  • Perform single-spot ablations or rastering patterns on the sample surface.

  • Acquire time-resolved data on the ICP-MS.

• Data Processing:

  • Process the transient signals to obtain integrated intensities for the elements of interest.

  • Use an appropriate internal standard (e.g., a major element with a known concentration in the silicate) to correct for instrumental drift and variations in ablation yield.

  • Quantify the elemental concentrations using external calibration with certified silicate reference materials ablated under the same conditions.

Expected Outcomes and Data Presentation

The use of bromine pentafluoride in laser ablation of silicates is expected to influence several analytical figures of merit. The following table provides a template for presenting the quantitative data from such an experiment, comparing ablation in an inert atmosphere to a BrF₅-containing atmosphere.

Parameter	Ablation in Ar	Ablation in Ar + BrF₅	Notes
Ablation Rate (µm/pulse)	e.g., 0.1-0.5	Hypothesized to increase	Measure crater depth and divide by the number of pulses.
Elemental Fractionation Index (e.g., U/Th ratio)	e.g., 1.0 ± 0.05	Hypothesized to be closer to 1	Monitor the ratio of a volatile to a refractory element over time.
Signal Intensity (counts per second)	e.g., 10⁵ for Si	Hypothesized to increase	Compare the signal intensity for major and trace elements.
Background Signal (counts per second)	e.g., <100	May increase due to BrF₅	Monitor the background at masses of interest before ablation.
Limits of Detection (µg/g)	e.g., 0.1-10	Hypothesized to improve	Calculate based on the standard deviation of the background.

Concluding Remarks

The application of bromine pentafluoride in the laser ablation of silicates is a novel and potentially powerful technique. However, the extreme safety hazards associated with BrF₅ cannot be overstated. Researchers must have extensive experience in handling hazardous gases and a thorough understanding of the required safety protocols before attempting such experiments. The potential benefits of improved ablation efficiency and reduced elemental fractionation warrant further investigation in a controlled and safe research environment.

References

• 1. nj.gov [nj.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Automated in situ trace element analysis of silicate materials by laser ablation inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Handling and Safety Protocols for Bromine Pentafluoride

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bromine pentafluoride (BrF₅) is a highly reactive and hazardous interhalogen compound used as a powerful fluorinating and oxidizing agent.[1][2] Its utility in specialized chemical synthesis, such as the processing of uranium and oxygen isotope analysis, is significant.[2] However, its extreme reactivity, corrosivity, and toxicity necessitate stringent safety protocols and handling procedures in a laboratory setting.[2][3] BrF₅ reacts violently with water, organic compounds, and most elements, often leading to fires or explosions.[1][2][4] This document provides detailed protocols for the safe handling, storage, and emergency management of Bromine pentafluoride to ensure the safety of laboratory personnel.

Physicochemical Properties and Hazard Information

Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent, irritating odor.[4][5][6][7] It is a dense substance with a vapor heavier than air, which can lead to the accumulation of hazardous vapors in low-lying areas.[3][8]

Table 1: Quantitative Data for Bromine Pentafluoride

Property	Value	Reference
Molecular Formula	BrF₅	[9]
Molecular Weight	174.9 g/mol	[5][6]
Boiling Point	40.25 °C (104.45 °F)	[2][5]
Melting Point	-61.30 °C (-78.34 °F)	[2]
Vapor Pressure	328 mmHg at 20 °C	[5][7]
Specific Gravity	2.48 g/cm³ at 20 °C	[5]
Relative Vapor Density	6.05 (Air = 1)	[4][8]
Water Solubility	Reacts violently	[2][5]
OSHA PEL	0.1 ppm (TWA)
ACGIH TLV	0.1 ppm (TWA)	[10]
NIOSH REL	0.1 ppm (TWA)	[10]
IDLH	1.7 ppm	[5]
NFPA 704 Rating	Health: 4, Flammability: 0, Instability: 3, Special: W OX	[2][4]

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health; TWA: Time-Weighted Average; W: Reacts with water in an unusual or dangerous manner; OX: Oxidizer.

Health Hazards and First Aid

Exposure to BrF₅ is extremely dangerous. It is severely corrosive to the eyes, skin, and respiratory tract.[3][8] Inhalation can cause severe burns to mucous membranes and lead to pulmonary edema, a medical emergency where fluid accumulates in the lungs, with symptoms that may be delayed.[3][10] Exposure could be fatal.[3][8]

Protocol 1: First Aid for Bromine Pentafluoride Exposure

• General Instructions:

  • Move the victim away from the contaminated area immediately.

  • Call for immediate medical attention for any exposure, even if symptoms are not immediately apparent.[6]

  • Ensure first responders are aware of the chemical involved and wear appropriate PPE.

• Inhalation:

  • Move the exposed person to fresh air at once.[5][8]

  • If breathing has stopped, perform artificial respiration.[5][6]

  • Keep the person warm, at rest, and in a half-upright position to aid breathing.[8]

  • Medical observation is essential as pulmonary edema can be delayed.[10]

• Skin Contact:

  • Immediately flush the contaminated skin with large amounts of water for at least 15-30 minutes.[8][10]

  • Remove all contaminated clothing while flushing.[5][8]

  • After initial flushing, wearing rubber gloves, continuously rub a 2.5% calcium gluconate gel into the affected area for 1.5 hours or until medical care is available.[11]

  • Seek immediate medical attention.[10]

• Eye Contact:

  • Immediately and gently flush the eyes with large amounts of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[8][10]

  • Remove contact lenses if it is safe to do so.[8]

  • Get immediate medical attention.[5]

• Ingestion:

  • Do NOT induce vomiting.[3][8]

  • If the person is conscious, rinse their mouth with water.[11]

  • Have the victim drink one cup of water or milk if conscious.[6]

  • Seek immediate medical attention.[8]

Personal Protective Equipment (PPE)

Due to the severe hazards of BrF₅, comprehensive and correct use of PPE is mandatory.[1]

Table 2: Required Personal Protective Equipment

Situation	Required PPE	Specifications
Routine Handling (in a fume hood or glovebox)	Respiratory	Air-purifying respirator with appropriate cartridges for acid gases/halogens.
Hand	Chemical-resistant gloves (e.g., neoprene, butyl rubber).
Eye/Face	Chemical safety goggles and a full-face shield.[1][11]
Body	Flame-retardant lab coat, long pants, and closed-toe shoes.
Emergency (Spill or Leak)	Respiratory	Self-Contained Breathing Apparatus (SCBA), pressure-demand or other positive-pressure mode.[6][10]
Hand	Heavy-duty chemical-resistant gloves.
Eye/Face	Included with SCBA full facepiece.
Body	Fully encapsulating, chemical-resistant suit (e.g., DuPont Tychem® Responder®, CSM).[5][10]

Always have emergency eyewash stations and safety showers readily accessible in the immediate vicinity of any potential exposure.[1][11]

Handling and Storage Protocols

Protocol 2: Standard Operating Procedure for Handling Bromine Pentafluoride

• Pre-Handling Checks:

  • Ensure you are fully trained on the hazards and handling of BrF₅.[10]

  • Verify that the fume hood or glovebox is functioning correctly.

  • Assemble all necessary equipment and reagents before introducing BrF₅.

  • Ensure an emergency response plan is in place and spill kits are readily available.

• Handling:

  • All work must be conducted in a well-ventilated chemical fume hood or a glovebox.[8]

  • Use non-sparking tools to prevent ignition sources.[8]

  • Securely chain cylinders when in use to protect against physical damage.[11]

  • Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors.[11]

• Storage:

  • Store BrF₅ in a cool, dry, well-ventilated, and locked area.[8][11]

  • Protect containers from sunlight and do not expose them to temperatures exceeding 50°C.[11]

  • Containers must be made of corrosion-resistant materials (e.g., certain stainless steels) and kept tightly closed.[1] Do not store in glass.[11]

  • Store separately from all incompatible materials.[8][12]

• Post-Handling:

  • Close the cylinder valve after each use and when empty.[11]

  • Decontaminate all equipment used.

  • Dispose of waste according to institutional and regulatory guidelines. Do not discharge to sewer systems.[8]

Table 3: Incompatible Materials

Category	Examples
Water and Moisture	Water, steam, moist air.[2][3][10]
Organic & Combustible Materials	Fuels, alcohols, acids, grease, paper, wood, solvents, wax.[4][8][10]
Acids	Strong acids (e.g., sulfuric, nitric), acid fumes.[3][10]
Metals & Salts	Most metals, metal oxides, metal salts, alkali metals.[10][11]
Other	Halogens, reducing agents, glass, arsenic, selenium, sulfur.[10][11]
Note: BrF₅ reacts with all known elements except nitrogen, oxygen, and rare gases.[3][10]

Emergency Procedures

Protocol 3: Emergency Procedure for Spills and Leaks

• Immediate Response:

  • Evacuate all non-essential personnel from the danger area immediately.[8][10]

  • Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[5]

  • Eliminate all ignition sources.[10]

  • If the leak is from a cylinder, stop the flow of gas if it can be done without risk.[10]

• Containment (Trained Personnel Only):

  • Only personnel wearing full emergency PPE (See Table 2) should enter the area.

  • Ventilate the area to disperse gas.[10]

  • For liquid spills, cover the material with a dry, inert absorbent such as dry sand, earth, or vermiculite.[3][8][10]

  • DO NOT use water, foam, or combustible absorbents like sawdust.[3][8][10]

  • NEVER direct a water jet onto the spilled liquid.[3][8]

• Cleanup and Disposal:

  • Carefully collect the absorbed material into sealable, corrosion-resistant containers for disposal.[8][10]

  • Dispose of the waste as hazardous material in accordance with local, state, and federal regulations.[10] Contact your institution's environmental health and safety department.

• Fire Response:

  • BrF₅ is not combustible but is a strong oxidizer that enhances the combustion of other substances.[10]

  • In case of a fire involving BrF₅, DO NOT USE WATER OR FOAM .[5][10]

  • Use dry chemical, CO₂, or dry sand as extinguishing agents.[10]

  • If containers are exposed to fire, cool them from a sheltered position with a water spray, but do not allow water to come into contact with the BrF₅ itself.[3][10] Containers may explode in a fire.[10]

Visual Workflow Diagrams

Caption: Standard operating workflow for handling Bromine Pentafluoride.

Caption: Emergency response workflow for a Bromine Pentafluoride spill.

References

• 1. nbinno.com [nbinno.com]
• 2. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 3. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 4. Bromine pentafluoride | 7789-30-2 [chemicalbook.com]
• 5. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. restoredcdc.org [restoredcdc.org]
• 8. chemicalbook.com [chemicalbook.com]
• 9. CAS 7789-30-2: Bromine pentafluoride | CymitQuimica [cymitquimica.com]
• 10. nj.gov [nj.gov]
• 11. synquestlabs.com [synquestlabs.com]
• 12. International Chemical Safety Cards (WHO/IPCS/ILO) [mdcampbell.com]

Application Notes &amp; Protocols for Handling Bromine Pentafluoride (BrF₅)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of Bromine Pentafluoride (BrF₅), a highly reactive and corrosive interhalogen compound. Adherence to these guidelines is critical to ensure personnel safety and prevent property damage.

Hazard Overview

Bromine Pentafluoride (BrF₅) is a colorless to pale yellow, fuming liquid with a pungent odor.[1] It is a powerful oxidizing and fluorinating agent used in various industrial and research applications.[2] However, its high reactivity presents significant hazards:

• Extreme Reactivity: BrF₅ reacts violently with water, organic compounds, and many metals, often resulting in fire or explosion.[3] It is incompatible with acids, halogens, glass, and numerous other materials.[1] Upon contact with water or steam, it produces toxic and corrosive fumes of hydrogen fluoride and hydrogen bromide.[4][5]

• Corrosivity: The substance is extremely corrosive to the eyes, skin, and respiratory tract.[4] Contact can cause severe burns, discoloration, and slow-healing ulcers.[3]

• Toxicity: Inhalation of BrF₅ vapors can cause severe irritation to the nose, throat, and lungs, potentially leading to a life-threatening buildup of fluid in the lungs (pulmonary edema), which can be delayed.[3][4] Exposure to 100 ppm or more for over a minute is lethal to most experimental animals.[2] Chronic exposure may result in kidney and liver damage.[2]

Personal Protective Equipment (PPE)

The use of comprehensive personal protective equipment is mandatory when working with BrF₅. The required level of PPE depends on the potential for exposure. The following table summarizes the recommended PPE for different scenarios.

Exposure Scenario	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection	Foot Protection
Low Potential for Exposure (e.g., working in a well-ventilated fume hood with small quantities in a closed system)	NIOSH-approved supplied-air respirator with a full facepiece operated in a pressure-demand or other positive-pressure mode.[3]	Chemical-resistant gloves (e.g., DuPont Tychem® Responder®, CSM).[3]	Full face shield in addition to the respirator facepiece.	Flame-resistant lab coat.	Closed-toe leather or rubber safety shoes.[6]
High Potential for Exposure (e.g., connecting/disconnecting transfer lines, maintenance, or emergency response)	Self-Contained Breathing Apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode.[7]	Chemical-resistant gloves (e.g., DuPont Tychem® Responder®, CSM) with an outer layer of cold-insulating gloves if handling cold cylinders.[3][6]	Full face shield worn over the SCBA facepiece.	Gas-tight, fully encapsulating chemical protective suit (acid suit).[7]	Chemical-resistant safety boots.

Important Considerations:

• Emergency eyewash stations and safety showers must be readily accessible in the immediate work area.[6]

• All PPE must be inspected for damage before each use.

• Do not wear contact lenses when working with BrF₅.[3]

Experimental Protocols

3.1. General Handling Procedures

• Training: All personnel must be thoroughly trained on the hazards of BrF₅ and the procedures for safe handling, storage, and emergency response before working with this chemical.[3]

• Ventilation: All work with BrF₅ must be conducted in a well-ventilated area, preferably within a certified chemical fume hood with a face velocity of at least 100 feet per minute.[5] For larger scale operations, a closed system is recommended.[5]

• Materials Compatibility: Ensure all equipment, including reaction vessels, tubing, and fittings, are made of BrF₅-compatible materials. Certain types of stainless steel may be suitable, but materials like glass should be avoided.[1]

• Storage: Store BrF₅ containers in a cool, dry, well-ventilated area, separated from incompatible materials such as organic compounds, acids, and water.

• Transportation: Transport BrF₅ in sealed, corrosion-resistant containers, securely labeled in accordance with all applicable regulations.

3.2. Protocol for Donning and Doffing PPE (High Exposure Risk)

Donning Sequence:

• Hand Hygiene: Wash hands thoroughly.

• Inner Gloves: Don a pair of inner chemical-resistant gloves.

• Chemical Protective Suit: Step into the gas-tight chemical suit.

• SCBA: Put on the SCBA harness and facepiece. Conduct a seal check.

• Suit Hood and Closure: Pull the suit hood over the SCBA headpiece and secure the suit's closures.

• Outer Gloves: Don a pair of outer chemical-resistant gloves, ensuring they overlap the sleeves of the suit.

• Safety Boots: Put on chemical-resistant safety boots, ensuring the suit legs overlap the boots.

• Final Check: Have a trained observer verify the integrity of the ensemble.

Doffing Sequence (in a designated decontamination area):

• Gross Decontamination: If necessary, undergo gross decontamination via a drenching shower.

• Outer Gloves: Remove the outer gloves, turning them inside out.

• Chemical Protective Suit: Unzip the suit and roll it down and away from the body, avoiding contact with the exterior surface.

• SCBA: Remove the SCBA.

• Inner Gloves: Remove the inner gloves, turning them inside out.

• Hand Hygiene: Wash hands thoroughly.

Emergency Procedures

4.1. Spill Response

• Evacuate: Immediately evacuate the area in the event of a spill or release.

• Alert: Notify personnel in the vicinity and contact the emergency response team.

• Isolate: Restrict access to the affected area.

• Containment (Trained Personnel Only): Only trained personnel wearing the appropriate PPE (SCBA and fully encapsulating suit) should attempt containment.[4]

• Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite or dry sand. DO NOT use combustible materials like sawdust.[5]

• Collect: Carefully collect the absorbed material into a sealable, corrosion-resistant container for disposal.[4]

• Ventilate: Ventilate the area to disperse any remaining vapors.

4.2. First Aid

• Inhalation: Move the victim to fresh air immediately.[8] If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[9] Medical observation is recommended as pulmonary edema may be delayed.[3]

• Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with large amounts of water for at least 15 minutes.[8] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30 minutes, lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] If the person is conscious, have them rinse their mouth with water. Seek immediate medical attention.

Visualizations

Caption: PPE selection workflow for working with BrF₅.

Caption: Emergency response workflow for BrF₅ exposure.

References

• 1. restoredcdc.org [restoredcdc.org]
• 2. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 3. nj.gov [nj.gov]
• 4. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. Page loading... [wap.guidechem.com]
• 9. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Notes and Protocols for Storage of Bromine Pentafluoride (BrF5) Containers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe storage and handling of Bromine Pentafluoride (BrF5) containers in a laboratory setting. BrF5 is a highly reactive and corrosive interhalogen compound that requires stringent safety protocols to prevent accidents and ensure the integrity of research materials. Adherence to these protocols is critical for the safety of all personnel and the protection of the laboratory environment.

Introduction

Bromine Pentafluoride (BrF5) is a colorless to pale yellow, fuming liquid with a pungent, irritating odor.[1] It is a powerful oxidizing and fluorinating agent used in various chemical syntheses. Its high reactivity, however, presents significant storage and handling challenges. BrF5 reacts violently with water and most organic compounds and is corrosive to many materials.[1][2] This document outlines the necessary precautions and procedures for the safe management of BrF5 containers.

Container Storage Requirements

Proper storage of BrF5 containers is paramount to laboratory safety. The following table summarizes the key storage parameters.

Parameter	Requirement	Rationale	Citations
Container Material	Specialized steel (e.g., certain types of stainless steel), Nickel, Monel. Avoid glass.	To resist the highly corrosive nature of BrF5. Glass is not a suitable material for storage.	[2][3]
Storage Temperature	Cool, dry, well-ventilated area. Do not expose to temperatures exceeding 50°C (122°F).	To prevent over-pressurization and potential rupture of the container. BrF5 becomes a gas at temperatures above 40°C (104°F).	[2][3]
Storage Area	Store in a designated, well-ventilated, and secure area. Keep separated from incompatible materials.	To prevent accidental reactions and ensure controlled access. Good ventilation prevents the buildup of toxic fumes in case of a leak.	[3]
Container Integrity	Containers must be airtight and tightly closed when not in use.	To prevent leakage of the highly toxic and corrosive fumes of BrF5.
Container Handling	Securely chain cylinders to prevent tipping or physical damage.	To avoid accidental spills or releases from mechanical shock.	[3]
Sunlight Exposure	Protect from direct sunlight.	To avoid heating of the container which can lead to increased internal pressure.	[3]

Chemical Incompatibility

Bromine Pentafluoride is incompatible with a wide range of substances. Contact with these materials can lead to violent reactions, fire, or explosions. Store BrF5 containers separately from the materials listed in the table below.

Incompatible Material Class	Specific Examples	Potential Hazard	Citations
Water and Moisture	Water, steam, moist air	Violent, explosive reaction, producing toxic and corrosive fumes (Hydrogen Fluoride and Hydrogen Bromide).	[1][2][4][5]
Organic Materials & Combustibles	Fuels, solvents, paper, wood, grease, acetic acid, benzene, ethanol	Fire and/or explosion.	[2][4]
Acids	Nitric acid, sulfuric acid, hydrochloric acid	Violent reaction, producing toxic fumes.	[2][4]
Bases	Alkali metals, alkaline earth metals	Violent reaction.	[3]
Metals	Aluminum powder, bismuth, cobalt powder, iron powder, arsenic, nickel powder	Violent reaction.	[1][4]
Other	Glass, halogens, metal oxides, selenium, sulfur	Corrosive reaction or violent decomposition.	[2][4]

Experimental Protocols

• Inspection: Upon receipt, visually inspect the container for any signs of damage, such as dents, corrosion, or leaks. Do not accept damaged containers.

• Transport: Use a cylinder cart to move the container to the designated storage area. Do not roll or drag the cylinder.

• Securing: Immediately secure the container in an upright position using chains or straps in the designated storage area.

• Ventilation: Ensure the storage area is well-ventilated.

• Labeling: Verify that the container is clearly labeled with the chemical name, hazard warnings, and date of receipt.

• Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including chemical-resistant gloves, a full-face shield, and a lab coat. Respiratory protection, such as a self-contained breathing apparatus (SCBA), may be necessary depending on the experimental setup.

• Ventilation: All work with BrF5 must be conducted in a well-ventilated fume hood.

• Dispensing: Use a compatible regulator and tubing to dispense BrF5. Ensure all connections are secure and leak-tested before opening the main valve.

• Closing: After use, close the container valve securely.

• Leak Check: After closing the valve, check for leaks using an appropriate method (e.g., soapy water solution on the valve stem, though extreme caution is advised due to water reactivity).

• Evacuation: In the event of a leak, immediately evacuate the area and alert others.

• Isolate: If it is safe to do so, close the valve on the container.

• Ventilate: Increase ventilation to the area.

• Containment: For small liquid spills, cover with a dry, inert absorbent material such as dry sand or vermiculite.[2][4][6] Do not use combustible absorbents like sawdust.[4]

• Neutralization: Do not use water to clean up a spill as it will react violently.[2][6]

• Disposal: Collect the absorbent material in a sealed, compatible container for disposal as hazardous waste.[2][4]

Visualizations

Caption: Workflow for safe management of Bromine Pentafluoride containers.

Caption: Chemical incompatibility of Bromine Pentafluoride.

References

• 1. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. nj.gov [nj.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. nj.gov [nj.gov]

Experimental Protocols and Application Notes for Reactions Involving Bromine Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for handling and conducting reactions with Bromine Pentafluoride (BrF₅), a powerful and highly reactive fluorinating agent. The information is intended for use in controlled laboratory and industrial research settings by trained professionals.

Safety Precautions and Handling of Bromine Pentafluoride

Bromine pentafluoride is a highly corrosive, toxic, and moisture-sensitive interhalogen compound.[1][2] It reacts violently with water and organic materials, often leading to fire or explosion.[1] Therefore, stringent safety measures are paramount.

1.1. Personal Protective Equipment (PPE) A comprehensive set of PPE is mandatory when working with BrF₅. This includes:

• Respiratory Protection: A self-contained breathing apparatus (SCBA) or an air-purifying respirator with cartridges appropriate for acid gases and halogens.[1]

• Eye and Face Protection: Chemical safety goggles and a full-face shield.[1]

• Hand Protection: Chemical-resistant gloves, such as those made of neoprene or butyl rubber. It is crucial to check material compatibility, as many common glove materials are not suitable.

• Body Protection: A chemical-resistant apron or full-body suit.

1.2. Engineering Controls

• All work with BrF₅ must be conducted in a well-ventilated fume hood with a tested and certified face velocity.

• Emergency eyewash stations and safety showers must be readily accessible in the immediate vicinity of any potential exposure.[3]

• Oxygen detectors should be used where asphyxiating gases may be released.[3]

1.3. Storage and Handling

• Store BrF₅ in airtight containers made of resistant materials like certain types of stainless steel or specialized alloys (e.g., Monel).[1] Glass containers are not suitable.[3]

• Storage areas should be cool, dry, well-ventilated, and separate from incompatible materials such as water, organic compounds, acids, and combustible materials.[1][3][4]

• Cylinders should be securely chained.[3]

1.4. Spill and Emergency Procedures

• In case of a spill, evacuate the area immediately.[1]

• Only trained personnel with appropriate PPE should manage the spill.

• Use dry absorbents like vermiculite or dry sand for containment. Do not use combustible materials like sawdust.[1][2]

• For fires involving BrF₅, use dry chemical or CO₂ extinguishers. DO NOT USE WATER , as it reacts violently with BrF₅.[4]

Application Note: Synthesis of Arylbromine(V) Tetrafluorides

Introduction Bromine pentafluoride is an effective reagent for the synthesis of arylbromine(V) tetrafluorides (ArBrF₄). These compounds are valuable intermediates in the synthesis of other organobromine compounds. This application note details the synthesis of pentafluorophenyltetrafluorobromane (C₆F₅BrF₄) from pentafluorophenyltrimethylsilane (C₆F₅SiMe₃) and BrF₅.

Reaction Principle The reaction involves the cleavage of the aryl-silicon bond by BrF₅, with the subsequent formation of the ArBrF₄ product and a trimethylsilyl fluoride byproduct. The reaction is typically carried out in a polar aprotic solvent like acetonitrile.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of C₆F₅BrF₄.

Detailed Experimental Protocol: Synthesis of Pentafluorophenyltetrafluorobromane (C₆F₅BrF₄)

This protocol is based on the reported synthesis of arylbromine(V) tetrafluorides.[1]

3.1. Materials and Equipment

• Pentafluorophenyltrimethylsilane (C₆F₅SiMe₃)

• Bromine Pentafluoride (BrF₅)

• Acetonitrile (anhydrous)

• Schlenk line or glovebox for inert atmosphere operations

• Reaction vessel (e.g., PFA or FEP) equipped with a magnetic stirrer and a dropping funnel[5]

• Cooling bath (ice/water)

• Vacuum pump

3.2. Procedure

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), a solution of pentafluorophenyltrimethylsilane in anhydrous acetonitrile is prepared in the reaction vessel.

• Reaction: The reaction vessel is cooled to 0 °C using an ice/water bath.

• Bromine pentafluoride is added dropwise to the stirred solution while maintaining the temperature at 0 °C.

• The reaction mixture is stirred at 0 °C for a specified time (e.g., 1-2 hours, monitoring required).

• Work-up: After the reaction is complete, the volatile components (solvent and trimethylsilyl fluoride byproduct) are removed under vacuum.

• Purification: The crude product can be purified by sublimation or recrystallization from a suitable solvent under anhydrous conditions.

3.3. Quantitative Data

Reactant 1 (Substrate)	Reactant 2 (Reagent)	Solvent	Temperature (°C)	Reported Yield (%)	Reference
Pentafluorophenyltrimethylsilane (C₆F₅SiMe₃)	Bromine Pentafluoride (BrF₅)	Acetonitrile	0	66	[1]
Aryltrifluorosilane (ArSiF₃)	Bromine Pentafluoride (BrF₅)	Acetonitrile	0	40-65	[1]

Analytical Monitoring of Reactions

Due to the reactive nature of BrF₅ and the fluorine-containing products, specific analytical techniques are required for reaction monitoring and characterization.

4.1. 19F NMR Spectroscopy ¹⁹F NMR spectroscopy is a powerful tool for identifying and quantifying fluorinated compounds. It can be used to monitor the consumption of BrF₅ and the formation of the fluorinated product. The ¹⁹F NMR spectrum of BrF₅ itself shows distinct signals for the apical and equatorial fluorine atoms.

4.2. FTIR Spectroscopy In-situ Fourier Transform Infrared (FTIR) spectroscopy can be employed to monitor the progress of reactions involving BrF₅, especially in the gas phase. It allows for the real-time detection of reactants, products, and intermediates by observing their characteristic vibrational frequencies.

Logical Relationship of Analytical Monitoring

Caption: Analytical techniques for monitoring BrF₅ reactions.

References

• 1. Volume # 1(80), January - February 2012 — " Synthesis and application of polyfluorinated organic derivatives of boron and silicon for preparation of iodonium, bromonium and xenonium salts" [notes.fluorine1.ru]
• 2. Discovery and synthetic applications of novel silicon-carbon bond cleavage reactions based on the coordination number change of organosilicon compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Synthesis of organofluorine compounds using BrF5

Providing detailed experimental protocols and application notes for the use of Bromine Pentafluoride (BrF5) in the synthesis of organofluorine compounds is beyond the scope of this platform due to the extreme hazards associated with this reagent. BrF5 is a powerful and indiscriminate fluorinating agent that is highly toxic, corrosive, and reacts explosively with a wide range of materials. Its use requires specialized equipment and extensive safety precautions that cannot be adequately communicated or ensured in this format.

My purpose is to provide helpful and harmless information. Disseminating detailed protocols for handling such a dangerous substance could inadvertently lead to unsafe practices by individuals lacking the requisite training and facilities, posing a significant risk of serious injury or fatality.

However, I can provide general, educational information on the principles of electrophilic fluorination and the importance of organofluorine compounds in a safe and responsible manner. For researchers, scientists, and drug development professionals, it is crucial to consult peer-reviewed literature and established safety guidelines from sources like the American Chemical Society (ACS) or the Royal Society of Chemistry (RSC) before attempting any work with hazardous reagents. It is also recommended to explore modern, safer fluorinating agents, many of which have been developed to replace hazardous reagents like BrF5.

Technical Notes & Optimization

Purification of Bromine pentafluoride from BrF3 and other impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bromine Pentafluoride (BrF₅). The following sections detail the purification of BrF₅ from common impurities such as Bromine Trifluoride (BrF₃) and others, ensuring a high-purity product for your applications.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Bromine Pentafluoride?

A1: The most common impurity in crude BrF₅ is Bromine Trifluoride (BrF₃), which is often a precursor or byproduct in the synthesis of BrF₅.[1] Other potential impurities include elemental Bromine (Br₂), which can give the product a yellowish or reddish color, and Hydrofluoric Acid (HF) if moisture is present.[1]

Q2: What are the primary methods for purifying Bromine Pentafluoride?

A2: The two primary methods for purifying BrF₅ are:

• Fractional Distillation: This method separates BrF₅ from BrF₃ based on their different boiling points.[1]

• Chemical Purification: This involves treating the crude BrF₅ with a reagent that selectively reacts with and removes impurities. Passing fluorine gas through the crude liquid can convert residual Br₂ and BrF₃ into BrF₅.[1] Additionally, distillation onto dry Sodium Fluoride (NaF) can remove traces of HF and BrF₃.[1]

Q3: What are the boiling points of Bromine Pentafluoride and Bromine Trifluoride?

A3: Bromine Pentafluoride (BrF₅) has a boiling point of 40.25 °C (104.45 °F), while Bromine Trifluoride (BrF₃) has a significantly higher boiling point of 125.7 °C.[2][3] This large difference in boiling points makes fractional distillation an effective separation technique.

Q4: What materials are compatible with Bromine Pentafluoride and Bromine Trifluoride?

A4: Due to their high reactivity and corrosive nature, special consideration must be given to the materials of construction for any equipment used. Suitable materials include certain grades of stainless steel, copper, and specialized fluoropolymers.[1] It is crucial to consult detailed material compatibility charts before selecting equipment. Glassware is generally not recommended as it can be attacked by these compounds, especially in the presence of moisture.

Q5: What are the main safety hazards associated with the purification of Bromine Pentafluoride?

A5: Bromine Pentafluoride and its common impurity, Bromine Trifluoride, are extremely hazardous materials. Key safety concerns include:

• High Reactivity: They react violently with water, organic compounds, and many other materials, which can lead to fires or explosions.[2][3]

• Toxicity: Both are highly toxic and can be fatal if inhaled or absorbed through the skin.[2]

• Corrosivity: They are severely corrosive to metals and biological tissues.[3] All work must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a full face shield, chemical-resistant gloves, and a specialized respirator.

Troubleshooting Guides

Fractional Distillation Issues

Problem	Possible Cause	Solution
No distillate is being collected.	Insufficient heating of the distillation pot.	Gradually increase the heating mantle temperature. Ensure the distillation flask is properly insulated.
Poor vacuum (if performing vacuum distillation).	Check all seals and joints for leaks. Ensure the vacuum pump is functioning correctly.
The distillation rate is too slow.	The temperature gradient in the fractionating column is not optimal.	Insulate the fractionating column to prevent excessive heat loss.
"Flooding" of the column (liquid accumulating in the column).	Reduce the heating rate to allow the liquid to drain back into the distillation pot.
The collected distillate is impure.	Inefficient separation in the fractionating column.	Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.
Sudden pressure increase in the system.	Blockage in the condenser or receiving flask.	Immediately stop the heating and cautiously inspect for any blockages. Ensure the pathway to the receiving flask is clear.
Decomposition of the material.	Stop the distillation and allow the system to cool down. Re-evaluate the heating parameters.

General Purification Issues

Problem	Possible Cause	Solution
The purified BrF₅ is discolored (yellow/red).	Presence of elemental Bromine (Br₂).	Pass dry fluorine gas through the liquid BrF₅ at room temperature to convert Br₂ to BrF₅.
The purified product is fuming excessively.	Presence of Hydrofluoric Acid (HF) due to moisture contamination.	Distill the BrF₅ onto a bed of dry Sodium Fluoride (NaF) to remove HF.
Corrosion of equipment.	Incompatible materials of construction.	Immediately cease the experiment and transfer the material to a compatible container. Review material compatibility charts before restarting.
Presence of moisture leading to the formation of corrosive acids.	Ensure all equipment is scrupulously dried before use and the experiment is conducted under an inert, dry atmosphere.

Quantitative Data

Table 1: Physical Properties of Bromine Pentafluoride and Bromine Trifluoride

Property	Bromine Pentafluoride (BrF₅)	Bromine Trifluoride (BrF₃)
Molar Mass	174.894 g/mol [2]	136.90 g/mol [3]
Boiling Point	40.25 °C (104.45 °F)[2]	125.7 °C[3]
Melting Point	-61.30 °C (-78.34 °F)[2]	8.8 °C[4]
Density	2.466 g/cm³[2]	2.803 g/cm³[3]
Vapor Pressure	328 mmHg at 20 °C[5]	~7.7 mmHg at 25 °C (estimated from equation)[6]

Experimental Protocols

Protocol 1: Purification of BrF₅ by Fractional Distillation

Objective: To separate BrF₅ from the less volatile BrF₃ impurity.

Materials:

• Crude Bromine Pentafluoride

• Fractional distillation apparatus constructed from compatible materials (e.g., stainless steel or specialized fluoropolymers)

• Heating mantle and temperature controller

• Condenser with a suitable coolant

• Receiving flask

• Inert gas supply (e.g., dry Nitrogen or Argon)

Procedure:

• Preparation: Ensure the entire distillation apparatus is meticulously clean and dry. Assemble the fractional distillation setup in a fume hood.

• Charging the Flask: Under an inert atmosphere, carefully charge the distillation flask with the crude BrF₅.

• Distillation:

  • Begin gentle heating of the distillation flask.

  • Monitor the temperature at the top of the fractionating column.

  • Collect the fraction that distills over at approximately 40-41 °C. This is the purified BrF₅.

  • The temperature will rise significantly as the less volatile BrF₃ starts to distill. Stop the distillation at this point.

• Collection: The receiving flask should be cooled to ensure efficient condensation of the BrF₅.

• Shutdown: Once the separation is complete, turn off the heating and allow the apparatus to cool down completely under an inert atmosphere before dismantling.

Protocol 2: Chemical Purification of BrF₅ using Sodium Fluoride

Objective: To remove traces of BrF₃ and HF from BrF₅.

Materials:

• Partially purified Bromine Pentafluoride

• Dry Sodium Fluoride (NaF)

• Distillation apparatus made of compatible materials

• Inert gas supply

Procedure:

• Preparation: Dry the Sodium Fluoride thoroughly by heating under vacuum. Ensure the distillation apparatus is clean and dry.

• Treatment:

  • Place the dry NaF in the distillation flask.

  • Under an inert atmosphere, transfer the BrF₅ into the flask containing the NaF.

  • Allow the BrF₅ to stand in contact with the NaF for a period to allow for the reaction with impurities.

• Distillation:

  • Gently heat the flask to distill the purified BrF₅ away from the solid NaF and the non-volatile products of the reaction.

  • Collect the pure BrF₅ in a clean, dry receiving flask.

• Shutdown: Allow the apparatus to cool completely under an inert atmosphere before disassembly.

Visualizations

Caption: Workflow for the purification and analysis of Bromine Pentafluoride.

Caption: Troubleshooting logic for impure distillate in fractional distillation.

References

• 1. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 3. Bromine Trifluoride (BrF3) Properties, Uses, Safety, MSDS & Supplier Information – China Chemical Manufacturer [boulingchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. The Vapor Pressure and Heat of Vaporization of Bromine Triflouride - UNT Digital Library [digital.library.unt.edu]

Technical Support Center: Purification of Crude Bromofluoromethane

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the removal of bromine and other impurities from crude bromofluoromethane. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during the purification process.

Troubleshooting Guides

Issue 1: The crude bromofluoromethane has a yellow or brown tint.

• Question: Why is my crude bromofluoromethane colored, and how can I remove the color?

• Answer: A yellow or brown tint in crude bromofluoromethane is typically due to the presence of unreacted elemental bromine (Br₂). This can be effectively removed by a chemical washing step.

  • Solution: Wash the crude product with a 10% aqueous solution of sodium sulfite (Na₂SO₃).[1] The sulfite reduces the elemental bromine to colorless bromide ions. The color will disappear upon complete reaction.

Issue 2: The purified bromofluoromethane is contaminated with acidic impurities.

• Question: How can I detect and remove acidic impurities like hydrogen bromide (HBr) from my product?

• Answer: Acidic impurities such as HBr can be formed as a byproduct during synthesis. Their presence can be inferred if the product reacts with a basic solution.

  • Solution: Before the bromine removal step, wash the crude bromofluoromethane with a 5% aqueous solution of sodium hydroxide (NaOH) or a saturated sodium bicarbonate solution.[1] This will neutralize any acidic components. It is crucial to perform this wash before the sodium sulfite wash for bromine removal.

Issue 3: The final product has a low purity after fractional distillation.

• Question: I performed fractional distillation, but my bromofluoromethane is still not pure. What could be the issue?

• Answer: Low purity after fractional distillation can be due to several factors, including an inefficient fractionating column or the presence of impurities with boiling points very close to that of bromofluoromethane.

  • Solution:

    • Use a High-Efficiency Column: Employ a fractionating column with a high number of theoretical plates, such as a Vigreux or packed column, to improve separation.

    • Slow Distillation Rate: Distill the bromofluoromethane very slowly to allow for proper vapor-liquid equilibrium to be established within the column.

    • Monitor Temperature Carefully: The boiling point of pure bromofluoromethane is approximately 19°C. Collect the fraction that distills at a constant temperature. A fluctuating temperature indicates the presence of impurities.

Issue 4: Water is present in the final product.

• Question: How can I remove residual water from my purified bromofluoromethane?

• Answer: Water can be introduced during the chemical washing steps. It is important to dry the organic layer before the final distillation.

  • Solution:

    • Brine Wash: After the chemical washes, wash the organic layer with a saturated brine (sodium chloride) solution. This helps to remove the bulk of the dissolved water.[1]

    • Drying Agent: Transfer the bromofluoromethane to a dry flask and add an anhydrous drying agent such as magnesium sulfate (MgSO₄) or calcium chloride.[1] Swirl the flask and allow it to stand for at least 15-20 minutes before filtering off the drying agent.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude bromofluoromethane?

A1: Depending on the synthetic route, common impurities in crude bromofluoromethane include:

• Unreacted Starting Materials: Such as dibromofluoromethane and bromine.

• Byproducts of Synthesis: Other halogenated methanes (e.g., dibromomethane), hydrogen bromide (HBr), and carbon dioxide.

• Solvents: Residual solvents used in the reaction, such as ethanol or propan-2-ol.

Q2: What is the most effective general purification strategy for crude bromofluoromethane?

A2: A multi-step approach combining chemical treatment and physical separation is generally the most effective. This typically involves:

• An acidic wash with a base like sodium hydroxide.

• A wash with a reducing agent like sodium sulfite to remove bromine.

• A final wash with brine to remove dissolved water.

• Drying over an anhydrous drying agent.

• Fractional distillation to isolate the pure bromofluoromethane.

Q3: What level of purity can I expect from different purification techniques?

A3: The achievable purity depends on the method and the initial crude product's composition.

Purification Method	Expected Purity
Chemical Washing + Fractional Distillation	99.0% - 99.4%
Preparative Gas Chromatography (GC)	>99.9%

Q4: How can I confirm the purity of my final product?

A4: Gas chromatography-mass spectrometry (GC-MS) is an excellent technique for assessing the purity of volatile compounds like bromofluoromethane. It can be used to separate and identify any remaining impurities.

Experimental Protocols

Protocol 1: Chemical Washing of Crude Bromofluoromethane

• Acid Removal:

  • Place the crude bromofluoromethane in a separatory funnel.

  • Add an equal volume of a 5% aqueous sodium hydroxide (NaOH) solution.

  • Stopper the funnel and shake vigorously for 2-3 minutes, venting frequently to release any pressure.

  • Allow the layers to separate and discard the lower aqueous layer.

• Bromine Removal:

  • To the organic layer in the separatory funnel, add an equal volume of a 10% aqueous sodium sulfite (Na₂SO₃) solution.[1]

  • Shake for 2-3 minutes until the bromine color disappears.

  • Allow the layers to separate and discard the lower aqueous layer.

• Final Wash and Drying:

  • Wash the organic layer with an equal volume of saturated brine solution.

  • Transfer the organic layer to a clean, dry flask and add an anhydrous drying agent (e.g., MgSO₄).

  • Swirl and let it stand for 15-20 minutes.

  • Filter or decant the dried bromofluoromethane from the drying agent.

Protocol 2: Fractional Distillation of Bromofluoromethane

• Apparatus Setup:

  • Set up a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, and a receiving flask. Ensure all glassware is dry.

  • Place a stir bar or boiling chips in the distillation flask.

  • The receiving flask should be cooled in an ice bath to minimize loss of the volatile product.

• Distillation:

  • Transfer the dried, crude bromofluoromethane to the distillation flask.

  • Gently heat the distillation flask.

  • Collect the fraction that distills at a constant temperature of approximately 19°C.

  • If the temperature rises significantly above this, change the receiving flask as this indicates the distillation of less volatile impurities.

Data Presentation

Table 1: Physical Properties of Bromofluoromethane and Common Impurities

Compound	Molecular Formula	Boiling Point (°C)
Bromofluoromethane	CH₂BrF	19
Dibromomethane	CH₂Br₂	97
Dibromofluoromethane	CHBr₂F	64.9
Bromine	Br₂	58.8

Table 2: Summary of Chemical Washing Agents

Impurity to Remove	Washing Agent	Concentration	Purpose
Acidic Impurities (e.g., HBr)	Sodium Hydroxide	5% (aq)	Neutralization
Elemental Bromine (Br₂)	Sodium Sulfite	10% (aq)	Reduction to Bromide
Dissolved Water	Saturated Brine	Saturated (aq)	Initial Water Removal

Visualizations

References

• 1. benchchem.com [benchchem.com]

Navigating the Risks of Bromine Pentafluoride: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the safe handling of Bromine Pentafluoride (BrF₅) and the prevention of spontaneous ignition when working with organic materials. Given the extreme reactivity of BrF₅, adherence to strict safety protocols is paramount. This guide offers troubleshooting advice and answers to frequently asked questions to mitigate the risks associated with this powerful fluorinating and oxidizing agent.

Frequently Asked Questions (FAQs)

Q1: What is Bromine Pentafluoride (BrF₅) and why is it so reactive with organic materials?

A1: Bromine Pentafluoride is an interhalogen compound, meaning it is composed of two different halogens. It is a colorless to pale yellow, fuming liquid with a pungent odor.[1] Its high reactivity stems from the presence of five highly electronegative fluorine atoms bonded to a central bromine atom, making it a potent oxidizing and fluorinating agent.[1][2] When BrF₅ comes into contact with organic materials, it can react violently and exothermically, often leading to spontaneous ignition or an explosion.[3][4] This is because BrF₅ can readily donate fluorine atoms and accept electrons from the organic material in a highly energetic reaction.

Q2: What are the primary hazards associated with Bromine Pentafluoride?

A2: The primary hazards of BrF₅ include:

• Extreme Reactivity: It reacts explosively with water and a wide range of organic and inorganic materials.[2][3]

• Spontaneous Ignition: Contact with combustible materials, including most organic compounds, can cause immediate fire or explosion.[3][4]

• Toxicity: BrF₅ is highly toxic and corrosive. Inhalation of its vapors can cause severe respiratory tract burns and may be fatal.[1][3] Skin and eye contact will result in severe burns.[3]

• Hazardous Decomposition Products: When heated or in contact with water or acids, it produces toxic and corrosive fumes of hydrogen fluoride (HF) and hydrogen bromide (HBr).[3]

Q3: What materials are incompatible with Bromine Pentafluoride?

A3: BrF₅ is incompatible with a vast array of substances. It is crucial to prevent any contact with the materials listed in the table below.

Incompatible Material Category	Specific Examples
Organic Compounds	Hydrocarbons (e.g., alkanes, alkenes, aromatics), alcohols, ethers, ketones, aldehydes, esters, amides, solvents, grease, oil, paper, wood, cloth
Water and Hydrogen-Containing Compounds	Water, steam, ammonia, acetic acid[1][4]
Metals	Most metals, especially powdered metals like aluminum and iron[3]
Acids	Strong acids such as hydrochloric, sulfuric, and nitric acid[1][4]
Bases	Strong bases
Other	Glass, metal salts, metal oxides, halogens, selenium, sulfur[1][4]

Q4: What are the recommended storage conditions for Bromine Pentafluoride?

A4: Proper storage of BrF₅ is critical to ensure safety. Key storage recommendations include:

• Dedicated and Isolated Storage: Store in a cool, dry, well-ventilated area, separated from all incompatible materials.[1]

• Compatible Containers: Use containers made of materials resistant to corrosion by BrF₅, such as passivated stainless steel, nickel, or Monel alloys. Avoid glass containers.[1]

• Secure Containment: Containers must be tightly sealed and protected from physical damage.[1]

• Temperature Control: Protect from direct sunlight and heat sources.[1]

Troubleshooting Guide: Preventing and Responding to Spontaneous Ignition Events

This section provides systematic troubleshooting guidance for scenarios involving BrF₅ and organic materials.

Scenario 1: You need to perform a reaction involving BrF₅ and an organic substrate.

Proactive Prevention:

• Thorough Risk Assessment: Before any experiment, conduct a comprehensive risk assessment. Evaluate the reactivity of the specific organic material with BrF₅. Unfortunately, detailed public data on reaction kinetics and ignition temperatures for a wide range of organic compounds is scarce due to the inherent dangers. Assume any contact can lead to ignition.

• Inert Atmosphere: All reactions must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.

• Controlled Addition: Use a syringe pump or a dropping funnel for the slow, controlled addition of BrF₅ to the reaction mixture. This helps to manage the reaction exotherm.

• Low Temperature: Perform the reaction at the lowest possible temperature to control the reaction rate. Use a cooling bath (e.g., dry ice/acetone) to maintain a low and stable temperature.

• Dilution: Whenever possible, dilute the reactants in a suitable inert solvent to moderate the reaction.

• Small Scale: Begin with very small-scale reactions to understand the behavior of the specific system before scaling up.

Scenario 2: A small amount of BrF₅ has accidentally spilled in the fume hood.

Immediate Response:

• Alert Personnel: Immediately alert everyone in the laboratory.

• Isolate the Area: Ensure the fume hood sash is as low as possible. If safe to do so, close the fume hood.

• Evacuate: Evacuate the immediate area.

• Emergency Services: Contact your institution's emergency response team.

Cleanup Procedure (for trained personnel with appropriate PPE only):

• Personal Protective Equipment (PPE): Don full PPE, including a flame-resistant lab coat, chemical-resistant gloves (e.g., neoprene or butyl rubber), and a full-face respirator with an appropriate cartridge for acid gases and halogens.

• Containment: If the spill is small, cover it with a dry, inert absorbent material such as sand, vermiculite, or a specialized spill absorbent for oxidizing agents. DO NOT use combustible materials like paper towels or sawdust.[1][3]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled, and sealed container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area with a suitable neutralizing agent for any residual acidic byproducts. A dilute solution of sodium bicarbonate can be used cautiously.

• Ventilation: Ensure the fume hood continues to operate until the area is fully decontaminated and safe for re-entry.

Scenario 3: A fire has started due to the reaction of BrF₅ with an organic material.

Emergency Action:

• Activate Fire Alarm: Immediately activate the nearest fire alarm.

• Evacuate: Evacuate the laboratory and the building.

• Inform Emergency Responders: Inform the emergency responders about the nature of the fire, specifically that it involves Bromine Pentafluoride. This is crucial as water should not be used to extinguish a BrF₅ fire.[1]

• Extinguishing Media: For small fires, a dry chemical (Class D) or carbon dioxide (CO₂) extinguisher may be used by trained personnel if it is safe to do so. DO NOT USE WATER. [1]

Experimental Protocols

Due to the extreme danger, detailed experimental protocols for reactions between BrF₅ and organic materials are not provided here. Any such work must be conducted under the direct supervision of experienced personnel and with institution-specific, approved safety protocols.

General Protocol for Quenching Excess BrF₅ (for trained personnel in a controlled environment):

Quenching of unreacted BrF₅ must be performed with extreme caution in a controlled setting, such as a chemical fume hood, and with appropriate PPE.

• Inert Atmosphere: Ensure the reaction vessel is under a dry, inert atmosphere.

• Cooling: Cool the reaction vessel to a low temperature (e.g., -78°C using a dry ice/acetone bath).

• Slow Addition of a Less Reactive Quenching Agent: Slowly add a less reactive, anhydrous solvent that is miscible with the reaction mixture, such as a perfluorinated hydrocarbon, to dilute the BrF₅.

• Cautious Addition of a Deactivating Agent: After dilution, a suitable deactivating agent can be very slowly and carefully introduced. A common strategy for highly reactive reagents is the sequential addition of reagents with increasing reactivity. For instance, a slow addition of a high molecular weight alcohol (e.g., isopropanol) could be considered, followed by a more reactive one like methanol, and finally, very cautiously, water.[5] Each addition should be done dropwise with vigorous stirring and continuous monitoring of the temperature.

• Neutralization: After the quenching reaction is complete and the temperature has stabilized, the resulting mixture can be neutralized.

Visualizing Safety Workflows

The following diagrams illustrate the logical steps for handling BrF₅ and responding to a spill.

Caption: Workflow for the safe handling of Bromine Pentafluoride.

Caption: Decision-making workflow for responding to a Bromine Pentafluoride spill.

References

• 1. nj.gov [nj.gov]
• 2. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 4. chemistry.nd.edu [chemistry.nd.edu]
• 5. epfl.ch [epfl.ch]

Bromine Pentafluoride (BrF₅) Spill Management: A Technical Guide

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe neutralization and management of Bromine Pentafluoride (BrF₅) spills. The information is presented in a question-and-answer format to address specific issues that may arise during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the immediate dangers of a Bromine Pentafluoride spill?

A Bromine Pentafluoride (BrF₅) spill presents severe and immediate hazards. It is a powerful oxidizing agent that reacts explosively with water and can ignite organic materials on contact.[1] Its vapors are highly corrosive and toxic, causing severe burns to the skin, eyes, and mucous membranes.[1][2] Inhalation of fumes can lead to delayed and potentially fatal pulmonary edema.[3][4] Upon contact with moist air, it releases toxic and corrosive fumes, including hydrofluoric acid (HF) and bromic acid (HBrO₃).[1][5]

Q2: Can I use water to clean up a BrF₅ spill?

Absolutely not. NEVER use water or foam on a Bromine Pentafluoride spill.[2][5] BrF₅ reacts violently and explosively with water.[3][6][7] This reaction is highly exothermic and produces highly toxic and corrosive acids, significantly worsening the hazard.[5][6]

Q3: What materials should I use to absorb a BrF₅ spill?

For any BrF₅ spill, you must use dry, inert absorbent materials. Recommended materials include:

• Dry sand[8][9]

• Dry earth[9]

• Vermiculite[3][9]

Do NOT use combustible absorbents such as sawdust, paper, or cloth, as they can ignite explosively upon contact with BrF₅.[9]

Q4: What is the correct personal protective equipment (PPE) for handling a BrF₅ spill?

A comprehensive and non-negotiable PPE ensemble is required. Only trained personnel equipped with the following should attempt to manage a spill:[3][8]

• Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is mandatory.[5][8] Air-purifying respirators are not sufficient.

• Body Protection: A gas-tight, chemical-resistant suit (e.g., DuPont Tychem® Responder® or equivalent) is necessary to prevent skin contact.[5]

• Hand Protection: Chemical-resistant gloves are required.[8]

• Eye Protection: A full face shield or chemical safety goggles should be worn, even with an SCBA.[8][10]

• Footwear: Safety shoes or boots are required.[10]

Q5: What are the initial steps to take immediately following a BrF₅ spill?

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][8]

• Isolate: Secure and control access to the contaminated zone. For large spills, an isolation distance of up to 215 meters (700 feet) may be necessary.[11]

• Ventilate: If it can be done safely, increase ventilation in the area to disperse the gas.[5]

• Alert: Notify your institution's emergency response team and environmental health and safety (EHS) department immediately.

Troubleshooting Guide

Issue Encountered	Recommended Action	Critical Considerations
Fuming "smoke" observed from spill	This is the reaction of BrF₅ with ambient moisture, producing acidic vapors.[1] Do not approach without full PPE, including SCBA. Increase ventilation if safe to do so.	The fumes are highly toxic and corrosive. Inhalation can cause severe lung damage.[4]
Spill has come into contact with organic material (e.g., paper, wood, solvents)	There is a high risk of fire or explosion.[3][7] Do not attempt to extinguish with water. Use a dry chemical (Class D) or CO₂ fire extinguisher.[5][9] Evacuate the area immediately and call emergency responders.	BrF₅ is a strong oxidizer that enhances the combustion of other substances.[5]
Accidental skin or eye contact	Skin: Immediately flush the affected area with copious amounts of water for at least 15-30 minutes and remove all contaminated clothing.[5][10] Seek immediate medical attention. For hydrofluoric acid burns, medical professionals may apply calcium gluconate gel.[10] Eyes: Immediately flush eyes with large amounts of water for at least 15-30 minutes, lifting the upper and lower eyelids.[5][10] Seek immediate medical attention.	Rapid and thorough decontamination is critical. Effects of exposure, particularly pulmonary edema, can be delayed.[3][5]
Small spill contained within a fume hood	Ensure the fume hood is functioning correctly. Wearing full PPE, cautiously cover the spill with a dry inert absorbent like sand or vermiculite.[5][9] Collect the absorbed material into a sealed, compatible container for hazardous waste disposal.	Do not use water to wash down the fume hood after cleanup is complete.[5]

Data Presentation

Table 1: Physical and Chemical Properties of Bromine Pentafluoride

Property	Value
CAS Number	7789-30-2[8]
Molecular Formula	BrF₅[8]
Appearance	Colorless to pale yellow, fuming liquid[2][5]
Boiling Point	40.3°C (104.5°F)[7]
Vapor Pressure	328 mmHg at 20°C (68°F)[9]
Water Solubility	Reacts explosively[3][6][7]
Specific Gravity	2.48 g/cm³[9]
Vapor Density	6.05 (Air = 1)[9]

Table 2: Compatibility and Incompatibility of Bromine Pentafluoride

Category	Examples
Compatible Absorbents	Dry Sand, Dry Earth, Vermiculite[8][9]
Compatible Extinguishing Agents	Dry Chemical, Carbon Dioxide (CO₂)[5][9]
Violently Reactive / Incompatible	Water, Steam, Organic Compounds (fuels, solvents, paper, grease), Hydrogen-Containing Materials (ammonia, acetic acid), Most Metals, Metal Oxides, Acids, Glass[3][5][6][8]
Safe for Storage Containers	Certain types of stainless steel, Monel, Nickel, Copper[3][8]

Experimental Protocols

Protocol 1: Small-Scale Spill Control and Absorption (<100 mL)

Objective: To safely contain and absorb a small spill of Bromine Pentafluoride using inert materials.

Materials:

• Full PPE ensemble (as described in FAQ 4)

• Dry Sand or Vermiculite

• Non-sparking scoops or shovels

• Sealable, compatible waste container (e.g., made of stainless steel or Monel)

• Plastic sheet

Procedure:

• Don PPE: Before approaching the spill, ensure the complete PPE ensemble is worn correctly.

• Stop the Source: If it is safe to do so, stop the leak or flow of BrF₅.[10]

• Contain the Spill: Create a dike around the spill using dry sand or vermiculite to prevent it from spreading.[10]

• Absorb the Liquid: Gently and slowly cover the spilled material with dry sand or vermiculite.[5][9] Avoid splashing. Do not use combustible absorbents.[9]

• Cover to Minimize Fumes: Once the liquid is absorbed, cover the area with a plastic sheet to minimize fuming while preparing for collection.[6]

• Collect Residue: Using non-sparking tools, carefully scoop the absorbed material into the designated, labeled, sealable waste container.[10]

• Seal and Store: Securely seal the container. Store it in a cool, well-ventilated area away from incompatible materials until it can be collected for hazardous waste disposal.

• Final Decontamination: Ventilate the area thoroughly. Do not wash the area with water.[5] Consult your institution's EHS for specific surface decontamination procedures.

Visualizations

Logical Workflow for BrF₅ Spill Response

Caption: Workflow for safe response to a Bromine Pentafluoride spill.

Hazardous Hydrolysis Reaction of BrF₅

Caption: The hazardous reaction of Bromine Pentafluoride with water.

References

• 1. tandfonline.com [tandfonline.com]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - Bromine pentafluoride [cdc.gov]
• 3. Bromine pentafluoride CAS#: 7789-30-2 [m.chemicalbook.com]
• 4. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 5. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 6. BrF5 undergoes hydrolysis then the products formed are [infinitylearn.com]
• 7. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. nj.gov [nj.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. synquestlabs.com [synquestlabs.com]
• 11. nj.gov [nj.gov]

Technical Support Center: Bromine Pentafluoride (BrF5) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Bromine Pentafluoride (BrF₅).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My BrF₅ yield is significantly lower than expected. What are the common causes?

A1: Low yields in BrF₅ synthesis can stem from several factors. The most common issues include:

• Incomplete Reaction: Insufficient reaction time or temperature can lead to unreacted starting materials. Ensure that the reaction parameters are maintained for the recommended duration.

• Improper Stoichiometry: An incorrect ratio of bromine to fluorine is a frequent cause of low yield. An excess of fluorine is typically required to drive the reaction towards the formation of BrF₅.[1] A molar ratio of fluorine to bromine (F/Br) between 3.0 and 4.7 is recommended in some methodologies.[2]

• Presence of Moisture: Bromine pentafluoride reacts violently with water.[1][3] Any moisture in the reactants or the reaction vessel will consume the product and form hydrofluoric acid and bromic acid, drastically reducing the yield.[1] It is critical to ensure all glassware and reagents are rigorously dried.

• Reaction Temperature: The reaction temperature is crucial. For the direct synthesis from bromine and fluorine, temperatures should be maintained above 150°C.[1] However, excessively high temperatures can lead to the decomposition of BrF₅ back into bromine trifluoride (BrF₃) and fluorine.[4][5]

• Side Reactions: The formation of bromine trifluoride (BrF₃) is a common side reaction. If the fluorination is incomplete, BrF₃ will be a significant component of the crude product.

Q2: The final product has a yellow or reddish-brown color, not the expected pale yellow. What causes this discoloration?

A2: Pure bromine pentafluoride is a pale yellow liquid.[3] A darker yellow or reddish-brown color indicates the presence of impurities, most commonly unreacted bromine (Br₂) or bromine trifluoride (BrF₃).[4][5] This can be remedied during the purification step by passing additional fluorine gas through the liquid product at room temperature until the color fades.[4][5]

Q3: How can I minimize the formation of Bromine Trifluoride (BrF₃) as a byproduct?

A3: To minimize the formation of BrF₃, ensure the following:

• Use Excess Fluorine: A sufficient excess of fluorine gas will promote the complete fluorination of bromine to BrF₅.[1]

• Optimize Reaction Time and Temperature: Ensure the reaction goes to completion by maintaining the appropriate temperature for a sufficient duration.

• Consider a Two-Step Approach: Some methods involve the initial formation of BrF₃, which is then further fluorinated to BrF₅ in a subsequent step.[2] This can allow for better control over the reaction.

Q4: What is the best method for purifying crude Bromine Pentafluoride?

A4: The most effective method for purifying BrF₅ is fractional distillation.[4][5] This technique separates BrF₅ from less volatile impurities like BrF₃ and any dissolved reactants. Additionally, as mentioned in Q2, bubbling fluorine gas through the crude product can convert remaining bromine and BrF₃ into the desired BrF₅.[4][5] For smaller-scale syntheses aiming for high purity, using potassium bromide as a starting material is reported to yield BrF₅ that is almost completely free of trifluorides and other impurities.[1]

Q5: My reaction seems to be stalled or proceeding very slowly. What should I check?

A5: If the reaction is slow or has stalled, consider the following:

• Reagent Purity: Ensure the purity of your bromine and fluorine gas. Impurities in the gas feeds can inhibit the reaction.

• Flow Rate of Reactants: Check the flow rates of your gaseous reactants to ensure they are being introduced into the reactor at the intended rate.

• Temperature Control: Verify that the reaction temperature is within the optimal range. For direct synthesis, this is typically above 150°C.[1]

• Passivation of the Reactor: The internal surfaces of the reactor should be properly passivated. Freshly exposing a metal surface can sometimes lead to initial reaction with the reagents, which can affect the primary synthesis.

Data Presentation

Table 1: Comparison of Bromine Pentafluoride Synthesis Methods

Synthesis Method	Reactants	Typical Temperature	Pressure	Key Advantages	Common Issues	Reference
Direct Combination	Br₂ + 5F₂	> 150°C	Atmospheric or slightly elevated (0.1-0.5 MPa)	Suitable for large quantities.	Formation of BrF₃, requires careful temperature control.	[1][2]
From Potassium Bromide	KBr + 3F₂	Not specified	Not specified	Yields high-purity BrF₅ with minimal BrF₃.	Better suited for smaller-scale synthesis.	[1]
Photochemical Synthesis	BrF₃ + F₂	Room Temperature	Not specified	High purity and nearly quantitative yield, minimizes side reactions with the vessel.	Requires a UV light source (300-400 nm), may be slower for large batches.	[4][5][6]

Experimental Protocols

Detailed Methodology for Direct Synthesis of Bromine Pentafluoride

WARNING: Bromine pentafluoride is a highly toxic and corrosive substance that reacts violently with water. This synthesis should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a face shield, and a respirator.

Materials:

• Reactor made of a material resistant to fluorine and bromine, such as nickel, copper, or stainless steel.[3]

• Source of high-purity liquid bromine (Br₂).

• Source of high-purity fluorine gas (F₂).

• Heating system capable of maintaining the reactor temperature above 150°C.

• Condensation trap cooled with a dry ice/acetone bath to collect the product.

• Scrubbing system for unreacted fluorine and bromine.

Procedure:

• System Preparation: Ensure the entire apparatus is meticulously clean and dry. Passivate the reactor by exposing it to a low concentration of fluorine gas at an elevated temperature. Purge the entire system with an inert gas (e.g., nitrogen or argon) to remove any air and moisture.

• Reactant Introduction: Heat the reactor to the target temperature (e.g., 200°C).[3] Introduce a controlled flow of liquid bromine into a vaporizer, and then feed the bromine vapor into the reactor. Simultaneously, introduce a flow of fluorine gas into the reactor. The molar ratio of fluorine to bromine should be in excess, typically greater than 5:1, to favor the formation of BrF₅.

• Reaction: The reaction is exothermic. Monitor the reactor temperature closely and adjust the heating and reactant flow rates as necessary to maintain a stable temperature above 150°C.

• Product Collection: The gaseous product mixture exiting the reactor is passed through a condenser cooled to a temperature that allows BrF₅ (boiling point: 40.25°C) to liquefy while unreacted fluorine passes through. A cold trap cooled with a dry ice/acetone bath (-78°C) is effective for collecting the crude BrF₅.

• Purification (Optional but Recommended): The collected crude product can be purified by fractional distillation. Alternatively, for removing residual bromine or BrF₃, fluorine gas can be bubbled through the liquid crude product at room temperature until the reddish-brown color disappears.

• System Shutdown and Neutralization: Once the reaction is complete, stop the flow of reactants. Allow the system to cool under a flow of inert gas. Any unreacted bromine and fluorine should be passed through a scrubber containing a suitable neutralizing agent, such as a sodium hydroxide solution.

Mandatory Visualization

Caption: Troubleshooting workflow for low BrF₅ yield.

Caption: Reaction pathway for BrF₅ synthesis.

References

• 1. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 2. WO2021070550A1 - Method for producing bromine pentafluoride - Google Patents [patents.google.com]
• 3. Bromine pentafluoride | 7789-30-2 [chemicalbook.com]
• 4. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. acris.aalto.fi [acris.aalto.fi]

Technical Support Center: Bromine Pentafluoride (BrF5) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of Bromine Pentafluoride (BrF5).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of BrF5?

A1: The most prevalent impurities in crude BrF5 are bromine trifluoride (BrF3), elemental bromine (Br2), and hydrogen fluoride (HF).[1][2][3] The presence of moisture (H2O) is also a critical issue as it reacts with BrF5 to form hydrofluoric acid and bromic acid.[4][5]

Q2: My crude BrF5 has a yellow to reddish color. What does this indicate?

A2: Pure BrF5 is a colorless liquid.[1] A pale yellow to deep red coloration is typically indicative of contamination with other bromine fluorides, such as BrF3, or dissolved elemental bromine (Br2).[1]

Q3: How does moisture affect the purity of BrF5?

A3: Moisture is highly detrimental to the purity of BrF5. It reacts violently with BrF5 to produce bromic acid (HBrO3) and hydrofluoric acid (HF).[4] Contact with moisture or use of improperly passivated reaction vessels can lead to the formation of these impurities and contribute to the discoloration of the product.[1][6]

Q4: What materials are recommended for the storage and handling of BrF5 to minimize contamination?

A4: For storage and handling, it is best to use vessels made of passivated stainless steel, nickel, or Monel.[1] While fluoropolymers like PFA or FEP can be used for their translucency, they are permeable to moisture and BrF5 over time, leading to contamination with HF.[1] If fluoropolymer vessels are necessary, they should be baked out under vacuum and flushed with fluorine gas multiple times to "saturate" the polymer and displace contaminants like water.[1]

Q5: Can BrF5 be synthesized at room temperature?

A5: Yes, a method for synthesizing BrF5 at room temperature involves the reaction of BrF3 with fluorine gas under UV light irradiation (300-400 nm).[1][7][8][9][10] This photochemical method can produce BrF5 in nearly quantitative yield and high purity, as it minimizes wall reactions and the thermal decomposition of BrF5 into BrF3 and F2 that can occur at higher temperatures.[6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of BrF5.

Issue 1: The final product is colored (yellow/red) and analysis shows the presence of BrF3 and Br2.

• Cause: Incomplete fluorination of bromine or BrF3, or thermal decomposition of BrF5.

• Solution:

  • Fluorination: Pass fluorine gas through the liquid crude BrF5 at room temperature until the color disappears. This will convert the remaining Br2 and BrF3 into BrF5.[1]

  • Fractional Distillation: Purify the crude product by fractional distillation. BrF5 (boiling point: 40.25 °C) can be separated from BrF3 (boiling point: 125.72 °C) and Br2 (boiling point: 58.8 °C).[1]

Issue 2: The presence of HF is detected in the final product.

• Cause: Contamination with moisture from the reaction setup, starting materials, or storage vessel.

• Solution:

  • Vessel Passivation: Ensure all reaction and storage vessels are thoroughly dried, baked out under vacuum, and passivated with fluorine gas to remove any adsorbed moisture.[1][6]

  • Storage over NaF: Distill and store the purified BrF5 over dry sodium fluoride (NaF). NaF will react with and remove trace amounts of HF and BrF3.[1]

Issue 3: Low yield of BrF5 in the synthesis from BrF3 and F2.

• Cause:

  • Suboptimal reaction temperature in thermal synthesis. The conventional method requires temperatures over 150 °C.[4]

  • Insufficient UV irradiation in photochemical synthesis.

  • Equilibrium between BrF5 and BrF3 not being driven towards the product.

• Solution:

  • Thermal Method: Ensure the reaction temperature is maintained above 150 °C and that there is an excess of fluorine gas.[4]

  • Photochemical Method: Check the wavelength and intensity of the UV lamp. Irradiation should be in the 300-400 nm range.[1][7][8][9][10] Ensure sufficient reaction time under UV light.

Experimental Protocols

Protocol 1: Purification of Crude BrF5 by Fluorination

• Transfer the crude, colored BrF5 to a suitable, passivated reaction vessel (e.g., stainless steel or Monel) equipped with a gas inlet and outlet.

• At room temperature, slowly bubble fluorine gas through the liquid BrF5.

• Continue the fluorine gas flow until the yellow or red color of the liquid disappears, indicating that the Br2 and BrF3 impurities have been converted to BrF5.

• After the reaction is complete, degas the liquid to remove excess fluorine.

• The resulting colorless liquid is purified BrF5.

Protocol 2: Removal of HF and BrF3 using Sodium Fluoride (NaF)

• Prepare a storage vessel containing freshly dried, powdered sodium fluoride.

• Transfer the purified BrF5 (e.g., after fractional distillation or fluorination) into the storage vessel with NaF.

• Allow the BrF5 to stand over the NaF. The NaF will react with residual traces of HF and BrF3.

• For long-term storage, ensure the vessel is sealed to prevent atmospheric moisture contamination.

Quantitative Data Summary

Impurity	Boiling Point (°C)	Removal Method	Efficacy	Reference
BrF3	125.72	Fractional Distillation	High	[1]
Treatment with F2 gas	High	[1]
Adsorption on NaF	For trace amounts	[1]
Br2	58.8	Fractional Distillation	High	[1]
Treatment with F2 gas	High	[1]
HF	19.5	Storage over dry NaF	High for trace amounts	[1]
Proper vessel passivation	Prevents formation	[1][6]

Visualizations

Caption: Workflow for the purification of crude Bromine Pentafluoride.

Caption: Troubleshooting logic for common impurities in BrF5 synthesis.

References

• 1. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2021070550A1 - Method for producing bromine pentafluoride - Google Patents [patents.google.com]
• 3. CN102502503B - Method for preparing bromine trifluoride - Google Patents [patents.google.com]
• 4. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 5. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. acris.aalto.fi [acris.aalto.fi]
• 7. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs [aaltodoc.aalto.fi]
• 8. Bromine Pentafluoride BrF5 , the Formation of [BrF6 ]- Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Passivation of Reaction Vessels for Bromine Pentafluoride (BrF5) Use

This guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective passivation of reaction vessels for use with Bromine Pentafluoride (BrF5). Adherence to proper passivation protocols is critical for ensuring experimental integrity, preventing hazardous reactions, and prolonging the life of your equipment.

Frequently Asked Questions (FAQs)

Q1: Why is passivation necessary for reaction vessels used with Bromine Pentafluoride (BrF5)?

A1: Bromine pentafluoride is a powerful oxidizing and fluorinating agent that is highly reactive and corrosive.[1] Without a protective layer, it can react with the metal walls of a vessel, leading to corrosion, contamination of the reaction mixture with metal fluorides, and potential vessel failure. Passivation creates a chemically inert, protective fluoride film on the metal surface, which prevents further reaction between the BrF5 and the bulk material of the vessel.[2]

Q2: What are the most suitable materials for a BrF5 reaction vessel?

A2: Nickel and its alloys (e.g., Monel) are highly recommended for use with BrF5 and other fluorine compounds due to their ability to form a stable, adherent nickel fluoride (NiF₂) passivation layer.[3][4] Stainless steel (e.g., 316L) is also commonly used but requires a meticulous passivation process to ensure the formation of a protective mixed-fluoride layer (primarily composed of iron and chromium fluorides).[3][5]

Q3: Can I use BrF5 itself to passivate a new reaction vessel?

A3: Yes, passivation using BrF5 vapor has been investigated and can be effective.[6] The principle is similar to using fluorine (F₂) gas, where the reactive compound forms a protective metal fluoride layer on the vessel's interior surface. However, detailed, standardized protocols for BrF5 passivation are less common in literature compared to fluorine gas passivation. Therefore, using elemental fluorine is the more established and recommended method.

Q4: What are the key stages of a successful passivation process?

A4: A robust passivation process for fluorine or interhalogen service consists of three main stages:

• Surface Preparation and Cleaning: Thoroughly removing organic contaminants, oils, and metal oxides from the surface.

• Fluoridation: Reacting the clean metal surface with a fluorinating agent (like F₂ gas) under controlled temperatures to grow a metal fluoride film.

• Thermal Modification: Heat-treating the newly formed fluoride film in an inert atmosphere (e.g., nitrogen) to create a more stable, uniform, and stoichiometric protective layer.[3][5]

Q5: How critical is moisture control during passivation and use?

A5: It is absolutely critical. Moisture (water) reacts violently with BrF5 to produce hydrofluoric acid (HF) and other corrosive byproducts.[7] Any moisture present on the vessel surface before passivation can lead to the formation of hydrated metal fluorides (e.g., NiF₂·4H₂O), which compromises the integrity of the protective layer.[3] The protective fluoride film can also be degraded by moisture, although it may be repaired upon re-exposure to the fluorinating agent.[1] All equipment should be thoroughly baked out under vacuum to remove any adsorbed water.[7]

Experimental Protocol: Fluorine Gas Passivation of a Stainless Steel (316L) Vessel

This protocol describes a two-step fluoridation and thermal modification process for passivating a 316L stainless steel reaction vessel for BrF5 service.

1. Surface Preparation and Cleaning:

• Mechanical Cleaning: If the vessel is new or has visible surface imperfections, electropolishing is recommended to remove any fragmented surface layers and achieve a smooth finish.[3]
• Degreasing: Wash all internal surfaces with a suitable solvent (e.g., acetone, isopropyl alcohol) to remove oils and greases. Ensure the vessel is completely dry.
• Alkaline Cleaning: For thorough cleaning, circulate a 5% sodium hydroxide solution at 71-82°C (160-180°F) for 30-60 minutes.
• Rinsing: Rinse thoroughly with deionized water until the rinse water is neutral.
• Drying and Baking: Completely dry the vessel. Place the vessel under a high vacuum and bake it to remove all traces of water. A typical baking procedure for stainless steel is at 250°C in a nitrogen atmosphere for 1 hour, followed by evacuation.[3] The absence of moisture should be confirmed with a dew point meter if available.

2. Direct Fluoridation:

• Setup: Connect the vessel to a manifold capable of safely handling high-purity fluorine gas and nitrogen. Ensure all fittings and tubing are also properly cleaned and dried.
• Inert Gas Purge: Purge the system thoroughly with high-purity nitrogen to remove any residual air.
• Heating: Heat the vessel to the target fluoridation temperature. For 316L stainless steel, a temperature below 320°C is recommended to form a stable, single-phase FeF₂ layer.[5] A common temperature used is 220°C.[3]
• Fluorine Introduction: Slowly introduce high-purity fluorine gas (can be diluted with nitrogen, e.g., 25% F₂ in N₂) into the heated vessel.
• Passivation: Hold the vessel at the target temperature for a set duration, typically 60-80 minutes.[3] The pressure of the fluorine gas is typically maintained at or slightly above atmospheric pressure.
• Purge: After the specified time, stop the fluorine flow and purge the vessel completely with high-purity nitrogen to remove all unreacted fluorine.

3. Thermal Modification:

• Heating: While maintaining a positive pressure of high-purity nitrogen, increase the vessel temperature to the modification temperature. For 316L stainless steel, a temperature of around 400°C is optimal.[5]
• Annealing: Hold the vessel at this temperature for 1-3 hours. This step converts any non-stoichiometric fluorides into a more stable, crystalline film and drives off excess fluorine.[5]
• Cool Down: Allow the vessel to cool down to room temperature under the inert nitrogen atmosphere.
• Final Purge: Once cool, the vessel can be sealed under a positive pressure of nitrogen or evacuated until ready for use.

Quantitative Data Summary

The following table summarizes key parameters for the passivation of Nickel and Stainless Steel 316L based on literature data.

Parameter	Nickel	Stainless Steel 316L	Source
Primary Passivation Layer	Nickel Fluoride (NiF₂)	Iron(II) Fluoride (FeF₂), Chromium(II) Fluoride (CrF₂)	[3]
Recommended Cleaning	Electropolishing, Degreasing, Baking	Electropolishing, Degreasing, Baking	[3]
Optimal Baking Temp.	350-500°C	250-440°C	[3][5]
Optimal Fluoridation Temp.	350-450°C	< 320°C (e.g., 220°C)	[3][5]
Optimal Thermal Mod. Temp.	~400°C	~400°C	[3][5]
Potential Failure Mode	Film cracking above 450°C	FeF₃ formation > 330°C; film cracking > 400°C	[3][5]

Visualizations

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]

Long-term health effects of chronic Bromine pentafluoride exposure

Disclaimer: The information provided in this technical support center is intended for researchers, scientists, and drug development professionals. Bromine pentafluoride (BrF₅) is an extremely hazardous substance. All handling and experimental procedures should be conducted by trained personnel in a controlled laboratory setting with appropriate personal protective equipment and engineering controls. This document is not a substitute for a comprehensive risk assessment and adherence to all applicable safety regulations.

Frequently Asked Questions (FAQs)

Q1: What are the long-term health effects of chronic exposure to Bromine Pentafluoride?

There is a significant lack of data regarding the long-term health effects of chronic exposure to bromine pentafluoride in humans.[1] The available toxicological information primarily focuses on the acute, severe, and immediate effects of exposure. Chronic toxicity, carcinogenicity, and reproductive and developmental toxicity data for bromine pentafluoride are largely unavailable.[1]

The extreme reactivity and corrosivity of BrF₅ make it unlikely that a scenario of chronic low-level exposure, which would be necessary to study long-term effects, could occur without causing severe acute injury.[2][3]

However, potential long-term health consequences may arise from its decomposition products. Bromine pentafluoride reacts violently with water, including moisture in the air and tissues, to produce highly toxic and corrosive fumes of hydrogen fluoride (HF) and hydrogen bromide (HBr).[2][4] Therefore, any discussion of potential long-term effects must consider the known chronic effects of these substances.

• Hydrogen Fluoride (HF): Chronic inhalation of HF can lead to fluorosis, a condition characterized by the hardening of bones and ligaments.[2][5]

• Hydrogen Bromide (HBr): Chronic exposure to HBr can cause irritation of the respiratory tract.

In animal studies, chronic exposure to levels above 3 ppm has been associated with liver, kidney, and respiratory injury.[5]

Q2: What are the immediate health hazards of Bromine Pentafluoride exposure?

Bromine pentafluoride is a highly corrosive and toxic substance that can be fatal if swallowed, inhaled, or in contact with skin.[6] Its vapors are extremely irritating to the eyes, skin, and mucous membranes.[7]

• Inhalation: Inhalation can cause severe burns to the mucous membranes and respiratory tract, leading to coughing, shortness of breath, and potentially fatal pulmonary edema (fluid buildup in the lungs).[4] Symptoms of pulmonary edema may be delayed.[2][4]

• Skin Contact: Contact with the liquid or vapor can cause severe, painful, and deep-seated burns.[5]

• Eye Contact: Eye contact can result in severe burns and permanent eye damage.[6]

• Ingestion: Ingestion causes severe burns to the mouth and gastrointestinal tract.[2]

Exposure to 100 ppm or more for over a minute is lethal to most experimental animals.[7]

Q3: What should I do in case of accidental exposure to Bromine Pentafluoride?

Immediate medical attention is crucial in all cases of exposure. The following first-aid measures should be taken while awaiting emergency medical services:

• Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration.[8]

• Skin Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes while removing contaminated clothing and shoes. For hydrofluoric acid burns resulting from BrF₅ contact with moisture, application of 2.5% calcium gluconate gel is recommended.[6]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them rinse their mouth with water.[6]

Q4: How does Bromine Pentafluoride interact with other substances?

Bromine pentafluoride is a powerful oxidizing agent and reacts violently with a wide range of materials.[6][7]

• Water: It reacts explosively with water and steam, producing toxic and corrosive fumes of hydrogen fluoride and hydrogen bromide.[2][4][8]

• Organic Materials: It can ignite or explode on contact with combustible materials such as wood, cotton, or organic compounds.[8]

• Metals: It is corrosive to most metals.

• Other: It reacts with acids, halogens, arsenic, selenium, sulfur, and glass.[2] It reacts with all known elements except for nitrogen, oxygen, and rare gases.[2]

Troubleshooting Guide for Experimental Setups

Issue	Potential Cause	Troubleshooting Steps
Fuming or smoke observed near the experimental apparatus.	Leak in the system reacting with ambient moisture.	1. Evacuate the area immediately. 2. Activate emergency ventilation. 3. If trained and equipped, approach the apparatus with extreme caution wearing appropriate PPE, including a self-contained breathing apparatus. 4. Identify and isolate the source of the leak. 5. Neutralize any spilled material with a suitable agent (e.g., dry soda ash). DO NOT USE WATER. [4]
Unexpected pressure increase in the reaction vessel.	1. Reaction with trace amounts of water or organic contaminants. 2. Decomposition of BrF₅ at temperatures above 460°C.[2]	1. Immediately cool the reaction vessel. 2. If possible, safely vent the pressure to a scrubbing system. 3. Review the experimental protocol to ensure all components were scrupulously dried and free of organic residues.
Discoloration or corrosion of equipment.	Reaction of BrF₅ or its decomposition products (HF, HBr) with the materials of construction.	1. Safely shut down the experiment. 2. Verify the compatibility of all wetted materials with BrF₅, HF, and HBr. 3. Replace any incompatible components with resistant materials (e.g., Monel, nickel, or passivated stainless steel).

Quantitative Exposure Data

Parameter	Value	Reference
OSHA PEL (Permissible Exposure Limit)	Not established	[8]
NIOSH REL (Recommended Exposure Limit)	0.1 ppm (10-hour TWA)	[4]
ACGIH TLV (Threshold Limit Value)	0.1 ppm (8-hour TWA)	[4][8]
NIOSH IDLH (Immediately Dangerous to Life or Health)	1.7 ppm	[5]
LC50 (Rat, inhalation)	96 ppm (3.7 hours)	[6]

Experimental Protocols

Due to the extreme hazards and lack of research on the long-term effects of chronic bromine pentafluoride exposure, no established experimental protocols for such studies are available. The primary focus of any protocol involving BrF₅ must be on ensuring containment and preventing any level of exposure.

Protocol: Safe Handling and Storage of Bromine Pentafluoride

• Engineering Controls:

  • All work with BrF₅ must be conducted in a well-ventilated chemical fume hood or a glovebox with a scrubbing system for the exhaust.

  • Ensure an emergency shower and eyewash station are immediately accessible.[3]

• Personal Protective Equipment (PPE):

  • Wear a full-face shield and safety goggles.

  • Wear a compatible, acid-resistant lab coat and apron.

  • Use heavy-duty, compatible gloves (e.g., neoprene or butyl rubber). Double-gloving is recommended.

  • In situations with a potential for significant exposure, a self-contained breathing apparatus (SCBA) is required.[8]

• Handling:

  • Before use, ensure all apparatus is scrupulously clean and dry.

  • Pressurize the system with an inert gas (e.g., nitrogen) to check for leaks before introducing BrF₅.

  • Use compatible materials for all tubing, fittings, and reaction vessels (e.g., Monel, nickel, passivated stainless steel). Avoid glass.[4]

  • Transfer BrF₅ in a closed system to prevent contact with air.

• Storage:

  • Store in a cool, dry, well-ventilated area, separated from incompatible materials (e.g., combustible materials, organic compounds, water).[2][6]

  • Keep containers tightly closed and protected from physical damage.[6]

Visualizations

Caption: Primary hazards and reaction pathways of Bromine Pentafluoride.

Caption: Workflow for emergency response to Bromine Pentafluoride exposure.

References

• 1. BROMINE PENTAFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. nj.gov [nj.gov]
• 5. Bromine pentafluoride - Hazardous Agents | Haz-Map [haz-map.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

Technical Support Center: Bromine Pentafluoride (BrF₅) Material Compatibility

This technical support center provides guidance on materials incompatible with Bromine Pentafluoride (BrF₅) to ensure the safety of researchers, scientists, and drug development professionals. Please consult this information before planning or conducting any experiment involving this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary hazard of Bromine Pentafluoride in terms of material compatibility?

A1: Bromine Pentafluoride is a powerful oxidizing and fluorinating agent.[1] Its primary hazard stems from its violent or explosive reactions with a wide range of materials, including water, organic compounds, metals, and certain plastics and elastomers.[1][2][3] These reactions can lead to fires, explosions, and the release of toxic and corrosive fumes, such as hydrogen fluoride (HF) and hydrogen bromide (HBr).[4][5]

Q2: Can I use aqueous solutions or have water present when working with Bromine Pentafluoride?

A2: No. Bromine Pentafluoride reacts explosively with water.[1][2] This reaction is violent and produces hydrofluoric acid and bromic acid.[1] It is critical to maintain a dry, inert atmosphere and to avoid any contact with water, steam, or moist air.[5][6]

Q3: Which general classes of organic compounds should be avoided?

A3: Avoid all organic materials unless they have been specifically tested and proven to be compatible. BrF₅ reacts violently with most organic compounds, often leading to fire or explosion.[7] This includes common laboratory solvents (e.g., alcohols, ethers, ketones, hydrocarbons), greases, oils, waxes, paper, and cork.[2][3]

Q4: Are metals safe to use with Bromine Pentafluoride?

A4: Extreme caution is necessary. While some metals are used for storage containers, many, especially in powdered form, react vigorously with BrF₅.[3] It can convert most metals to their highest fluorides, even at room temperature.[1] See the compatibility table below for more details on specific metals.

Q5: What are suitable materials for constructing an apparatus for a reaction with Bromine Pentafluoride?

A5: Certain types of stainless steel and specialized glass may be resistant to corrosion from BrF₅. However, even materials like glass can be attacked.[5] It is imperative to consult specialized literature and material compatibility charts and to conduct thorough risk assessments before selecting materials for your experimental setup.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Sudden temperature increase or pressure spike in the reaction vessel.	Reaction with an incompatible material.	Immediately cease addition of reactants, cool the vessel if safe to do so, and be prepared for an emergency shutdown. Evacuate the area if the reaction appears to be uncontrollable.
Discoloration (e.g., yellow to red) of the Bromine Pentafluoride.	Contamination with impurities or reaction with the container material.	Do not use the discolored BrF₅. Safely quench and dispose of the material according to your institution's hazardous waste protocols.
Visible fumes or "smoke" when handling Bromine Pentafluoride.	Reaction with moisture in the air.	Ensure you are working in a dry, inert atmosphere (e.g., a glovebox with a dry nitrogen or argon atmosphere). The fumes are highly corrosive and toxic.[2]
Corrosion or etching of equipment.	The material is not resistant to BrF₅.	Immediately and safely discontinue the experiment. Re-evaluate the material selection for all components of your apparatus.

Incompatible Materials Data

The following table summarizes materials known to be incompatible with Bromine Pentafluoride. This list is not exhaustive.

Material Category	Specific Examples	Nature of Hazard
Aqueous Solutions	Water, Steam, Moist Air	Violent, explosive reaction; produces toxic and corrosive fumes (HF, HBr).[1][2][5]
Organic Compounds	Acetic acid, Alcohols, Benzene, Methane, Greases, Oils, Waxes, Paper, Cork	Fire and/or explosion.[2][3]
Metals (especially powdered)	Aluminum, Bismuth, Cobalt, Iron, Arsenic, Nickel	Violent reaction.[2]
Acids	Nitric acid, Sulfuric acid	Violent reaction.[2]
Bases	Alkali metals	Violent reaction.[4]
Halogens and Halogenated Compounds	Chlorine, Iodine, Halogenated hydrocarbons	Violent reaction.[2][4]
Non-Metals	Boron powder, Selenium, Tellurium, Red phosphorus, Sulfur, Charcoal	Violent reaction.[2]
Oxides	Metal oxides (e.g., Magnesium oxide, Chromium trioxide)	Violent reaction.[2][4]
Salts	Ammonium chloride, Potassium iodide	Violent reaction.[2]
Elastomers/Plastics	Natural Rubber, Butyl, EPDM, Neoprene, Polyurethane	Unsatisfactory - severe effect.[8]
Absorbents	Sawdust or other combustible absorbents	Do NOT use; risk of fire/explosion.[6][7] Use vermiculite, dry sand, or earth.[6][7]

Experimental Protocols

Protocol for Material Compatibility Risk Assessment

Given the extreme reactivity of Bromine Pentafluoride, conducting direct experiments to test for incompatibility is hazardous and should only be performed by experts with specialized equipment. Instead, a thorough risk assessment protocol for material selection is mandatory before any experiment.

Objective: To systematically evaluate and select materials for an experimental apparatus that will safely contain Bromine Pentafluoride and its reaction products.

Materials:

• Material Safety Data Sheets (MSDS/SDS) for Bromine Pentafluoride and all other reagents.

• Chemical compatibility charts and databases.[8][9][10][11][12]

• Peer-reviewed scientific literature detailing similar experimental setups.

Methodology:

• Identify all materials of construction: List every component of the proposed experimental apparatus that will come into direct or indirect contact with BrF₅. This includes the reaction vessel, tubing, valves, seals, stir bars, and any monitoring equipment.

• Consult primary safety information: For each material identified, consult the MSDS for BrF₅ and other relevant chemicals to check for known incompatibilities.

• Review chemical compatibility databases: Cross-reference each material with reputable chemical compatibility charts. Note the compatibility rating (e.g., Recommended, Good, Fair, Unsatisfactory) and any specific conditions (e.g., temperature, concentration).

• Search scientific literature: Look for published studies that have used BrF₅ in similar conditions. Note the materials of construction used in their apparatus.

• Evaluate reaction conditions: Consider the temperature, pressure, and duration of the experiment. Material compatibility can change significantly under different conditions.

• Assess potential reaction byproducts: Identify any potential byproducts of your intended reaction. Verify that the chosen materials are also compatible with these byproducts.

• Document findings and make a selection: Based on the gathered information, select the most appropriate materials. If any ambiguity exists, err on the side of caution and choose a more inert material or redesign the experiment.

• Peer review and approval: Have the material selection and overall experimental design reviewed and approved by a qualified safety officer or a senior researcher experienced with hazardous materials.

Diagrams

Caption: A workflow for selecting compatible materials for experiments involving Bromine Pentafluoride.

References

• 1. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 2. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. 7789-30-2 | CAS DataBase [m.chemicalbook.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. nj.gov [nj.gov]
• 6. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 7. chemicalbook.com [chemicalbook.com]
• 8. rubber-group.com [rubber-group.com]
• 9. bargroup.net.au [bargroup.net.au]
• 10. coleparmer.com [coleparmer.com]
• 11. graco.com [graco.com]
• 12. acess.nl [acess.nl]

Technical Support Center: Stabilizing Bromine Pentafluoride for Storage and Transport

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling, storage, and transport of Bromine Pentafluoride (BrF₅). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues to ensure the stability and integrity of this highly reactive compound during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Bromine Pentafluoride?

A1: Bromine Pentafluoride (BrF₅) is a powerful oxidizing and fluorinating agent that is highly reactive and corrosive. Key hazards include:

• Extreme Reactivity: It reacts violently, sometimes explosively, with water, organic compounds, fuels, and most elements except for nitrogen, oxygen, and rare gases.[1][2] Contact with combustible materials may lead to fire.[3]

• Corrosivity: It is corrosive to metals and tissues.[4]

• Toxicity: BrF₅ is very toxic if inhaled and can cause severe burns to the skin, eyes, and mucous membranes.[1][4] Exposure can lead to lung edema and may be fatal.[1][5]

Q2: What materials are compatible for the storage of Bromine Pentafluoride?

A2: Due to its high reactivity, selecting appropriate storage materials is critical. Recommended materials include certain types of stainless steel and specialized glass. It is crucial to avoid materials such as glass, acids, halogens, and various metals and metal oxides with which it is incompatible.[2][6]

Q3: What are the ideal conditions for storing Bromine Pentafluoride?

A3: Bromine Pentafluoride should be stored in a cool, dry, and well-ventilated area.[1][3] Storage containers must be airtight and kept away from incompatible materials.[2] Cylinders should be securely restrained.[1] Do not expose containers to temperatures exceeding 50°C.[3]

Q4: How should Bromine Pentafluoride be transported safely?

A4: Transportation of BrF₅ must adhere to international regulations for hazardous materials. It should be securely packaged and appropriately labeled. In the United States, it is classified under DOT UN 1745, Hazard Class 5.1 (Oxidizer).[2][7] Transport by passenger or cargo aircraft is forbidden.

Troubleshooting Guides

Issue: Suspected Leak from a Storage Container

Symptoms:

• A pungent, irritating odor.[4][6]

• Visible fuming from the container.[4][6]

• Corrosion or discoloration on the container or surrounding materials.

Immediate Actions:

• Evacuate the Area: Immediately evacuate all personnel from the vicinity of the suspected leak.

• Isolate the Hazard: Restrict access to the area.[8]

• Ventilate (If Safe to Do So): If the leak is small and can be done without risk, ensure adequate ventilation to disperse vapors.[1]

• Personal Protective Equipment (PPE): Only trained personnel wearing appropriate PPE, including a self-contained breathing apparatus (SCBA) and chemical-resistant clothing, should approach the leak.[1][5]

• Stop the Leak (If Possible): If it can be done without risk, attempt to stop the leak.[4]

• Containment: Use dry, inert materials like sand or earth to absorb the spill.[1][4][7] Do not use combustible absorbents like sawdust.[1]

Issue: Accidental Spillage of Bromine Pentafluoride

Immediate Actions:

• Evacuate and Isolate: Immediately evacuate the area and prevent entry.

• Personal Protective Equipment (PPE): Only personnel with appropriate PPE should manage the spill.[5]

• Containment: Cover the spill with a non-combustible absorbent material such as dry sand, earth, or vermiculite.[1][7]

• Decontamination:

  • DO NOT USE WATER directly on the spill as it reacts violently.[2][4][7]

  • Collect the absorbed material into sealable containers for disposal.[1][5]

  • Use a water spray only to reduce vapors from a safe distance, but avoid direct contact of water with the spilled material.[4]

• Disposal: Dispose of the waste as hazardous material in accordance with local regulations.[1][9]

Issue: Emergency Exposure to Bromine Pentafluoride

Immediate First Aid Measures:

• Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1][4][5]

• Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15 minutes. Remove contaminated clothing while flushing. Get immediate medical attention.[1][4] In some cases, applying a 2.5% calcium gluconate gel to the affected area is recommended.[3]

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting. Have the victim rinse their mouth with water. Seek immediate medical attention.[1][5]

Data Presentation

Table 1: Material Compatibility with Bromine Pentafluoride

Material Category	Compatible Materials	Incompatible Materials
Metals	Certain Stainless Steels	Aluminum powder, Bismuth, Cobalt powder, Iron powder, Nickel powder, Metals in general[1][2]
Polymers/Elastomers	-	Organic materials in general[1][2][3]
Glasses	Specialized Glass	Glass[2][6]
Other	-	Acetic acid, Ammonia, Benzene, Ethanol, Hydrogen, Hydrogen sulfide, Methane, Cork, Grease, Paper, Wax, Acids, Halogens, Metal Halides, Nonmetals (Arsenic, Selenium, Tellurium, Red phosphorus), Metal Oxides (Chromium trioxide, Magnesium oxide), Charcoal, Sulfur dioxide[1][2]

Table 2: Exposure Limits for Bromine Pentafluoride

Organization	Exposure Limit (Time-Weighted Average)
NIOSH (REL)	0.1 ppm (10-hour workshift)[2]
ACGIH (TLV)	0.1 ppm (8-hour workshift)[2]

Experimental Protocols

Protocol 1: Passivation of a Stainless Steel Storage Container

This protocol describes a general procedure for passivating a new stainless steel container before introducing Bromine Pentafluoride. Passivation enhances the corrosion resistance of the stainless steel.

• Degreasing: Thoroughly clean the container with a suitable degreasing agent to remove any oils, grease, or other organic residues. Rinse thoroughly with deionized water.

• Acid Cleaning: Immerse or fill the container with a nitric acid solution (typically 20-50% by volume) at a controlled temperature (e.g., 49-71°C) for a specified duration (e.g., 20-30 minutes). This step removes any embedded iron particles and other surface contaminants.

• Rinsing: Thoroughly rinse the container with deionized water to remove all traces of the acid.

• Drying: Completely dry the container, often using a stream of dry nitrogen or by heating in a vacuum oven to eliminate all moisture. This is a critical step as BrF₅ reacts violently with water.

• Fluorination (Conditioning): Introduce a low concentration of a fluorinating agent (e.g., a mixture of fluorine and nitrogen, or chlorine trifluoride) into the container. This creates a passive fluoride layer on the stainless steel surface, which is highly resistant to attack by Bromine Pentafluoride. The concentration, temperature, and duration of this step are critical and depend on the specific grade of stainless steel.

• Purging: Purge the container with an inert gas, such as dry nitrogen, to remove any residual fluorinating agent.

• Inspection: Visually inspect the interior surface for a uniform, passive layer.

Mandatory Visualizations

Caption: Workflow for preparing and passivating a storage container for Bromine Pentafluoride.

Caption: Decision-making process for responding to a suspected Bromine Pentafluoride leak.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. nj.gov [nj.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ICSC 0974 - BROMINE PENTAFLUORIDE [inchem.org]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Bromine pentafluoride [cdc.gov]
• 7. nj.gov [nj.gov]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]

Navigating BrF₅ Reactions in Flow Chemistry: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The use of bromine pentafluoride (BrF₅) in chemical synthesis presents both significant opportunities and considerable challenges due to its extreme reactivity and hazardous nature. Flow chemistry offers a promising avenue for mitigating these risks and enabling precise control over reactions involving this powerful fluorinating agent. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing their BrF₅ reactions in a continuous flow environment.

Troubleshooting Guide

Users may encounter several issues during the setup and execution of BrF₅ reactions in flow. The following table outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Reactor Clogging or Blockage	- Product precipitation. - Incompatible solvent system. - Reaction with reactor material leading to corrosion and particulate formation.	- Conduct initial experiments at low concentrations to assess solubility. - Select a solvent in which all reactants, intermediates, and products are highly soluble. - Ensure all reactor components are made of BrF₅-compatible materials (e.g., Monel, Nickel, or passivated stainless steel). Avoid glass and most polymers.[1]
Inconsistent or Low Yield	- Poor mixing of reactants. - Inaccurate temperature or pressure control. - Incomplete reaction due to short residence time. - Degradation of product.	- Utilize static mixers or a reactor design that promotes efficient mixing. - Calibrate all temperature and pressure sensors. Ensure the reactor heating/cooling system is responsive. - Systematically increase residence time by adjusting flow rates or using a longer reactor coil. - Optimize reaction temperature to favor product formation over degradation.
Runaway Reaction or Exotherm	- Inefficient heat transfer. - High reactant concentrations. - Inadequate cooling capacity.	- Employ a microreactor with a high surface-area-to-volume ratio for superior heat dissipation.[2] - Start with dilute solutions and gradually increase concentration. - Ensure the cooling system can handle the maximum potential heat output of the reaction.
Corrosion of Reactor Components	- Use of incompatible materials. - Presence of moisture, which can form highly corrosive HF and HBrO₃.[3]	- Strictly use materials rated for BrF₅ service. A material compatibility chart should be consulted.[1] - Ensure all reagents and solvents are rigorously dried before introduction into the flow system.
Leaks of Hazardous Material	- Poorly secured fittings. - Material degradation over time. - Over-pressurization of the system.	- Use high-pressure, chemically resistant fittings (e.g., Swagelok-type fittings made of compatible alloys). - Regularly inspect all tubing and connections for signs of wear or corrosion. - Install pressure relief valves and operate well below the maximum pressure rating of the system components.

Frequently Asked Questions (FAQs)

Q1: What materials are recommended for constructing a flow reactor for use with BrF₅?

A1: Due to the extreme reactivity of BrF₅, material selection is critical. Most standard laboratory materials, including glass and many polymers, are incompatible.[1] Recommended materials include:

• Metals: Monel, Nickel, and in some cases, passivated high-grade stainless steel (e.g., 316L) may be suitable, but compatibility testing is essential.

• Gaskets and Seals: Perfluoroelastomers (FFKM) or graphite-based seals are often required.

It is imperative to consult detailed chemical compatibility charts and conduct small-scale material testing before constructing a full reactor setup.

Q2: How can I safely handle and introduce BrF₅ into a flow system?

A2: Handling BrF₅ requires stringent safety protocols. It is a highly toxic and corrosive substance that reacts violently with water.[1][3]

• Personal Protective Equipment (PPE): A full-face shield, acid-resistant gloves, and a lab coat are mandatory. All operations should be conducted in a well-ventilated fume hood.[4]

• Inert Atmosphere: The entire flow system should be under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

• Reagent Introduction: Use high-pressure syringe pumps or other pumping systems specifically designed for corrosive and hazardous chemicals. The use of stainless-steel syringes may be necessary.

Q3: What are effective quenching strategies for BrF₅ reactions in a continuous flow setup?

A3: In-line quenching is a key safety feature of flow chemistry for hazardous reactions.[5] A quenching stream should be introduced immediately after the reactor outlet to neutralize any unreacted BrF₅ and hazardous byproducts.

• Quenching Agents: A suitable quenching agent could be a stream of an inert, dry solvent followed by a solution of a reducing agent like sodium bisulfite or thiosulfate in a non-aqueous, compatible solvent. Water should never be used for quenching as it reacts violently with BrF₅. [1]

• Mixing: A T-mixer or other efficient mixing junction should be used to ensure rapid and complete quenching.

Q4: How can I control the residence time in a BrF₅ flow reaction?

A4: Residence time is a critical parameter for optimizing reaction yield and selectivity. In a plug flow reactor (PFR), which is a common type for these applications, residence time (τ) is calculated as:

• τ = Reactor Volume (V) / Total Volumetric Flow Rate (Q)

You can control residence time by:

• Adjusting the flow rate: Slower flow rates result in longer residence times.

• Changing the reactor volume: Using a longer or shorter reactor coil will alter the residence time at a constant flow rate.

Q5: What are the advantages of using flow chemistry for BrF₅ reactions compared to batch processing?

A5: Flow chemistry offers several key advantages for handling hazardous reagents like BrF₅:[2][6][7]

• Enhanced Safety: The small internal volume of a flow reactor minimizes the amount of hazardous material present at any given time, reducing the risk of runaway reactions and explosions.

• Superior Heat Transfer: The high surface-area-to-volume ratio of microreactors allows for rapid and efficient heat dissipation, which is crucial for controlling highly exothermic reactions.

• Precise Control: Flow chemistry allows for precise control over reaction parameters such as temperature, pressure, residence time, and stoichiometry, leading to improved reproducibility and selectivity.

• Automation and Scalability: Flow systems can be readily automated for continuous production and can often be scaled up by running multiple reactors in parallel.

Experimental Protocols

General Protocol for a BrF₅ Fluorination in a Flow Reactor

• System Preparation:

  • Construct the flow reactor system using compatible materials (e.g., Monel or passivated stainless steel tubing and fittings).

  • Ensure all components are leak-tested and rigorously dried by heating under a stream of inert gas (e.g., nitrogen or argon).

  • The entire setup, including reagent reservoirs and pumps, should be housed within a high-performance fume hood.

• Reagent Preparation:

  • Prepare a solution of the substrate in a dry, inert solvent (e.g., anhydrous acetonitrile or a perfluorinated solvent).

  • Prepare a solution of BrF₅ in the same dry, inert solvent. All handling of BrF₅ must be performed under an inert atmosphere.

• Reaction Execution:

  • Purge the entire flow system with an inert gas.

  • Begin pumping the solvent through all lines to establish a stable flow.

  • Set the reactor to the desired temperature using a circulator or other temperature control unit.

  • Simultaneously begin pumping the substrate and BrF₅ solutions into a T-mixer at the desired stoichiometric ratio and flow rates.

  • Allow the reaction mixture to pass through the reactor coil for the calculated residence time.

  • Introduce a quenching solution (e.g., a solution of sodium bisulfite in a dry, compatible solvent) through a second T-mixer at the reactor outlet.

  • Collect the quenched reaction mixture for analysis.

• Shutdown Procedure:

  • Stop the flow of the BrF₅ and substrate solutions and replace them with pure solvent to flush the system.

  • Once the system is clear of reactants, stop the pumps and turn off the temperature control unit.

  • Purge the entire system with inert gas.

Data Presentation

Due to the lack of published quantitative data for BrF₅ reactions in flow chemistry, the following table presents hypothetical optimization data for a generic fluorination reaction. This is for illustrative purposes to demonstrate how such data should be structured.

Table 1: Hypothetical Optimization of a Generic Fluorination Reaction using BrF₅ in Flow

Entry	Temperature (°C)	Residence Time (min)	Substrate:BrF₅ Ratio	Conversion (%)	Yield (%)
1	25	2	1:1.1	65	58
2	25	5	1:1.1	85	75
3	25	10	1:1.1	95	82
4	0	10	1:1.1	90	88
5	0	10	1:1.2	98	92
6	-20	10	1:1.2	99	95

Visualizations

Experimental Workflow for BrF₅ Flow Reaction

References

• 1. nj.gov [nj.gov]
• 2. comchart.com [comchart.com]
• 3. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 4. Fluorinated Fluids Safety Guide | Hairixin Chemical Materials [hrxmaterials.com]
• 5. Safer fluorination process developed using flow electrochemistry | Research | Chemistry World [chemistryworld.com]
• 6. vapourtec.com [vapourtec.com]
• 7. Taming hazardous chemistry by continuous flow technology - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Practical Guide to Modern Nucleophilic Fluorinating Agents: Alternatives to Bromine Pentafluoride

For researchers, scientists, and professionals in drug development, the strategic incorporation of fluorine into organic molecules is a critical step in designing new therapeutics and materials. While historically potent, reagents like bromine pentafluoride (BrF₅) are fraught with handling and safety concerns, necessitating the adoption of safer and more selective alternatives. This guide provides an objective comparison of modern nucleophilic fluorinating agents, complete with experimental data and detailed protocols to inform your synthetic strategy.

Performance Comparison of Nucleophilic Fluorinating Agents

The selection of an appropriate fluorinating agent is paramount for a successful reaction, balancing reactivity, selectivity, safety, and substrate scope. The following table summarizes the performance of common alternatives to bromine pentafluoride for nucleophilic fluorination.

Reagent Class	Specific Reagent(s)	Typical Substrates	Advantages	Disadvantages	Typical Reaction Conditions	Yield Range (%)
HF-Based Reagents	Olah's Reagent (HF/Pyridine), Et₃N·3HF	Alcohols, Alkyl Halides	Inexpensive, readily available	Highly corrosive and toxic, requires special handling apparatus	0 °C to rt, various solvents	50-90
Alkali Metal Fluorides	Potassium Fluoride (KF), Cesium Fluoride (CsF)	Alkyl Halides, Sulfonates, Activated Aryl Halides	Cost-effective, stable, easy to handle	Low solubility in organic solvents, often requires phase-transfer catalysts or high temperatures	80-150 °C, polar aprotic solvents (e.g., DMF, DMSO)	40-95
Ammonium Fluorides	Tetrabutylammonium Fluoride (TBAF)	Alkyl Halides, Silyl Ethers, Activated Aryl Halides	Soluble in organic solvents, high reactivity (anhydrous form)	Hygroscopic, basicity can lead to elimination side products	rt to 80 °C, THF, CH₃CN	60-98
Sulfur-Based Reagents	DAST, Deoxo-Fluor, PyFluor	Alcohols, Aldehydes, Ketones	Broad substrate scope, effective for deoxyfluorination	DAST/Deoxo-Fluor are thermally unstable, can lead to rearrangement byproducts; PyFluor is safer and more selective	-78 °C to rt, CH₂Cl₂	50-95
Imidazolium-Based Reagents	PhenoFluor, AlkylFluor, [IPrH][F(HF)₂]	Phenols, Alcohols	High thermal stability, good selectivity, air and moisture tolerant (some variants)	Higher cost, can require higher reaction temperatures	80-140 °C, Toluene, Dioxane	70-95
Metal-Catalyzed	Cu(I) or Pd(0) with AgF, KF, or Et₃N·3HF	Propargylic Electrophiles, Allylic Chlorides/Acetates, Aryl Halides	High selectivity, mild reaction conditions, broad functional group tolerance	Catalyst cost and sensitivity, potential for metal contamination in product	rt to 100 °C, various solvents	70-95
Mechanochemical	KF with quaternary ammonium salts	N-heteroaryl halides	Environmentally friendly (solvent-free), rapid reaction times	Limited to solid-state reactions, may require specialized equipment	Ball milling, rt	80-99

Experimental Protocols

Detailed and reliable experimental procedures are crucial for reproducibility. Below are representative protocols for key nucleophilic fluorination reactions using modern reagents.

Protocol 1: Deoxyfluorination of a Primary Alcohol using PyFluor

This protocol describes the conversion of a primary alcohol to the corresponding alkyl fluoride using the thermally stable and selective reagent, PyFluor.

Materials:

• Primary alcohol (1.0 equiv)

• PyFluor (1.5 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.5 equiv)

• Anhydrous acetonitrile (CH₃CN)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the primary alcohol (e.g., 0.5 mmol).

• Dissolve the alcohol in anhydrous acetonitrile (2.5 mL).

• Add PyFluor (0.75 mmol, 1.5 equiv) to the solution at room temperature.

• Add DBU (0.75 mmol, 1.5 equiv) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired alkyl fluoride.

Protocol 2: Nucleophilic Aromatic Substitution of an Activated Aryl Halide using Anhydrous TBAF

This protocol details the fluorination of an electron-deficient aryl chloride using anhydrous tetrabutylammonium fluoride (TBAF).

Materials:

• Activated aryl chloride (e.g., 4-nitrochlorobenzene, 1.0 equiv)

• Anhydrous TBAF (1.5 equiv)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• In a glovebox, add anhydrous TBAF (1.5 mmol) to a vial.

• Outside the glovebox, add the activated aryl chloride (1.0 mmol) and anhydrous DMF (5 mL) to a flame-dried round-bottom flask under an inert atmosphere.

• Add the TBAF to the reaction flask in one portion.

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, pour the reaction mixture into water (20 mL).

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the fluoroaromatic compound.

Protocol 3: Copper-Catalyzed Nucleophilic Fluorination of a Propargylic Electrophile

This protocol describes a copper-catalyzed method for the synthesis of propargylic fluorides.

Materials:

• Propargylic carboxylate or halide (1.0 equiv)

• Copper(I) iodide (CuI, 0.1 equiv)

• N-Heterocyclic carbene (NHC) ligand (e.g., IPr, 0.1 equiv)

• Cesium fluoride (CsF, 2.0 equiv)

• Anhydrous 1,4-dioxane

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add CuI (0.1 mmol), the NHC ligand (0.1 mmol), and CsF (2.0 mmol).

• Add anhydrous 1,4-dioxane (5 mL) to the tube.

• Add the propargylic electrophile (1.0 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., 60 °C) and monitor by TLC or GC-MS.

• After completion, cool the reaction to room temperature and filter through a pad of Celite®, washing with diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the propargylic fluoride.

Decision-Making and Mechanistic Workflows

The selection of an appropriate fluorinating agent is a multi-faceted decision. The following diagrams illustrate a logical workflow for reagent selection and the general mechanistic pathways.

Caption: Decision workflow for nucleophilic fluorinating agent selection.

The underlying mechanisms of these reactions are crucial for understanding their outcomes and limitations.

Caption: General mechanisms of nucleophilic fluorination reactions.

A Comprehensive Guide to Fluorinating Agents for Drug Discovery and Development

The strategic introduction of fluorine atoms into molecular architectures is a cornerstone of modern medicinal chemistry. Fluorine's unique properties can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, often leading to enhanced pharmacokinetic and pharmacodynamic profiles. This guide provides an objective comparison of commonly employed fluorinating agents, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal reagent for their synthetic challenges.

The Two Major Classes: Nucleophilic and Electrophilic Fluorination

Fluorinating agents are broadly categorized into two main classes based on their mode of action: nucleophilic and electrophilic.[1]

• Nucleophilic Fluorinating Agents deliver a fluoride anion (F⁻) to an electrophilic carbon center, typically resulting in the displacement of a leaving group.[1][2] These reagents are commonly used for the deoxyfluorination of alcohols and the conversion of other functional groups.

• Electrophilic Fluorinating Agents deliver a formal "F+" equivalent to a nucleophilic substrate, such as an enolate or an electron-rich aromatic ring.[1][3] These reagents are invaluable for the synthesis of α-fluorocarbonyl compounds and the direct fluorination of arenes.

Nucleophilic Fluorinating Agents: A Comparative Analysis

Nucleophilic fluorinating agents are workhorses in organic synthesis for the introduction of fluorine into aliphatic scaffolds. The choice of reagent is often a balance between reactivity, selectivity, and safety.

Advantages and Disadvantages of Common Nucleophilic Fluorinating Agents

Fluorinating Agent	Advantages	Disadvantages
DAST (Diethylaminosulfur Trifluoride)	Highly versatile and widely used.[4]	Thermally unstable, can detonate at elevated temperatures.[4] Prone to elimination side-products.[5]
Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur Trifluoride)	More thermally stable than DAST.[6]	Can still lead to elimination byproducts.[5]
PyFluor (2-Pyridinesulfonyl Fluoride)	High chemoselectivity with minimal elimination byproducts.[7] Thermally stable and easy to handle.[7]	Requires a strong base for activation.[7]
XtalFluor-E®/M®	Crystalline solids, easy to handle, and more thermally stable than DAST.[8] Often show improved selectivity over DAST.[9]	Require an activator (e.g., HF-amine complex or DBU).[8]
Fluolead™	High thermal stability and resistance to aqueous hydrolysis.[10] Solid and easy to handle.[10]	Can require forcing conditions for less reactive substrates.

Performance Data: Deoxyfluorination of Alcohols

The deoxyfluorination of alcohols is a key transformation for which nucleophilic fluorinating agents are employed. The following table summarizes the performance of several reagents in the fluorination of a secondary alcohol, highlighting differences in yield and selectivity (substitution vs. elimination).

Substrate	Reagent	Conditions	Yield (Substitution)	Yield (Elimination)	Reference
Cyclohexanol	DAST	CH₂Cl₂, rt	75%	20%	[5]
Cyclohexanol	Deoxo-Fluor®	CH₂Cl₂, rt	80%	15%	[5]
Cyclohexanol	PyFluor/DBU	Toluene, rt	92%	<5%	[5]
1-Octanol	XtalFluor-E®/Et₃N·3HF	CH₂Cl₂, rt	85%	Not reported	[9]

Electrophilic Fluorinating Agents: A Comparative Analysis

Electrophilic fluorinating agents are essential for the synthesis of molecules where fluorine is introduced at a nucleophilic carbon center. The reactivity of these reagents can be tuned by modifying their chemical structure.

Advantages and Disadvantages of Common Electrophilic Fluorinating Agents

Fluorinating Agent	Advantages	Disadvantages
Selectfluor® (F-TEDA-BF₄)	Highly reactive, bench-stable, and easy to handle.[11] Soluble in polar solvents.[8]	High reactivity can sometimes lead to over-reaction or side reactions.[12]
NFSI (N-Fluorobenzenesulfonimide)	Milder than Selectfluor®, offering better control for some substrates.[13] Good solubility in common organic solvents.	Less reactive than Selectfluor®, may require harsher conditions.[12]
Umemoto's Reagents (N-Fluoropyridinium salts)	Reactivity can be tuned by modifying the pyridine ring substituents.[13]	Some derivatives can be moisture-sensitive.[12]

Performance Data: α-Fluorination of Carbonyl Compounds

The α-fluorination of carbonyl compounds is a critical reaction in drug discovery. The table below compares the performance of Selectfluor® and NFSI in the fluorination of a β-ketoester.

Substrate	Reagent	Conditions	Yield (%)	Reference
Ethyl 2-oxocyclopentanecarboxylate	Selectfluor®	MeCN, rt, 1h	95	[8]
Ethyl 2-oxocyclopentanecarboxylate	NFSI	Pd catalyst, THF, rt, 24h	72	[8]
1-Indanone	Selectfluor®	MeCN, rt, 2h	88	[8]
1-Indanone	NFSI	MeCN, 60°C, 12h	75	[8]

Experimental Protocols

General Experimental Protocol for Deoxyfluorination of an Alcohol using DAST

Warning: DAST is thermally unstable and should be handled with care in a fume hood.

To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) at 0 °C under a nitrogen atmosphere, DAST (1.1 mmol) is added dropwise. The reaction mixture is stirred at 0 °C and allowed to warm to room temperature over 2 hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched by the slow addition of saturated aqueous sodium bicarbonate solution (10 mL). The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the corresponding alkyl fluoride.

General Experimental Protocol for Electrophilic Fluorination of a β-Ketoester using Selectfluor®

To a solution of the β-ketoester (1.0 mmol) in acetonitrile (10 mL) at room temperature, Selectfluor® (1.1 mmol) is added in one portion. The reaction mixture is stirred at room temperature for 1-4 hours and monitored by TLC. After completion of the reaction, the solvent is removed under reduced pressure. The residue is then partitioned between ethyl acetate (20 mL) and water (20 mL). The organic layer is separated, washed with brine (10 mL), dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to yield the α-fluoro-β-ketoester.[2]

Visualizing the Pathways: Reaction Mechanisms and Workflows

Deoxyfluorination of an Alcohol with DAST

The following diagram illustrates the generally accepted mechanism for the deoxyfluorination of an alcohol using DAST. The reaction proceeds through the formation of an intermediate alkoxysulfurane, followed by nucleophilic attack of the fluoride ion.

Caption: Mechanism of alcohol deoxyfluorination with DAST.

Electrophilic Fluorination of an Enolate with Selectfluor®

The electrophilic fluorination of a carbonyl compound typically involves the formation of an enol or enolate, which then acts as the nucleophile. The following diagram shows a simplified workflow for this process using Selectfluor®.

References

• 1. researchgate.net [researchgate.net]
• 2. The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 6. Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drawing Chemical Reaction Schemes – LaTeX.net [latex.net]
• 8. benchchem.com [benchchem.com]
• 9. Khan Academy [khanacademy.org]
• 10. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. brynmawr.edu [brynmawr.edu]
• 12. benchchem.com [benchchem.com]
• 13. reddit.com [reddit.com]

A Comparative Guide to the Safety and Handling of Modern Fluorinating Reagents

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern drug discovery and materials science. The unique physicochemical properties imparted by fluorine can dramatically influence a molecule's lipophilicity, metabolic stability, and binding affinity. However, the reagents employed to introduce this versatile element vary significantly in their reactivity, handling requirements, and safety profiles. This guide provides a comprehensive comparison of several widely used modern fluorinating reagents, offering quantitative data, detailed experimental protocols, and visual aids to assist researchers in making informed decisions for their synthetic endeavors.

Executive Summary

This guide focuses on a selection of modern electrophilic and nucleophilic fluorinating reagents, evaluating their safety and handling characteristics. Electrophilic reagents, such as Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) , are generally crystalline solids that are easier to handle than their gaseous or highly reactive liquid counterparts. Nucleophilic reagents, including Diethylaminosulfur Trifluoride (DAST) and its more thermally stable analogue Deoxo-Fluor™ , along with the crystalline XtalFluor-E® , offer powerful methods for deoxofluorination but demand careful handling due to their reactivity and potential thermal instability. The selection of an appropriate fluorinating reagent is a critical decision that balances reactivity with safety and practicality.

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data for the selected modern fluorinating reagents, focusing on thermal stability and acute toxicity. This information is crucial for assessing the potential hazards and determining appropriate handling procedures.

Table 1: Thermal Stability of Selected Modern Fluorinating Reagents

Reagent Name	Chemical Class	Physical Form	Melting Point (°C)	Decomposition Temperature (°C)	Exothermic Heat Release (J/g)
Selectfluor®	Electrophilic (N-F)	Crystalline Solid	260[1]	>100 (exothermic decomposition)[1]	Not widely reported
NFSI	Electrophilic (N-F)	Crystalline Solid	114-116[2][3]	Not explicitly reported, but stable at its melting point.	Not widely reported
DAST	Nucleophilic (S-F)	Liquid	N/A	90[4]	-1700
Deoxo-Fluor™	Nucleophilic (S-F)	Liquid	N/A	140	-1100
XtalFluor-E®	Nucleophilic (S-F)	Crystalline Solid	84-87[5]	119 (onset)[6]	-357 (rate of pressure rise, psi/min)[6]

Table 2: Acute Toxicity of Selected Modern Fluorinating Reagents

Reagent Name	GHS Hazard Classification (Acute Toxicity)	Oral LD50 (Rat)	Key Safety Concerns
Selectfluor®	Harmful if swallowed[3]	> 350 mg/kg[6]	Strong oxidizing agent, may cause skin and eye irritation.[1]
NFSI	Irritating to eyes, respiratory system and skin.[7]	No data available	Irritant.
DAST	Harmful if swallowed, in contact with skin, or if inhaled.	No data available	Reacts violently with water, thermally unstable, corrosive.
Deoxo-Fluor™	Toxic if swallowed or if inhaled.[8]	No data available	Reacts with water, corrosive.[9]
XtalFluor-E®	Toxic if swallowed, in contact with skin, or if inhaled.[1][4][10]	No data available	Corrosive.[1][4][10]

Experimental Protocols

Detailed and reliable experimental procedures are essential for the safe and successful application of fluorinating reagents. Below are representative protocols for common fluorination reactions using the discussed reagents.

Protocol 1: α-Fluorination of a β-Ketoester using Selectfluor®

This protocol describes the electrophilic fluorination of a β-ketoester, a common transformation in medicinal chemistry.

Materials:

• β-ketoester (1.0 mmol)

• Selectfluor® (1.1 mmol)

• Acetonitrile (5 mL)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask, dissolve the β-ketoester (1.0 mmol) in acetonitrile (5 mL).

• To the stirred solution, add Selectfluor® (1.1 mmol) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired α-fluorinated β-ketoester.

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Selectfluor® is an oxidizing agent; avoid contact with combustible materials.

Protocol 2: Fluorination of an Alcohol using DAST

This protocol details the nucleophilic deoxofluorination of a primary alcohol to the corresponding alkyl fluoride.

Materials:

• Alcohol (1.0 mmol)

• Diethylaminosulfur trifluoride (DAST) (1.1 mmol)

• Anhydrous dichloromethane (DCM) (10 mL)

• Dry round-bottom flask with a magnetic stirrer and a dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alcohol (1.0 mmol) and anhydrous DCM (5 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.1 mmol) dropwise to the stirred solution via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm slowly to room temperature and stir for several hours, monitoring the reaction by TLC.

• Once the reaction is complete, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate at 0 °C.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[10][11]

Safety Precautions:

• DAST is highly toxic, corrosive, and reacts violently with water. This procedure must be performed by trained personnel in a well-ventilated fume hood.

• Wear appropriate PPE, including a face shield, and use materials compatible with DAST (avoid glass under pressure).

• DAST is thermally unstable and should not be heated above 90 °C.[4]

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts related to the use of modern fluorinating reagents.

References

• 1. Fluorination - Wordpress [reagents.acsgcipr.org]
• 2. The role of N-fluorobisbenzenesulfonamide in chemical synthesis_Chemicalbook [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. N-Fluorobenzenesulfonimide | 133745-75-2 [chemicalbook.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. echemi.com [echemi.com]
• 7. chembk.com [chembk.com]
• 8. fishersci.com [fishersci.com]
• 9. manchesterorganics.com [manchesterorganics.com]
• 10. fishersci.com [fishersci.com]
• 11. pharmtech.com [pharmtech.com]

A Comparative Guide to Oxygen Isotope Analysis: The BrF5 Method

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bromine pentafluoride (BrF5) method for oxygen isotope analysis against other common techniques. Supported by experimental data, this document details the analytical validation of the BrF5 method, offering insights into its performance and applications.

The precise determination of oxygen isotope ratios (¹⁸O/¹⁶O and ¹⁷O/¹⁶O) is a powerful tool in a wide array of scientific disciplines, from geochemistry and paleoclimatology to nuclear forensics and pharmaceutical analysis. The choice of analytical method is critical for obtaining accurate and reproducible results. The conventional bromine pentafluoride (BrF5) fluorination technique has long been a cornerstone for oxygen isotope analysis of solid materials. This guide delves into the analytical validation of this method, comparing it with prominent alternatives.

Performance Comparison of Oxygen Isotope Analysis Methods

The selection of an appropriate analytical technique for oxygen isotope analysis depends on factors such as the sample matrix, required precision, sample throughput, and available instrumentation. The following table summarizes the performance of the conventional BrF5 method in comparison to laser-assisted fluorination and high-temperature carbon reduction.

Parameter	Conventional BrF5 Fluorination	Laser-Assisted Fluorination	High-Temperature Carbon Reduction (HTC)
Precision (δ¹⁸O)	± 0.3‰ (1s) for uranium oxides[1]	Generally comparable to conventional BrF5, but can be slightly lower[2]	Less precise than fluorination methods, requires run-to-run calibration[3]
Accuracy	High, serves as a basis for comparison for other methods[3]	Can show shifts in δ¹⁸O values compared to the conventional method (e.g., +0.8 to +1.4‰ for U₃O₈)[1]	Requires calibration for scale compression[3]
Oxygen Yield	Close to 100% for many materials[1][3]	Can be less than quantitative, potentially leading to isotopic fractionation[4]	Provides 100% oxygen yields[3]
Sample Throughput	Lower, more labor-intensive	Higher than conventional BrF5	Relatively fast[3]
Sample Size	Typically 10-30 mg for minerals[1]	Smaller sample sizes possible (e.g., 0.5 to 2 µg for silicates for highest precision)[2]	Requires little sample[3]
Key Advantages	High precision and accuracy, well-established method	High spatial resolution, suitable for in-situ analysis	Rapid analysis, high throughput, avoids hazardous fluorine compounds[4]
Key Disadvantages	Use of hazardous BrF5 reagent, lower throughput	Potential for isotopic fractionation with incomplete reaction, method-dependent δ¹⁸O shifts[1][4]	Lower precision, requires careful calibration[3]

Experimental Protocols

Conventional BrF5 Fluorination Method for Oxygen Isotope Analysis of Uranium Oxides

This protocol is based on the enhanced conventional method described for the analysis of uranium oxides.[1]

1. Sample Preparation:

• Fine powder samples of uranium oxides (e.g., U₃O₈, UO₂) are used.

• To eliminate adsorbed and structural water, samples undergo fluorination at room temperature followed by heating under vacuum at 150 °C.[1]

2. Oxygen Extraction:

• The pre-treated sample is placed in a nickel capsule within a nickel reaction tube.

• The system is evacuated to a high vacuum.

• BrF₅ is introduced into the reaction tube.

• The reaction tube is heated in a furnace to 550-650 °C to facilitate the complete reaction of the oxide with BrF₅, liberating oxygen gas (O₂). The general reaction is: 2MO + 2BrF₅ → 2MF₅ + O₂ + Br₂ (where M is the cation).

3. Purification of O₂:

• The liberated gases are passed through a series of cold traps.

• A cold trap at liquid nitrogen temperature (-196 °C) freezes out BrF₅ and other reaction byproducts, allowing O₂ to pass.[5]

• A variable temperature trap can be used for further purification.

4. O₂ Collection and Analysis:

• The purified O₂ gas is collected in a sample tube.

• The isotopic composition of the O₂ is then determined using an isotope ratio mass spectrometer (IRMS).

• Results are reported in delta (δ) notation relative to international standards like Vienna Standard Mean Ocean Water (VSMOW).[6]

Reference Materials and Calibration

Accurate oxygen isotope analysis is critically dependent on the use of well-characterized reference materials for calibration and quality control.[6][7] International standards such as VSMOW and Standard Light Antarctic Precipitation (SLAP) define the δ¹⁸O scale.[8] Laboratories also utilize in-house standards that are calibrated against these international reference materials to ensure data comparability.[7][9] The use of matrix-matched reference materials is crucial to minimize analytical bias.[10]

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the conventional BrF5 fluorination method and a comparative overview of analytical pathways for oxygen isotope analysis.

Caption: Experimental workflow for the conventional BrF5 method.

References

• 1. researchgate.net [researchgate.net]
• 2. TA2 Facility 22 – Open University Laser Fluorination Oxygen Isotope Facility – Europlanet [europlanet.org]
• 3. researchgate.net [researchgate.net]
• 4. High-Precision Oxygen-Isotope Analysis of Iron (Oxyhydr)oxides Using High-Temperature Conversion Isotope Ratio Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable Isotope Laboratory at the University of Oregon » Laser Fluorination [sil.uoregon.edu]
• 6. Reference materials for stable isotope analysis - Wikipedia [en.wikipedia.org]
• 7. fiveable.me [fiveable.me]
• 8. Oxygen Isotopic Reference Materials | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 9. Carbon and oxygen isotope analysis of carbonates and the development of new reference materials - British Geological Survey [bgs.ac.uk]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Cross-Validation of Bromine Pentafluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various spectroscopic techniques for the characterization of Bromine pentafluoride (BrF5), a powerful fluorinating agent. The data presented here is intended to assist in the cross-validation of experimental findings and to provide a reference for the selection of appropriate analytical methods. For comparative context, data for other relevant interhalogen compounds, such as Chlorine Trifluoride (ClF3) and Iodine Pentafluoride (IF5), are included where available.

Vibrational Spectroscopy: Infrared (IR) and Raman

Vibrational spectroscopy is a cornerstone for the structural elucidation of molecules like BrF5. Both Infrared (IR) and Raman spectroscopy provide insights into the vibrational modes of the molecule. Bromine pentafluoride possesses a square pyramidal structure, belonging to the C4v point group. This symmetry dictates the number and activity of its vibrational modes. The molecule has 12 vibrational degrees of freedom, which are distributed among different symmetry species. The irreducible representation for the vibrational modes of BrF5 is Γvib = 3A1 + 2B1 + B2 + 3E.

The following table summarizes the fundamental vibrational frequencies observed for BrF5 in both IR and Raman spectra, with comparative data for IF5 and ClF5.

Vibrational Mode	Symmetry	BrF5 Frequency (cm⁻¹)	IF5 Frequency (cm⁻¹) **	ClF5 Frequency (cm⁻¹) **	Activity
ν1 (A1)	Br-Fap stretch	684 (IR), 680 (Raman)	710 (IR), 705 (Raman)	733 (IR), 712 (Raman)	IR, Raman
ν2 (A1)	Feq-Br-Feq umbrella	584 (IR), 572 (Raman)	605 (IR), 595 (Raman)	540 (IR), 539 (Raman)	IR, Raman
ν3 (A1)	Br-Feq stretch	370 (IR), 365 (Raman)	315 (IR), 277 (Raman)	338 (IR), 335 (Raman)	IR, Raman
ν4 (B1)	Br-Feq stretch	644 (IR, not observed in Raman)	630 (IR), 616 (Raman)	719 (IR), 702 (Raman)	IR, Raman
ν5 (B1)	Feq-Br-Feq deformation	315 (Raman)	300 (Raman)	303 (Raman)	Raman
ν6 (B2)	Feq-Br-Feq deformation	415 (IR), 481 (Raman)	275 (IR), 257 (Raman)	490 (IR), 482 (Raman)	IR, Raman
ν7 (E)	Br-Feq stretch	644 (IR)	630 (IR)	719 (IR)	IR, Raman
ν8 (E)	Fap-Br-Feq bend	415 (IR)	370 (IR)	490 (IR)	IR, Raman
ν9 (E)	Fap-Br-Feq rock	245 (IR)	189 (IR)	262 (IR)	IR, Raman

Data compiled from various sources.[1]

Infrared (IR) Spectroscopy of Gaseous BrF5:

• Sample Preparation: BrF5 is a highly reactive and corrosive gas. All handling must be conducted in a well-ventilated fume hood with appropriate personal protective equipment. The sample is purified by trap-to-trap distillation in a copper and Teflon system with Monel valves.[2]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used. For measurements, a gas cell with a long path length (e.g., 10 cm) constructed from a material resistant to BrF5, such as stainless steel or Monel, is required.[3]

• Window Material: Windows must be transparent to IR radiation and inert to BrF5. Silver chloride (AgCl) or potassium bromide (KBr) windows can be used, though KBr will be slowly attacked.[1]

• Data Acquisition:

  • A background spectrum of the evacuated gas cell is recorded.

  • The BrF5 gas is introduced into the cell at a controlled pressure.

  • The sample spectrum is recorded. A sufficient number of scans are co-added to achieve an adequate signal-to-noise ratio.

• Data Processing: The background spectrum is subtracted from the sample spectrum to obtain the absorbance or transmittance spectrum of BrF5.

Raman Spectroscopy of Liquid BrF5:

• Sample Preparation: Liquid BrF5 is handled in a controlled environment. The sample is contained in a sealed quartz or glass capillary tube.[1][4]

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm) is used.[2]

• Data Acquisition:

  • The laser is focused on the liquid sample within the capillary tube.

  • The scattered light is collected and directed to the spectrometer.

  • A spectrum of the solvent or an empty capillary may be taken as a background.

• Data Processing: The background spectrum is subtracted from the sample spectrum to remove contributions from the container and solvent.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Infrared Spectroscopy on Gases | The Infrared and Raman Discussion Group [irdg.org]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Bromine Pentafluoride and Alternative Fluorinating Agents in Uranium Hexafluoride Production

For Researchers, Scientists, and Drug Development Professionals

In the production of uranium hexafluoride (UF₆), a critical compound in the nuclear fuel cycle, the choice of fluorinating agent is paramount to ensuring efficiency, safety, and purity. While elemental fluorine (F₂) is the conventional and industrially established agent for this process, alternative reagents such as bromine pentafluoride (BrF₅) present distinct characteristics that warrant a comprehensive evaluation. This guide provides a comparative analysis of BrF₅ against other common fluorinating agents, supported by available experimental data and detailed methodologies, to inform researchers and professionals in their selection of the most suitable process.

Executive Summary

The standard industrial production of UF₆ involves the direct fluorination of uranium tetrafluoride (UF₄) with elemental fluorine (F₂) at elevated temperatures. This method is well-established and offers high conversion rates. However, the extreme reactivity and hazardous nature of F₂ necessitate stringent safety protocols and specialized equipment.

Bromine pentafluoride (BrF₅) has been investigated as a potent fluorinating agent, particularly in the reprocessing of spent nuclear fuel.[1] Its primary advantage lies in its ability to selectively fluorinate uranium compounds to volatile UF₆ while leaving some other actinide fluorides in a non-volatile state, offering a potential pathway for separation.[1] Other interhalogen compounds and non-metal fluorides, such as chlorine trifluoride (ClF₃) and nitrogen trifluoride (NF₃), have also been explored, each with its own reaction characteristics and safety considerations.

Comparison of Fluorinating Agents

The efficiency of a fluorinating agent is determined by several factors, including reaction kinetics, thermodynamics, product yield, and the severity of reaction conditions. The following table summarizes the key comparative data for the fluorination of uranium tetrafluoride (UF₄) to uranium hexafluoride (UF₆) using different agents.

Fluorinating Agent	Chemical Formula	Typical Reaction Temperature (°C)	Reaction Yield (%)	Key Advantages	Key Disadvantages
Elemental Fluorine	F₂	300 - 500	> 99	High efficiency, well-established industrial process.[2]	Extremely hazardous, highly reactive, requires specialized handling and materials.
Bromine Pentafluoride	BrF₅	Not specified in detail in open literature	Data not readily available	High reactivity, potential for selective fluorination.[1][3]	Highly corrosive and toxic, limited publicly available data on UF₆ production efficiency.[4][5]
Chlorine Trifluoride	ClF₃	~200	High	Very powerful fluorinating agent, lower reaction temperatures than F₂.	Extremely reactive and hazardous, can be explosive.
Nitrogen Trifluoride	NF₃	> 450	Increases with temperature	Less hazardous than F₂ and ClF₃.[6]	Higher reaction temperatures required, lower reaction rates compared to F₂.[6]

Experimental Protocols

Detailed experimental protocols are crucial for the safe and efficient synthesis of UF₆. Below are generalized methodologies for the use of elemental fluorine and a proposed framework for the use of bromine pentafluoride based on available literature.

Standard Production of UF₆ using Elemental Fluorine

The industrial production of UF₆ from UF₄ is typically carried out in a fluidized-bed or flame tower reactor.[2]

Reaction: UF₄(s) + F₂(g) → UF₆(g)

Experimental Procedure:

• Uranium tetrafluoride (UF₄) powder is fed into the reactor.

• Gaseous elemental fluorine (F₂) is introduced into the reactor at a controlled flow rate.

• The reaction is initiated and maintained at a temperature between 300°C and 500°C.

• The gaseous UF₆ product is continuously removed from the reactor.

• The product stream is then cooled and purified through a series of cold traps and distillation columns to separate it from unreacted fluorine and other volatile impurities.

Proposed Protocol for UF₆ Production using Bromine Pentafluoride

While detailed industrial-scale protocols for BrF₅ are not widely published, a laboratory-scale procedure can be inferred from its use in reprocessing spent nuclear fuel.[1]

Reaction: 5 UF₄(s) + 2 BrF₅(g) → 5 UF₆(g) + Br₂(g)

Experimental Procedure:

• A known quantity of UF₄ is placed in a reaction vessel constructed from a corrosion-resistant material (e.g., nickel or Monel).

• The system is evacuated and purged with an inert gas.

• Gaseous BrF₅ is introduced into the reaction vessel at a controlled rate.

• The reaction temperature is raised to the desired point (specific optimal temperatures are not well-documented in open literature but are expected to be significant).

• The volatile products, primarily UF₆ and bromine (Br₂), are passed through a series of cold traps to separate the components based on their boiling points. UF₆ is collected in traps cooled to approximately -78°C, while Br₂ can be trapped at a higher temperature.

• The collected UF₆ is then further purified.

Visualization of Production Pathways

To illustrate the logical flow of the uranium hexafluoride production processes, the following diagrams are provided.

Caption: Standard UF₆ production workflow using elemental fluorine.

Caption: Proposed UF₆ production workflow using bromine pentafluoride.

Safety and Handling Considerations

The handling of potent fluorinating agents requires strict adherence to safety protocols to mitigate the significant hazards they pose.

• Elemental Fluorine (F₂): As one of the most reactive elements, F₂ requires specialized corrosion-resistant materials for all equipment. It is highly toxic and can cause severe burns upon contact. A comprehensive safety plan, including dedicated ventilation, leak detection, and emergency response procedures, is mandatory.

• Bromine Pentafluoride (BrF₅): BrF₅ is a highly corrosive and toxic substance that reacts violently with water.[4][5] It must be handled in a dry, inert atmosphere. Personal protective equipment (PPE), including full-face shields, specialized gloves, and respiratory protection, is essential.[4][5] Due to its reactivity, materials of construction must be carefully selected.

Conclusion

The production of uranium hexafluoride is a chemically demanding process, with the choice of fluorinating agent significantly impacting efficiency, safety, and cost. Elemental fluorine remains the industry standard due to its high efficiency and the maturity of the process. However, for specific applications such as the reprocessing of spent nuclear fuels where selective fluorination is advantageous, bromine pentafluoride presents a viable, albeit less documented, alternative. Further research into the reaction kinetics and optimization of process parameters for BrF₅ is necessary to fully assess its industrial-scale viability and to develop comprehensive safety protocols. The information provided in this guide serves as a foundational resource for researchers and professionals to compare these powerful fluorinating agents and to inform their process development and safety management strategies.

References

• 1. The Reactions of Bromine Pentafluoride (Technical Report) | OSTI.GOV [osti.gov]
• 2. Conversion and Deconversion - World Nuclear Association [world-nuclear.org]
• 3. The reaction of gaseous bromine penta-fluoride with uranium compounds—I | Semantic Scholar [semanticscholar.org]
• 4. synquestlabs.com [synquestlabs.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. primo.rowan.edu [primo.rowan.edu]

A Comparative Study of BrF5 and Xenon Difluoride in Fluorination Reactions: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of a fluorinating agent is critical to the success of synthetic campaigns. This guide provides an objective comparison of two potent fluorinating agents: Bromine Pentafluoride (BrF5) and Xenon Difluoride (XeF2). Supported by available data, this document outlines their respective reactivity, selectivity, and operational considerations to aid in reagent selection for specific applications.

Introduction

The introduction of fluorine into organic molecules can dramatically alter their physical, chemical, and biological properties. This has led to a surge in the development of fluorination methodologies. Among the array of available reagents, BrF5 and XeF2 are notable for their high reactivity. However, their practical application is governed by distinct differences in their handling, safety profiles, and reaction characteristics.

Bromine Pentafluoride (BrF5) is a highly reactive interhalogen compound, primarily used for the fluorination of inorganic compounds to prepare high-valent metal fluorides.[1] Its extreme reactivity makes it a powerful but less selective fluorinating agent for organic synthesis.

Xenon Difluoride (XeF2) is a crystalline solid and one of the most stable xenon compounds. It has found broader application in organic chemistry as a strong yet often selective fluorinating agent.[2] Its solid nature and more predictable reactivity profile make it a more manageable reagent compared to BrF5.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of BrF5 and XeF2 is essential for their safe and effective use.

Property	Bromine Pentafluoride (BrF5)	Xenon Difluoride (XeF2)
Formula	BrF5	XeF2
Molar Mass	174.9 g/mol	169.3 g/mol
Appearance	Pale yellow liquid[1]	White crystalline solid
Melting Point	-60.3 °C[1]	129 °C
Boiling Point	41.3 °C[1]	Sublimes at 114 °C
Key Hazards	Highly toxic, corrosive, powerful oxidizer, reacts violently with water[1]	Toxic, corrosive, strong oxidizer, moisture sensitive

Reactivity and Selectivity in Fluorination Reactions

The primary distinction between BrF5 and XeF2 in fluorination reactions lies in their reactivity and selectivity. BrF5 is a significantly more aggressive fluorinating agent, while XeF2 offers a greater degree of control and selectivity.

Fluorination of Aromatic Compounds

XeF2 has been demonstrated to be effective for the fluorination of aromatic compounds, often requiring catalysis by a Lewis acid such as Boron Trifluoride Etherate (BF3•OEt2). The reaction can proceed via an electrophilic aromatic substitution pathway. The choice of solvent and even the reaction vessel material (e.g., Pyrex) can significantly influence the reaction's efficiency.[3][4]

While BrF5 is a potent fluorinating agent, its high reactivity can lead to over-fluorination and decomposition of organic substrates, making it generally unsuitable for the selective fluorination of sensitive aromatic systems.

Table 2: Illustrative Comparison of Aromatic Fluorination

Substrate	Reagent	Conditions	Product(s)	Yield	Reference
Benzene	XeF2 / BF3•OEt2	Acetonitrile, low temp.	Fluorobenzene, polyphenyls	18% (Fluorobenzene)	[4]
Anisole	XeF2	Methylene chloride	Fluoroanisoles	37-71%	[4]
General Aromatics	BrF5	Not typically used	Complex mixtures, decomposition	N/A	-

Fluorination of Alkenes

Both reagents can, in principle, add fluorine across a double bond. XeF2 has been shown to react with alkenes, often with the assistance of a catalyst, to yield vicinal difluorides. The reaction mechanism can involve electrophilic addition.

Due to its extreme reactivity, the reaction of BrF5 with alkenes is often violent and difficult to control, leading to a mixture of products and potential polymerization.

Fluorination of Carbonyl Compounds

The fluorination of carbonyl compounds, particularly at the α-position, is a valuable transformation. XeF2 has been used for this purpose, often reacting with enol ethers or enolates. The reaction proceeds via an electrophilic attack on the electron-rich double bond.

BrF5 is generally too reactive for the selective fluorination of carbonyl compounds and can lead to degradation of the starting material.

Reaction Mechanisms

The mechanisms by which BrF5 and XeF2 effect fluorination are key to understanding their differing reactivity.

References

• 1. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Analysis of Reaction Products from Bromine Pentafluoride (BrF5) Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the quantitative analysis of products from the hydrolysis of bromine pentafluoride (BrF5). Due to the extreme reactivity of BrF5, this guide also presents a comparison with alternative fluorinating agents, offering insights into their reactivity, safety, and hydrolysis byproducts. Detailed experimental protocols, data presentation in tabular format, and workflow visualizations are included to support researchers in this specialized field.

Hydrolysis of Bromine Pentafluoride (BrF5)

Bromine pentafluoride reacts vigorously with water in a highly exothermic reaction. The hydrolysis is expected to proceed to completion, yielding bromic acid (HBrO3) and hydrofluoric acid (HF).[1][2] The balanced chemical equation for this reaction is:

BrF₅ + 3H₂O → HBrO₃ + 5HF

Due to the hazardous nature of BrF5, including its violent reactivity with water and the toxicity of both the reactant and its products, conducting and analyzing this reaction requires specialized equipment and stringent safety protocols.[1]

Quantitative Analysis of Hydrolysis Products

While specific, publicly available experimental data on the quantitative yield of BrF5 hydrolysis is scarce, the reaction's stoichiometry provides a theoretical basis for the expected product quantities. The primary analytical challenge lies in the simultaneous and accurate quantification of bromate (BrO₃⁻) and fluoride (F⁻) ions in the resulting highly acidic and corrosive solution.

A proposed experimental workflow for the quantitative analysis is outlined below. This protocol is a composite of established analytical techniques for the individual products and should be adapted and validated in a laboratory setting equipped to handle hazardous materials.

Proposed Experimental Protocol

Safety Precautions: All manipulations involving BrF5 must be conducted in a well-ventilated fume hood, with the operator wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a full-face shield, and a lab coat.[2][3] An emergency shower and eyewash station must be readily accessible. Materials of construction for all apparatus should be carefully selected for compatibility with BrF5, HF, and HBrO3 (e.g., Monel, nickel, or passivated stainless steel).

Hydrolysis Reaction:

• A known mass of BrF5 is slowly and carefully introduced into a cooled, stirred, and inert reaction vessel containing a precise volume of deionized water. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent reactions with atmospheric moisture.

• The reaction mixture is allowed to warm to room temperature slowly while stirring to ensure complete hydrolysis.

Sample Preparation for Analysis:

• An aliquot of the resulting solution is carefully extracted.

• The aliquot is diluted with a known volume of a suitable buffer solution to stabilize the pH and prevent damage to analytical instrumentation. The choice of buffer is critical to avoid interference with the subsequent analyses.

Quantitative Analysis:

The diluted sample is then subjected to two primary analytical methods for the quantification of bromate and fluoride ions.

• Ion Chromatography (IC) with Suppressed Conductivity Detection: This is a well-established method for the simultaneous or sequential analysis of various anions, including bromate and fluoride.[4][5][6]

  • Instrumentation: A high-performance ion chromatograph equipped with a suitable anion-exchange column (e.g., Dionex IonPac™ AS19), a suppressor, and a conductivity detector.

  • Eluent: A potassium hydroxide (KOH) or sodium carbonate/bicarbonate gradient is typically used.[4][5]

  • Calibration: A series of external standards containing known concentrations of bromate and fluoride are used to generate a calibration curve.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique offers high sensitivity and selectivity, particularly for the trace-level analysis of bromate.[1][7][8][9]

  • Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

  • Mobile Phase: A suitable mobile phase, often containing an organic modifier and a buffer, is used to achieve chromatographic separation.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for the specific and sensitive detection of the precursor and product ions of bromate.

• Potentiometric Titration for Fluoride: For a separate determination of fluoride, an ion-selective electrode (ISE) can be used.[10][11]

  • Instrumentation: A potentiometer with a fluoride ion-selective electrode and a reference electrode.

  • Titrant: A standardized solution of lanthanum nitrate or thorium nitrate.[11][12]

  • Procedure: The sample is buffered to an appropriate pH, and the fluoride concentration is determined by titration.

Data Presentation: Theoretical Product Yields

The following table presents the theoretical molar and mass yields of the hydrolysis products based on the complete reaction of 1 gram of BrF5.

Reactant	Molar Mass ( g/mol )	Mass (g)	Moles
BrF5	174.89	1.000	0.005718
H2O	18.02	0.309	0.01715
Product	Molar Mass ( g/mol )	Theoretical Mass (g)	Theoretical Moles
HBrO3	128.91	0.737	0.005718
HF	20.01	0.572	0.02859

Comparison with Alternative Fluorinating Agents

Given the extreme reactivity and handling challenges associated with BrF5, researchers often consider alternative fluorinating agents. The choice of agent depends on the specific application, required reactivity, and safety considerations.

Fluorinating Agent	Chemical Formula	Key Characteristics	Hydrolysis Reaction	Hydrolysis Products
Bromine Pentafluoride	BrF5	Extremely reactive, strong fluorinating and oxidizing agent.[1]	BrF₅ + 3H₂O → HBrO₃ + 5HF	Bromic acid, Hydrofluoric acid[1][2]
Chlorine Trifluoride	ClF3	Extremely reactive, hypergolic with many materials.[4][6][13]	2ClF₃ + 2H₂O → 4HF + ClO₂F + ClF (can further react with water) or ClF₃ + 2H₂O → 3HF + HCl + O₂[5][14][15]	Hydrofluoric acid, Chlorous acid, Hydrochloric acid, Oxygen, and other chlorine oxyfluorides.[5][14][15]
Sulfur Tetrafluoride	SF4	Selective fluorinating agent, highly toxic gas.[2][9][16][17]	SF₄ + 2H₂O → SO₂ + 4HF	Sulfur dioxide, Hydrofluoric acid[16][17][18]
Xenon Difluoride	XeF2	Solid, easier to handle than many other fluorinating agents, but still a strong oxidizer.[11][19][20][21]	2XeF₂ + 2H₂O → 2Xe + 4HF + O₂	Xenon, Hydrofluoric acid, Oxygen[1][10][22]

Visualizing the Experimental Workflow

The following diagrams illustrate the proposed experimental workflow for the quantitative analysis of BrF5 hydrolysis products.

Caption: Experimental workflow for BrF5 hydrolysis and product quantification.

Caption: Logical relationship of analytical methods for product analysis.

References

• 1. quora.com [quora.com]
• 2. innospk.com [innospk.com]
• 3. sesha.org [sesha.org]
• 4. dogemicrosystems.ca [dogemicrosystems.ca]
• 5. byjus.com [byjus.com]
• 6. quora.com [quora.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Page loading... [guidechem.com]
• 9. Page loading... [guidechem.com]
• 10. google.com [google.com]
• 11. acs.org [acs.org]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. Chlorine trifluoride - Wikipedia [en.wikipedia.org]
• 14. brainly.in [brainly.in]
• 15. ClF3 +H2O   →  X+Y.    The products ‘X’ and ‘Y’ in the reaction are [infinitylearn.com]
• 16. Sulfur tetrafluoride - Wikipedia [en.wikipedia.org]
• 17. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Sulphur Tetrafluoride - China Sulphur Tetrafluoride Manufacturers Suppliers Factory [cheezhengchem.com]
• 19. Xenon difluoride - Wikipedia [en.wikipedia.org]
• 20. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 21. fishersci.com [fishersci.com]
• 22. Hydrolysis of `XeF_2` gives [allen.in]

Bridging Theory and Reality: A Comparative Guide to Bromine Pentafluoride (BrF₅) Reactions

For researchers, scientists, and drug development professionals, understanding the reactivity of potent fluorinating agents like Bromine Pentafluoride (BrF₅) is critical. This guide provides an objective comparison of theoretical models and experimental results for BrF₅ reactions, offering insights into its behavior and predictive accuracy of computational methods.

Bromine pentafluoride (BrF₅) is a highly reactive interhalogen compound, recognized for its potent fluorinating capabilities. Its application spans from use in rocket propellants to the synthesis of fluorinated organic and inorganic compounds.[1] Accurately predicting its reaction pathways and energetics is crucial for both safety and efficiency. This guide delves into the correlation between theoretical predictions and experimental observations for key reactions involving BrF₅.

I. Molecular Structure and Vibrational Spectroscopy: The Foundation of Reactivity

A fundamental aspect of understanding BrF₅'s reactivity is the accurate characterization of its molecular structure and vibrational modes. Theoretical models, particularly those based on Density Functional Theory (DFT), have been instrumental in this regard, with their predictions showing strong agreement with experimental data.

The molecular geometry of BrF₅ is square pyramidal, a feature well-predicted by VSEPR theory and confirmed by experimental methods.[2] A comprehensive study by Möbs et al. (2022) provides a detailed comparison of experimental spectroscopic data with quantum-chemical calculations.

Experimental Protocol: Spectroscopic Analysis of BrF₅

The experimental characterization of BrF₅ involves several spectroscopic techniques:

• Infrared (IR) and Raman Spectroscopy: Gas-phase IR and liquid-phase Raman spectra are recorded to identify the vibrational modes of the BrF₅ molecule. These experimental spectra are then compared with the vibrational frequencies calculated using theoretical methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR spectroscopy is used to distinguish between the apical and equatorial fluorine atoms in the BrF₅ structure, providing insights into the molecule's symmetry and electronic environment.[2]

• UV-Vis Spectroscopy: This technique is employed to analyze the electronic transitions within the molecule.[2]

Data Presentation: Comparison of Experimental and Theoretical Vibrational Frequencies for BrF₅

The following table summarizes the correlation between experimentally observed and theoretically calculated vibrational frequencies for BrF₅, demonstrating the predictive power of modern computational methods.

Vibrational Mode	Experimental IR (cm⁻¹)	Experimental Raman (cm⁻¹)	Calculated Raman (cm⁻¹)
A₁ (ν₁)	684	682	683
A₁ (ν₂)	586	584	585
B₁ (ν₃)	-	547	548
B₂ (ν₄)	-	315	316
E (ν₅)	644	642	643
E (ν₆)	415	414	415
E (ν₇)	248	246	245

Data sourced from Möbs et al. (2022). Calculations were performed using DFT.

The close agreement between the experimental and calculated values instills confidence in the use of theoretical models to investigate more complex reaction pathways.

Caption: Workflow for correlating experimental and theoretical data for BrF₅.

II. Lewis Acid-Base Reactions: Formation of Hexafluoridobromate(V)

A key reaction of BrF₅ is its ability to act as a Lewis acid, readily accepting a fluoride ion to form the hexafluoridobromate(V) anion, [BrF₆]⁻. This reaction has been studied both experimentally and theoretically, providing a clear example of the synergy between these approaches.

Experimental Protocol: Synthesis and Characterization of A[BrF₆] (A = K, Rb)

The synthesis of alkali metal hexafluoridobromates(V) involves the direct reaction of BrF₅ with an alkali metal fluoride.

• An alkali metal fluoride (e.g., KF or RbF) is placed in a reaction vessel.

• An excess of BrF₅ is added.

• The reaction proceeds, and the resulting solid product is isolated.

• The product is characterized using techniques such as X-ray diffraction to determine its crystal structure and Raman spectroscopy to identify the vibrational modes of the [BrF₆]⁻ anion.[2]

Theoretical Modeling of the Reaction

Quantum-chemical calculations have been employed to understand the thermodynamics and electronic structure of this reaction. DFT calculations can predict the reaction energy and the vibrational frequencies of the resulting [BrF₆]⁻ anion.

Data Presentation: Comparison of Experimental and Theoretical Data for the [BrF₆]⁻ Anion

Property	Experimental (K[BrF₆])	Experimental (Rb[BrF₆])	Calculated (K[BrF₆])	Calculated (Rb[BrF₆])
Raman (ν₁, A₁g, cm⁻¹)	602	601	603	602
Raman (ν₂, E g, cm⁻¹)	525	524	526	525
Raman (ν₅, F₂g, cm⁻¹)	248	246	246	245

Data sourced from Möbs et al. (2022). Calculations were performed using DFT.

The strong correlation between the experimental and calculated Raman frequencies for the [BrF₆]⁻ anion validates the theoretical models used to describe this Lewis acid-base reaction.

Caption: Reaction pathway for the formation of the [BrF₆]⁻ anion.

III. BrF₅ as a Powerful Fluorinating Agent

BrF₅ is widely recognized as a potent fluorinating agent, capable of fluorinating a wide range of substrates, including metals and their compounds. A notable application is in the processing of uranium, where it is used to convert uranium compounds into uranium hexafluoride (UF₆).

Reaction with Uranium:

5 U + 6 BrF₅ → 5 UF₆ + 3 Br₂

While detailed comparative studies with theoretical modeling for this specific reaction are not extensively available in the public domain, the efficiency of this process is well-established experimentally. The reaction proceeds readily, highlighting the strong oxidizing and fluorinating power of BrF₅.

IV. BrF₅ in Propulsion Systems

The high reactivity of BrF₅ has led to its investigation as an oxidizer in liquid rocket propellant systems, often in combination with hydrazine-based fuels. The performance of such systems is determined by the energetic output of the reaction.

Reaction with Hydrazine (N₂H₄):

The reaction between BrF₅ and hydrazine is highly exothermic, producing a variety of combustion products and releasing a significant amount of energy. While specific theoretical models correlating with experimental performance data for this system are proprietary or not widely published, the overall performance metrics have been determined experimentally.

Performance Data for BrF₅/Hydrazine Propellant:

Parameter	Value
Specific Impulse (sea level)	243 s
Optimum Oxidizer to Fuel Ratio	3.35
Temperature of Combustion	3,350 K

Data from public domain sources on rocket propellants.

The high combustion temperature is indicative of a highly energetic reaction, a property that is desirable in propulsion systems.

Conclusion

The correlation between theoretical models and experimental results for Bromine Pentafluoride reactions is a testament to the advancements in computational chemistry. For fundamental properties like molecular structure and vibrational frequencies, as well as for well-defined reactions such as its Lewis acid-base behavior, DFT calculations provide remarkably accurate predictions that align closely with experimental observations.

For more complex, highly exothermic reactions, such as those involved in fluorination of heavy metals or in rocket propulsion, detailed comparative studies are less common in open literature. However, the experimentally determined outcomes of these reactions consistently underscore the high reactivity of BrF₅, a characteristic that is qualitatively supported by theoretical considerations of its electronic structure and bond energies. Future research focusing on the detailed mechanistic pathways of these more complex reactions, combining advanced experimental techniques with high-level theoretical modeling, will be invaluable for further harnessing the potential of this powerful reagent.

References

• 1. researchgate.net [researchgate.net]
• 2. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]

Bromine Pentafluoride: A Substance for Chemical Synthesis, Not Therapeutic Efficacy

It is crucial to clarify that Bromine Pentafluoride (BrF5) is a highly reactive and toxic chemical compound with no recognized therapeutic applications. The initial request for a comparison guide on its "efficacy" for an audience of drug development professionals appears to be based on a misunderstanding of the substance's nature. This guide will therefore address the actual properties, applications, and hazards of Bromine Pentafluoride, correcting the initial premise.

Bromine pentafluoride is an interhalogen compound, meaning it is composed of two different halogens.[1] It is a pale yellow liquid that is a powerful fluorinating agent.[1][2]

Primary Applications

The primary uses of Bromine Pentafluoride are in specialized chemical and industrial processes, not in medicine. Its strong fluorinating capabilities make it useful for:

• Uranium Processing: It is used as a fluorinating agent in the processing of uranium.[2]

• Oxygen Isotope Analysis: In geological sciences, laser ablation of solid silicates in the presence of BrF5 is used to release oxygen for isotopic analysis.[2]

• Rocket Propellants: It has been tested as an oxidizer in liquid rocket propellants.[2][3]

• Chemical Synthesis: It serves as a potent agent to introduce fluorine atoms into other molecules.[1]

Extreme Hazards and Toxicity

Bromine Pentafluoride is extremely hazardous and poses significant health risks. It is severely corrosive and toxic, and its vapors are highly irritating to the skin, eyes, and mucous membranes.[2]

• Violent Reactivity: BrF5 reacts violently with water, producing bromic acid and hydrofluoric acid.[2] It can also ignite or explode upon contact with flammable materials like organic compounds and metal dust.[2]

• Lethal Toxicity: Exposure to 100 ppm or more for over a minute is lethal to most experimental animals.[2] It is fatal if swallowed, inhaled, or in contact with the skin.[4] Chronic exposure may lead to kidney and liver damage.[2]

• Corrosive Effects: Contact with the eyes or skin can cause severe burns.[5] Inhalation can lead to severe burns of the mucous membranes and potentially fatal lung edema.[4][5]

Due to these dangers, Bromine Pentafluoride is handled only in specialized laboratories by trained professionals with appropriate protective equipment.[1]

Alternatives in a Chemical Context

While a comparison of "efficacy" in a drug development sense is not applicable, it is possible to discuss alternatives to Bromine Pentafluoride within its actual field of use: chemical synthesis, specifically fluorination. The choice of a fluorinating agent depends on the specific reaction and desired outcome. Other powerful fluorinating agents include:

• Chlorine Trifluoride (ClF3): Another highly reactive interhalogen compound.[6]

• Elemental Fluorine (F2): The most powerful fluorinating agent, though often difficult and dangerous to handle directly.[7]

• Other Fluorinating Reagents: A wide variety of reagents with varying reactivity and selectivity are used in modern organofluorine chemistry, such as HF-pyridine, DAST, and Selectfluor.[8]

The selection of these alternatives is a complex decision for chemists based on factors like reactivity, selectivity, safety, and cost, which is beyond the scope of this immediate clarification.

The Role of Bromine and Fluorine in Pharmaceuticals

While Bromine Pentafluoride itself is not a pharmaceutical, the elements it contains—bromine and fluorine—are important in drug development.

• Bromine in Pharmaceuticals: Bromine-containing compounds have various applications, including as antimicrobial agents, anesthetics, and in the synthesis of antiviral and anticancer drugs.[9]

• Fluorine in Pharmaceuticals: The introduction of fluorine atoms into drug molecules is a common strategy to enhance properties like metabolic stability, potency, and bioavailability.[10][11] Approximately 20% of marketed drugs contain one or more fluorine atoms.[8]

References

• 1. Bromine pentafluoride Facts for Kids [kids.kiddle.co]
• 2. Bromine pentafluoride - Wikipedia [en.wikipedia.org]
• 3. BROMINE PENTAFLUORIDE - Sixteenth Interim Report of the Committee on Acute Exposure Guideline Levels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. synquestlabs.com [synquestlabs.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Bromine Pentafluoride BrF5, the Formation of [BrF6]− Salts, and the Stereochemical (In)activity of the Bromine Lone Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2021070550A1 - Method for producing bromine pentafluoride - Google Patents [patents.google.com]
• 8. sioc.cas.cn [sioc.cas.cn]
• 9. The Role of Bromine in Modern Pharmaceuticals : Tethys Chemical [tethyschemical.com]
• 10. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Regulatory Standards for Bromine Pentafluoride and its Alternatives in Research and Development

For researchers, scientists, and drug development professionals, the selection of a fluorinating agent is a critical decision that balances reactivity with stringent safety and regulatory considerations. Bromine pentafluoride (BrF5), a powerful fluorinating agent, is subject to rigorous controls due to its high reactivity and toxicity. This guide provides an objective comparison of the regulatory standards, safety protocols, and transportation requirements for Bromine pentafluoride and its common alternatives: Xenon difluoride (XeF2), Sulfur tetrafluoride (SF4), and Chlorine trifluoride (ClF3). All quantitative data is summarized in structured tables for ease of comparison, and a logical workflow for selecting a suitable fluorinating agent is provided.

Section 1: Regulatory and Safety Comparison

The use and transport of highly reactive fluorinating agents are governed by multiple regulatory bodies, including the Occupational Safety and Health Administration (OSHA), the National Institute for Occupational Safety and Health (NIOSH), and the Department of Transportation (DOT). The following tables summarize key regulatory and safety data for Bromine pentafluoride and its alternatives.

Table 1: Occupational Exposure Limits and Health Hazards

This table provides a comparison of the established occupational exposure limits and primary health hazards associated with each compound. Lower exposure limits indicate a higher degree of toxicity.

Chemical	CAS No.	NIOSH REL (TWA)	ACGIH TLV (TWA)	OSHA PEL	IDLH	Target Organs	Principal Health Hazards
Bromine Pentafluoride	7789-30-2	0.1 ppm	0.1 ppm	None Established	1.7 ppm[1]	Eyes, skin, respiratory system, liver, kidneys[1]	Corrosive to all tissues, causes severe burns. Inhalation may be fatal and can cause delayed pulmonary edema.[1][2][3][4]
Xenon Difluoride	13709-36-9	2.5 mg/m³ (as F)	2.5 mg/m³ (as F)	2.5 mg/m³ (as F)	N/A	Eyes, skin, respiratory system	Strong oxidizer, corrosive, causes severe burns. Toxic if swallowed or inhaled.[5][6]
Sulfur Tetrafluoride	7783-60-0	0.1 ppm (Ceiling)	0.1 ppm (Ceiling)	0.1 ppm (Ceiling)[7]	4 ppm	Eyes, skin, respiratory system[8]	Highly toxic and corrosive. Reacts with moisture to form hydrofluoric acid. Can cause severe respiratory irritation and pulmonary edema.[8][9]
Chlorine Trifluoride	7790-91-2	0.1 ppm (Ceiling)	0.1 ppm (Ceiling)	0.1 ppm (Ceiling)	12 ppm	Eyes, skin, respiratory system	Extremely reactive and corrosive. Reacts explosively with water and most organic materials. Can cause severe burns and delayed pulmonary edema.[10][11][12]

IDLH: Immediately Dangerous to Life or Health Concentration.

Table 2: Physical Properties and Reactivity

Understanding the physical properties and reactivity is crucial for safe handling and storage.

Chemical	Formula	Molecular Weight	Boiling Point	Physical Form	Key Reactivities
Bromine Pentafluoride	BrF5	174.9 g/mol [1]	105 °F (40.5 °C)[1]	Colorless to pale yellow fuming liquid[1]	Reacts violently with water, organic compounds, and most elements except noble gases, nitrogen, and oxygen.[1][13] Strong oxidizing agent.[13]
Xenon Difluoride	XeF2	169.29 g/mol	Sublimes at 239 °F (115 °C)	White crystalline solid	Powerful oxidizing and fluorinating agent. Reacts with combustible materials. Decomposes on contact with moisture.[5][14]
Sulfur Tetrafluoride	SF4	108.07 g/mol [8]	-40.4 °F (-40.2 °C)[8]	Colorless gas[8]	Reacts readily with water to form hydrogen fluoride and thionyl fluoride.[8][15] Corrosive to glass and metals in the presence of moisture.
Chlorine Trifluoride	ClF3	92.45 g/mol	53 °F (11.7 °C)	Colorless gas or greenish-yellow liquid[10]	Hypergolic with many materials, meaning it ignites on contact. Reacts explosively with water, organic compounds, and many other substances.[10]

Table 3: Transportation Regulations (U.S. DOT)

The transport of these hazardous materials is strictly regulated. The information below is derived from the DOT Emergency Response Guidebook (ERG).[16][17][18][19][20][21][22][23]

Chemical	UN Number	Hazard Class	Subsidiary Hazard(s)	ERG Guide Number
Bromine Pentafluoride	1745	5.1 (Oxidizer)	6.1 (Toxic), 8 (Corrosive)	144
Xenon Difluoride	3085	5.1 (Oxidizer)	8 (Corrosive)	143
Sulfur Tetrafluoride	2418	2.3 (Poison Gas)	8 (Corrosive)	125
Chlorine Trifluoride	1749	2.3 (Poison Gas)	5.1 (Oxidizer), 8 (Corrosive)	124

Section 2: Experimental Protocols and Performance

General Experimental Considerations:

• Materials: All reactions involving these fluorinating agents must be conducted in specialized, compatible equipment. Materials such as stainless steel, Monel, or nickel are often required. Glassware is generally not suitable due to the formation of hydrofluoric acid.[1]

• Atmosphere: Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent reactions with moisture and atmospheric oxygen.

• Temperature Control: These reactions are often highly exothermic and require careful temperature management.

• Quenching: Procedures for safely quenching unreacted reagent are critical and must be established before starting any experiment.

Application Profiles:

• Bromine Pentafluoride (BrF5): A very strong fluorinating agent used for both organic and inorganic compounds. It is particularly effective for the fluorination of uranium and for use as an oxidizer in liquid rocket propellants.[3] Its extreme reactivity can sometimes lead to a lack of selectivity in complex organic molecules.

• Xenon Difluoride (XeF2): A solid and therefore often easier to handle than the gaseous or liquid interhalogen compounds. It is considered a milder and more selective fluorinating agent, particularly for the fluorination of aromatic and unsaturated compounds.[5]

• Sulfur Tetrafluoride (SF4): A versatile reagent for the conversion of carbonyl compounds to geminal difluorides and carboxylic acids to trifluoromethyl groups.[24] Reactions are often conducted in the presence of a catalyst, such as hydrogen fluoride.[24]

• Chlorine Trifluoride (ClF3): One of the most reactive chemical compounds known. Its use in organic synthesis is limited due to its extreme and often uncontrollable reactivity, leading to extensive decomposition of organic substrates. It is primarily used in the nuclear industry and as a powerful industrial cleaning and etching agent.

Section 3: Visualization of Workflow and Decision Making

The selection of a fluorinating agent requires a systematic evaluation of regulatory, safety, and experimental factors. The following diagram, generated using Graphviz (DOT language), illustrates a logical workflow for this decision-making process.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Bromine pentafluoride [cdc.gov]
• 2. restoredcdc.org [restoredcdc.org]
• 3. Bromine pentafluoride - Hazardous Agents | Haz-Map [haz-map.com]
• 4. nj.gov [nj.gov]
• 5. louisville.edu [louisville.edu]
• 6. fishersci.com [fishersci.com]
• 7. cdc.gov [cdc.gov]
• 8. CDC - NIOSH Pocket Guide to Chemical Hazards - Sulfur tetrafluoride [cdc.gov]
• 9. SULFUR TETRAFLUORIDE | Occupational Safety and Health Administration [osha.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Chlorine trifluoride [cdc.gov]
• 11. CHLORINE TRIFLUORIDE | Occupational Safety and Health Administration [osha.gov]
• 12. Chlorine trifluoride - IDLH | NIOSH | CDC [cdc.gov]
• 13. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. msdsdigital.com [msdsdigital.com]
• 15. Sulfur tetrafluoride | F4S | CID 24555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. cdp.dhs.gov [cdp.dhs.gov]
• 17. ERG - 2024 Emergency Response Guidebook | J.J. Keller [jjkeller.com]
• 18. phmsa.dot.gov [phmsa.dot.gov]
• 19. phmsa.dot.gov [phmsa.dot.gov]
• 20. Emergency Response Guidebook (US DOT/PHMSA) [natcargo.org]
• 21. 2024 ERG - Emergency Response Guidebook | J.J. Keller [jjkeller.com]
• 22. USDOT Announces Updated Hazmat Emergency Guidebook [iafc.org]
• 23. labelmaster.com [labelmaster.com]
• 24. Fluorination by sulfur tetrafluoride - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Bromine Pentafluoride

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety protocols and operational guidance for the handling of Bromine pentafluoride (BrF5), a highly corrosive and reactive interhalogen compound. Adherence to these procedures is mandatory to ensure the safety of all personnel and the integrity of research activities.

Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent odor that is extremely toxic and corrosive.[1] It reacts violently with water and most organic materials, presenting significant fire and explosion hazards.[2] This guide will provide the essential information for mitigating these risks.

Personal Protective Equipment (PPE): The First Line of Defense

A comprehensive PPE ensemble is non-negotiable when handling Bromine pentafluoride. The minimum required PPE includes:

• Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is the primary recommendation for respiratory protection.[2][3] Air-purifying respirators with appropriate cartridges may be considered only for specific, low-concentration scenarios, as determined by a qualified safety professional.

• Eye and Face Protection: A full face shield must be worn in conjunction with chemical safety goggles.[5]

• Body Protection: A chemical-resistant acid suit is required.[3] All protective clothing, including suits, gloves, footwear, and headgear, should be made from materials that cannot be permeated or degraded by Bromine pentafluoride.[4]

Quantitative Exposure Limits

All work with Bromine pentafluoride must be conducted in a manner that keeps airborne concentrations below established exposure limits.

Regulatory Agency	Exposure Limit (Time-Weighted Average)
NIOSH (REL)	0.1 ppm (10-hour workshift)[4]
ACGIH (TLV)	0.1 ppm (8-hour workshift)[4]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Pre-Handling Checks:

• Training: All personnel must be thoroughly trained on the hazards and proper handling procedures for Bromine pentafluoride before commencing any work.[4]

• Work Area: Ensure the work area is a designated, well-ventilated chemical fume hood.[2] Emergency eyewash stations and safety showers must be readily accessible and tested.[5]

• Material Compatibility: Verify that all equipment and containers are made of compatible materials, such as certain types of stainless steel or specialized glass. Avoid contact with water, organic compounds, fuels, acids, and many other substances.[2][4]

• PPE Donning: Properly don all required PPE as outlined above.

2. Handling and Use:

• Containment: Handle Bromine pentafluoride within a closed system or a well-ventilated enclosure.[2]

• Dispensing: Use non-sparking tools when handling containers.[2]

• Reactions: Be aware that Bromine pentafluoride reacts violently with water and can cause fire or explosion upon contact with combustible materials.[2]

3. Storage:

• Location: Store containers in a cool, dry, well-ventilated area, separate from incompatible materials.[2]

• Container Integrity: Ensure containers are airtight and in good condition.

Emergency and Disposal Plan

1. Spills and Leaks:

• Evacuation: Immediately evacuate the area in the event of a spill or leak.

• Containment: Only trained personnel with appropriate PPE should attempt to manage the spill.

• Absorption: Use dry, inert materials such as vermiculite or dry sand to absorb the spill. DO NOT use combustible materials like sawdust.[2]

• Ventilation: Ventilate the area to disperse any vapors.[4]

2. Exposure Response:

• Inhalation: Move the affected person to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][6]

• Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink water or milk. Seek immediate medical attention.[2][3]

3. Disposal:

• All waste materials, including contaminated absorbents and disposable PPE, must be collected in sealed containers and disposed of as hazardous waste in accordance with all local, state, and federal regulations.[2]

Workflow for Handling Bromine Pentafluoride

Caption: Workflow for the safe handling of Bromine pentafluoride.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Bromine pentafluoride [cdc.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. nj.gov [nj.gov]
• 5. synquestlabs.com [synquestlabs.com]
• 6. BROMINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]